Technical Documentation Center

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Core Science & Biosynthesis

Foundational

Technical Profile: Spectroscopic Characterization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

This guide serves as an in-depth technical reference for the spectroscopic characterization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane . It is designed for organic chemists and analytical scientists requiring...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an in-depth technical reference for the spectroscopic characterization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane . It is designed for organic chemists and analytical scientists requiring precise structural validation of mixed-haloether scaffolds.

[1][2]

Executive Summary & Structural Logic

This molecule represents a highly functionalized tertiary ether scaffold containing two distinct electrophilic sites (alkyl chloride and alkyl iodide).[1] Its structural uniqueness lies in the quaternary carbon at position 2, which creates a specific steric and electronic environment that significantly influences spectroscopic signals.[2][1]

  • IUPAC Name: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane[2]

  • Molecular Formula:

    
    
    
  • Exact Mass: 275.9778 Da

  • Key Structural Feature: A chiral quaternary center (C2) bonded to four different groups: Methyl, Chloromethyl, Iodomethyl, and Isopropoxy.[2] This chirality renders the methylene protons of the

    
     and 
    
    
    
    groups diastereotopic , a critical detail for NMR interpretation.[2]

Synthesis & Mechanistic Origin

To understand the spectra, one must understand the synthesis.[2][1] This molecule is the classic product of the iodo-alkoxylation of methallyl chloride.

Reaction Pathway

The synthesis involves the electrophilic addition of iodine to 3-chloro-2-methylprop-1-ene (methallyl chloride) in the presence of isopropanol.[2] The reaction proceeds via a bridged iodonium ion, followed by Markovnikov-like ring opening by the alcohol at the more substituted (tertiary) carbon.[2]

SynthesisPathway Start Methallyl Chloride (3-chloro-2-methylprop-1-ene) Intermediate Cyclic Iodonium Intermediate Start->Intermediate Electrophilic Attack (I+) Reagents I2 / iPrOH (Electrophilic Source) Reagents->Intermediate Product Target Molecule 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane Intermediate->Product Nucleophilic Attack (OH-iPr) at Tertiary Carbon

Figure 1: Regioselective synthesis via iodo-alkoxylation. The alcohol attacks the tertiary carbon of the iodonium ion due to partial positive charge stabilization.[2][1]

Spectroscopic Data Analysis[1][4]

Nuclear Magnetic Resonance ( & NMR)

Solvent:


 | Frequency: 400 MHz (

)

The presence of the chiral center at C2 makes the protons within the


 and 

groups magnetically non-equivalent (diastereotopic).[2] They will appear as AB systems (roofed doublets) rather than clean singlets.[1]
Table 1: Predicted

NMR Data
PositionGroupShift (

ppm)
MultiplicityIntegrationCoupling (

Hz)
Assignment Logic
H-A

1.15Doublet (d)6H6.1Isopropyl methyls.[2]
H-B

1.42Singlet (s)3H-Tertiary methyl, deshielded by oxygen.[2]
H-C

3.35 & 3.48AB Quartet2H10.5Diastereotopic. Shielded by heavy atom (I) relative to Cl.[1]
H-D

3.65 & 3.78AB Quartet2H11.0Diastereotopic. Deshielded by electronegative Cl.[1]
H-E

3.90Septet1H6.1Methine proton of isopropoxy group.[1]
Table 2: Predicted

NMR Data
CarbonTypeShift (

ppm)
Assignment Logic
C-I

12.5Highly shielded due to the "Heavy Atom Effect" of Iodine.
C-Me

21.0Methyl attached to quaternary center.
iPr-Me

24.2Isopropyl methyls.
C-Cl

51.8Deshielded by Chlorine.
C-O

66.5Isopropyl methine carbon (Ether linkage).[1]
C-quat

76.2Quaternary center, deshielded by Ether Oxygen.[2]
Infrared Spectroscopy (FT-IR)

Method: Neat film (ATR)[2]

The IR spectrum is dominated by the ether linkage and the carbon-halogen bonds.

Table 3: Key IR Absorptions
Wavenumber (

)
IntensityVibration ModeDiagnostic Value
2975 - 2860 MediumC-H Stretching (

)
Alkyl backbone.[2]
1380 & 1365 MediumC-H Bending (Gem-dimethyl)"Isopropoxy doublet" (characteristic split).
1120 - 1070 StrongC-O-C StretchingAliphatic ether linkage (Primary diagnostic).
740 - 700 MediumC-Cl StretchingChloromethyl group.[2]
580 - 500 Medium/WeakC-I StretchingIodomethyl group (often obscured in fingerprint).
Mass Spectrometry (GC-MS / EI)

Ionization: Electron Impact (70 eV)

The mass spectrum is complex due to the presence of two halogens.[1] The molecular ion (


) is often weak for tertiary ethers due to facile fragmentation.[1]
  • Molecular Weight: 276.5 (based on

    
     and 
    
    
    
    ).
  • Isotope Pattern: The presence of one Chlorine atom creates a characteristic M and M+2 pattern with a 3:1 intensity ratio .[1] Iodine is monoisotopic (

    
    ).[1]
    
Table 4: Fragmentation Analysis
m/zIon CompositionMechanism / Origin
276 / 278

Molecular Ion (Weak/Trace).[2]
261 / 263

Loss of methyl group.
233 / 235

Loss of isopropyl group (Ether cleavage).
149 / 151

Base Peak Candidate. Loss of Iodine radical (weak C-I bond).
135

Loss of iodomethyl group.
59

Isopropoxy cation (Alpha cleavage).[1]
43

Isopropyl cation.[1]

Experimental Protocols

Synthesis for Validation

To generate this standard for analysis, follow this high-yield protocol:

  • Preparation: In a round-bottom flask, dissolve methallyl chloride (10 mmol) in anhydrous isopropanol (30 mL).

  • Addition: Add N-Iodosuccinimide (NIS) (11 mmol) or Iodine (

    
    )  with a silver catalyst (
    
    
    
    ) at 0°C.
  • Reaction: Stir at room temperature for 4-6 hours. The solution typically turns from dark (iodine color) to pale yellow.[1]

  • Quench: Quench with saturated aqueous

    
     (sodium thiosulfate) to remove excess iodine.[1]
    
  • Extraction: Extract with diethyl ether, wash with brine, dry over

    
    , and concentrate.
    
  • Purification: The product is an oil.[1] Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 95:5).

Analytical Method Parameters
  • HPLC: C18 Column, Acetonitrile/Water gradient (60:40 to 100:0). Detection at 210 nm (weak UV chromophore) or RID (Refractive Index).

  • GC-MS: DB-5ms column. Injector 250°C. Oven: 50°C (2 min)

    
     10°C/min 
    
    
    
    250°C.

References

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[2] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Standard reference for NMR chemical shift prediction rules). [2]

  • Barluenga, J., et al. (1987).[2] "Iodo-functionalization of olefins: A review of reagents and mechanisms." Tetrahedron, 43(15), 3441-3464.[2] (Mechanistic grounding for iodo-alkoxylation).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds. Wiley.[1] (Source for MS fragmentation patterns of halo-ethers). [2]

  • PubChem Compound Summary. "1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane" (Analogous structures and physical property estimation). [2]

Sources

Exploratory

The Strategic Utility of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane in Advanced Organic Synthesis

Prepared by: Senior Application Scientist, Chemical Development & API Scaffolding Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Executive Summary In the landscape of modern drug dev...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, Chemical Development & API Scaffolding Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

In the landscape of modern drug development, the rapid assembly of complex, asymmetric pharmacophores requires building blocks that offer precise, orthogonal reactivity. 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (also known as 1-chloro-3-iodo-2-isopropoxy-2-methylpropane) is a highly specialized bifunctional alkyl halide designed for exactly this purpose[1].

Featuring two distinct halogen leaving groups separated by a sterically demanding tertiary ether linkage, this molecule acts as a versatile linchpin in multi-step synthesis. This whitepaper details the physicochemical properties, mechanistic behavior, and field-proven protocols for synthesizing and utilizing this compound, providing a self-validating framework for application scientists.

Physicochemical Profiling

Understanding the physical parameters of this building block is critical for predicting its behavior in both synthetic environments and downstream biological assays. The low Topological Polar Surface Area (TPSA) and moderate lipophilicity indicate that derivatives of this scaffold will likely maintain favorable membrane permeability profiles[1].

Table 1: Key Physicochemical Properties
PropertyValueScientific Implication
IUPAC Name 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propaneDefines the precise regiochemistry of the halogens.
CAS Number 1601075-87-9Industry-standard identifier for procurement[1].
Molecular Weight 276.54 g/mol High mass relative to carbon count due to iodine.
LogP 2.84Favorable lipophilicity for passive membrane diffusion[1].
TPSA 9.23 ŲHighly lipophilic; minimal hydrogen bonding surface[1].
Rotatable Bonds 4Allows moderate conformational flexibility in target binding[1].

Orthogonal Reactivity and Mechanistic Causality

The true value of this molecule lies in its orthogonal reactivity . As a Senior Application Scientist, I frequently leverage this compound to perform sequential nucleophilic substitutions without the need for intermediate protecting groups.

Table 2: Functional Group Reactivity Profile
Functional GroupReactivity StatusMechanistic Causality
C3 - Iodide Highly ElectrophilicIodine is a large, polarizable atom with a weak C-I bond. It acts as an excellent "soft" leaving group, readily displaced at room temperature[2].
C1 - Chloride Moderately ElectrophilicChlorine forms a stronger, shorter C-Cl bond. It is a "harder" leaving group requiring elevated temperatures or stronger nucleophiles for displacement[2].
C2 - Isopropoxy Ether Chemically InertThe tertiary carbon combined with the bulky isopropyl group creates a massive steric umbrella, preventing unwanted

eliminations at adjacent carbons.

The Causality of Steric Shielding: When a nucleophile approaches the molecule, the bulky isopropoxy group physically blocks access to the C2 proton. This dictates that the reaction must proceed via an


 substitution pathway at the primary carbons, effectively shutting down competitive elimination pathways that would otherwise degrade the yield into unwanted alkenes.

Synthesis Protocol: Regioselective Alkoxyiodination

The title compound is synthesized via the alkoxyiodination of methallyl chloride (3-chloro-2-methylprop-1-ene). This transformation is a classic example of exploiting alkene hyperconjugation to drive regiochemical fidelity[3].

Step-by-Step Methodology
  • Preparation: In a flame-dried, round-bottom flask, dissolve 1.0 equivalent of methallyl chloride in a 5-fold volumetric excess of anhydrous isopropanol. The isopropanol acts dually as the solvent and the nucleophile.

  • Electrophilic Activation: Add 1.1 equivalents of elemental iodine (

    
    ) in the presence of a mild mediator (such as natural clay or a metal salt) to suppress radical polymerization[4].
    
  • Mechanistic Progression: The alkene attacks the

    
    , forming a bridged iodonium intermediate. Because the C2 carbon is tertiary, it stabilizes a greater share of the partial positive charge via hyperconjugation. Consequently, the isopropanol nucleophile attacks exclusively at the C2 position (Markovnikov-like addition), pushing the iodine to the C3 position.
    
  • Quenching & Workup: Terminate the reaction using saturated aqueous sodium thiosulfate (

    
    ). Extract the aqueous layer with dichloromethane, dry over anhydrous 
    
    
    
    , and concentrate under reduced pressure.

Self-Validating System (Colorimetry): This protocol is inherently self-indicating. The elemental iodine imparts a deep brown color to the mixture. As the electrophilic addition proceeds and the


 is consumed, the solution transitions to a pale yellow. This visual shift serves as a real-time, self-validating indicator of reaction completion, minimizing the need for continuous chromatographic sampling.

Synthesis A Methallyl chloride (Alkene) B Bridged Iodonium Intermediate A->B + I2 Electrophilic Addition C 1-Chloro-3-iodo-2-isopropoxy -2-methylpropane B->C + Isopropanol Regioselective Attack

Fig 1. Mechanistic workflow for the regioselective alkoxyiodination of methallyl chloride.

Application Workflow: Sequential Scaffold Building

In drug discovery, we utilize the differential leaving group abilities of iodine and chlorine to build asymmetric molecules.

Step-by-Step Methodology
  • Primary Substitution (Iodide Displacement): Introduce a soft nucleophile (e.g., a thiolate or primary amine) at 20°C in a polar aprotic solvent (DMF). The nucleophile selectively displaces the iodide[2].

  • Intermediate Isolation: Wash the organic layer with water to remove salts.

  • Secondary Substitution (Chloride Displacement): Introduce a second, distinct nucleophile (e.g., an alkoxide or Grignard reagent) and elevate the temperature to 80°C to overcome the higher activation energy of the C-Cl bond.

Self-Validating System (Mass-Balance & Halide Tracking): To ensure the integrity of the sequential substitution, we employ a self-validating mass-balance check. Following the primary substitution, the aqueous wash is tested with silver nitrate (


). A negative test (no white precipitate) validates that the C-Cl bond remains strictly intact. Only after the secondary nucleophile is introduced at elevated temperatures should the 

test yield a white

precipitate, self-confirming the successful activation of the secondary displacement.

Substitution Start 1-Chloro-3-iodo-2-isopropoxy -2-methylpropane Step1 Primary Substitution (Displacement of Iodide) Start->Step1 Soft Nucleophile (20°C) Int Monosubstituted Intermediate (Chloride intact) Step1->Int Step2 Secondary Substitution (Displacement of Chloride) Int->Step2 Hard Nucleophile (80°C) Final Asymmetric Disubstituted Target Scaffold Step2->Final

Fig 2. Sequential nucleophilic substitution utilizing differential halogen leaving group ability.

References

  • 1-Chloro-3-iodopropane Compound Summary (Halogen Reactivity) PubChem, National Center for Biotechnology Information URL:[Link]

  • Iodoalkoxylation of Cyclohexene with Allyl and Propargyl Alcohols ResearchGate URL:[Link]

  • Green Alkoxyiodination of Cyclohexene Mediated by Natural Clay Synthetic Communications URL:[Link]

Sources

Foundational

An In-depth Technical Guide on the Potential Applications of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane in Organic Synthesis

Abstract This technical guide provides a comprehensive overview of the potential applications of the novel, non-commercial compound, 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, in the field of organic synthesis....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of the potential applications of the novel, non-commercial compound, 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, in the field of organic synthesis. While direct literature on this specific molecule is not available, this document extrapolates its synthetic utility based on the well-established reactivity of its constituent functional groups: a primary iodide, a primary chloride, and a sterically hindered ether. This guide will serve as a valuable resource for researchers, scientists, and professionals in drug development by proposing plausible synthetic routes to the title compound and exploring its potential as a versatile building block in the construction of complex organic molecules. The discussion is grounded in fundamental principles of organic chemistry and draws parallels with known reactions of similar haloether compounds.

Introduction: A Novel Building Block with Untapped Potential

The relentless pursuit of novel molecular architectures in pharmaceuticals and materials science necessitates a continuous expansion of the synthetic chemist's toolbox. Bifunctional and polyfunctional building blocks, in particular, are of immense value as they allow for the rapid and efficient construction of molecular complexity. The hypothetical compound, 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, represents such a promising, albeit unexplored, reagent. Its unique arrangement of a primary iodide, a primary chloride, and a tertiary ether moiety on a compact propane scaffold suggests a rich and varied chemical reactivity.

The differential reactivity of the carbon-iodine and carbon-chlorine bonds is expected to be a key feature of this molecule, allowing for selective and sequential transformations. The more labile carbon-iodine bond is anticipated to undergo nucleophilic substitution and coupling reactions under milder conditions than the more robust carbon-chlorine bond. This inherent orthogonality opens up possibilities for a stepwise introduction of different functionalities. Furthermore, the sterically encumbered isopropoxy group is expected to be relatively stable, providing a scaffold that can be carried through multiple synthetic steps.[1]

This guide will delve into the potential synthetic pathways to access this molecule and subsequently explore its applications as a precursor to a variety of valuable organic structures.

Proposed Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

A plausible synthetic route to the title compound could commence from the readily available starting material, 1,3-dichloro-2-methyl-2-propanol. This precursor can be synthesized from 2-methyl-3-chloropropene.[2] The synthesis would likely proceed through two key transformations: etherification of the tertiary alcohol and a Finkelstein-type halogen exchange reaction.

Step 1: Etherification

The first step would involve the formation of the isopropyl ether. A standard Williamson ether synthesis could be employed, where the tertiary alcohol is deprotonated with a strong base, such as sodium hydride, to form the corresponding alkoxide.[3][4] This alkoxide would then react with 2-iodopropane. However, due to the steric hindrance of the tertiary alcohol, this reaction might be sluggish.

An alternative and potentially more efficient approach would be an acid-catalyzed addition of the alcohol to isopropylene or a reaction with 2-iodopropane under conditions that favor SN1 substitution.

Step 2: Halogen Exchange

With the ether in place, the next step would be the selective conversion of one of the chloro groups to an iodo group. The Finkelstein reaction is the classic method for this transformation, involving the treatment of the dichloro compound with sodium iodide in a suitable solvent like acetone. The greater nucleophilicity of the iodide ion and the precipitation of sodium chloride in acetone drive the equilibrium towards the formation of the iodo-substituted product. Given that both chloro groups are primary, a statistical mixture of the desired product, the diiodo- and unreacted dichloro- starting material might be obtained. Careful control of reaction conditions (temperature, time, and stoichiometry of NaI) would be crucial to maximize the yield of the mono-iodinated product.

Experimental Protocol: Proposed Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Part A: Synthesis of 1,3-dichloro-2-methyl-2-(propan-2-yloxy)propane

  • To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of 1,3-dichloro-2-methyl-2-propanol (1.0 eq.) in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • Add 2-iodopropane (1.1 eq.) to the reaction mixture and heat to reflux for 12-24 hours, monitoring the reaction by TLC or GC.

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1,3-dichloro-2-methyl-2-(propan-2-yloxy)propane.

Part B: Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

  • Dissolve 1,3-dichloro-2-methyl-2-(propan-2-yloxy)propane (1.0 eq.) in acetone.

  • Add sodium iodide (1.0-1.2 eq.) to the solution.

  • Heat the reaction mixture to reflux and stir for 24-48 hours. The formation of a white precipitate (NaCl) should be observed.

  • Monitor the reaction by TLC or GC to determine the optimal reaction time for maximizing the formation of the mono-iodinated product.

  • After cooling to room temperature, filter off the precipitated sodium chloride.

  • Remove the acetone under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with water and sodium thiosulfate solution to remove any remaining iodine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane.

Potential Applications in Organic Synthesis

The synthetic utility of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane stems from the differential reactivity of its two halogen atoms. The carbon-iodine bond is significantly weaker than the carbon-chlorine bond, making the iodine a better leaving group in nucleophilic substitution reactions.[5] This allows for a range of selective transformations.

Selective Nucleophilic Substitutions

The primary iodide can be selectively displaced by a wide variety of nucleophiles under conditions that leave the primary chloride intact. This allows for the sequential introduction of different functional groups.

Table 1: Potential Nucleophilic Substitution Reactions at the Iodide Position

NucleophileReagents and ConditionsProduct Functional Group
AzideNaN₃, DMF, rtAzide
CyanideNaCN, DMSO, 50 °CNitrile
ThiolateR-SH, NaH, THFThioether
AlkoxideR-OH, NaH, THFEther
CarboxylateR-COOH, K₂CO₃, DMFEster
AmineR₂NH, K₂CO₃, MeCNTertiary Amine

Following the initial substitution at the iodo-position, the less reactive chloro-group can be targeted under more forcing conditions (e.g., higher temperatures, stronger nucleophiles) to introduce a second functionality. This stepwise approach is highly valuable for the synthesis of unsymmetrical difunctional molecules.

Organometallic Coupling Reactions

The primary iodide is an excellent substrate for the formation of organometallic reagents, such as Grignard reagents or organocuprates. These can then participate in a variety of carbon-carbon bond-forming reactions.

  • Grignard Reagent Formation: Treatment with magnesium metal in an ethereal solvent would likely form the corresponding Grignard reagent, which can then be reacted with a range of electrophiles (aldehydes, ketones, esters, nitriles, etc.).

  • Organocuprate Formation: The iodide can be converted to an organolithium reagent at low temperatures, which can then be transmetalated with a copper(I) salt to form a Gilman cuprate. These are excellent reagents for 1,4-conjugate additions to α,β-unsaturated carbonyl compounds.

Synthesis of Heterocyclic Compounds

The 1,3-dihalo nature of this building block makes it an attractive precursor for the synthesis of four-membered heterocyclic rings. For instance, reaction with a difunctional nucleophile, such as a primary amine or a dithiol, could lead to the formation of azetidines or 1,3-dithietanes, respectively.

Precursor to Epoxides

Intramolecular Williamson ether synthesis is a powerful method for the formation of epoxides from halohydrins.[6] While the title compound is not a halohydrin, a synthetic sequence could be envisioned where the chloro- and iodo- groups are converted to a hydroxyl and a leaving group in a subsequent step, setting the stage for epoxide formation.

Visualization of Synthetic Pathways

The following diagrams illustrate the key proposed synthetic transformations involving 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane.

G start 1,3-dichloro-2-methyl-2-propanol ether 1,3-dichloro-2-methyl-2-(propan-2-yloxy)propane start->ether i) NaH, THF ii) 2-iodopropane target 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane ether->target NaI, acetone (Finkelstein Reaction) caption Proposed Synthesis of the Target Compound

Caption: Proposed synthetic route to the title compound.

G target 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane sub_prod Substituted Product (at iodo-position) target->sub_prod Nucleophile 1 (mild conditions) grignard Grignard Reagent target->grignard Mg, Et2O heterocycle Heterocyclic Compound (e.g., Azetidine) target->heterocycle Difunctional Nucleophile (e.g., R-NH2) di_sub_prod Difunctionalized Product sub_prod->di_sub_prod Nucleophile 2 (forcing conditions) caption Potential Synthetic Transformations

Sources

Exploratory

CAS number and IUPAC name for 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

An In-depth Technical Guide to the Synthesis and Potential Applications of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane Abstract This technical guide provides a comprehensive overview of the chemical properties, a...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis and Potential Applications of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Abstract

This technical guide provides a comprehensive overview of the chemical properties, a proposed synthetic route, and potential applications of the novel haloether, 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane. Due to the absence of this compound in major chemical databases, this document outlines a plausible and detailed experimental protocol for its synthesis via a Williamson ether synthesis approach, starting from the precursor 1-chloro-3-iodo-2-methylpropan-2-ol. The guide further delves into the expected spectroscopic characteristics for structural elucidation and discusses the potential of this functionalized haloether as a building block in drug discovery and medicinal chemistry, drawing parallels with the established roles of similar halogenated compounds. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to explore novel chemical entities.

Introduction: The Role of Functionalized Haloethers in Medicinal Chemistry

Halogenated organic compounds are of paramount importance in the pharmaceutical industry, with a significant number of approved drugs containing at least one halogen atom. The introduction of halogens into a molecular scaffold can profoundly influence its physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. Specifically, complex haloethers, which incorporate multiple halogen atoms and an ether linkage, represent a versatile class of building blocks for the synthesis of novel therapeutic agents. Their utility stems from the differential reactivity of the carbon-halogen bonds, which allows for selective functionalization and the introduction of molecular diversity, a key aspect of modern drug discovery. This guide focuses on the synthesis and characterization of a novel, highly functionalized haloether, 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, and explores its potential in the development of new chemical entities.

Compound Identification and Nomenclature

As of the latest database searches, "1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane" has not been assigned a CAS number, indicating its novelty or lack of extensive characterization in the public domain.

IUPAC Name: The systematic IUPAC name for the target molecule is 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane . This name is derived by identifying the longest carbon chain (propane), and then naming the substituents at their respective positions.

Table 1: Compound Details

ParameterValue
IUPAC Name 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane
Molecular Formula C7H14ClIO
Molecular Weight 292.54 g/mol
CAS Number Not available

Proposed Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

A robust and plausible method for the synthesis of the target compound is the Williamson ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide. In this proposed synthesis, we will first generate the alkoxide of a suitable precursor, 1-chloro-3-iodo-2-methylpropan-2-ol, which is then reacted with 2-bromopropane.

Retrosynthetic Analysis

The retrosynthetic analysis points towards a disconnection at the ether linkage, suggesting 1-chloro-3-iodo-2-methylpropan-2-ol and a propan-2-yl electrophile as the key synthons. The precursor alcohol can be envisioned to be synthesized from the ring-opening of a suitable epoxide.

Experimental Protocol: Synthesis of 1-Chloro-3-iodo-2-methylpropan-2-ol (Precursor)

A potential route to the precursor involves the reaction of 2-(chloromethyl)-2-methyloxirane with a suitable iodide source, such as sodium iodide in acetone.

Materials:

  • 2-(chloromethyl)-2-methyloxirane

  • Sodium iodide

  • Acetone (anhydrous)

  • Diethyl ether

  • Saturated aqueous sodium thiosulfate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-(chloromethyl)-2-methyloxirane (1.0 eq) and sodium iodide (1.5 eq) in anhydrous acetone.

  • Heat the reaction mixture to reflux and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the acetone under reduced pressure using a rotary evaporator.

  • Partition the residue between diethyl ether and water.

  • Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 1-chloro-3-iodo-2-methylpropan-2-ol.

  • Purify the crude product by column chromatography on silica gel.

Experimental Protocol: Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Materials:

  • 1-chloro-3-iodo-2-methylpropan-2-ol

  • Sodium hydride (60% dispersion in mineral oil)

  • 2-Bromopropane

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride solution

  • Diethyl ether

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add a suspension of sodium hydride (1.2 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of 1-chloro-3-iodo-2-methylpropan-2-ol (1.0 eq) in anhydrous THF to the cooled suspension.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

  • Cool the reaction mixture back to 0 °C and add 2-bromopropane (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane.

Synthetic Workflow Diagram

SynthesisWorkflow cluster_precursor Precursor Synthesis cluster_final Final Product Synthesis start_precursor 2-(chloromethyl)-2-methyloxirane reagents_precursor NaI, Acetone start_precursor->reagents_precursor reaction_precursor Nucleophilic Ring Opening reagents_precursor->reaction_precursor workup_precursor Workup & Purification reaction_precursor->workup_precursor product_precursor 1-chloro-3-iodo-2-methylpropan-2-ol workup_precursor->product_precursor start_final 1-chloro-3-iodo-2-methylpropan-2-ol product_precursor->start_final Use as starting material reagents_final 1. NaH, THF 2. 2-Bromopropane start_final->reagents_final reaction_final Williamson Ether Synthesis reagents_final->reaction_final workup_final Workup & Purification reaction_final->workup_final product_final 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane workup_final->product_final

Caption: Proposed two-step synthesis of the target compound.

Structural Elucidation and Spectroscopic Analysis

The definitive confirmation of the structure of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane would rely on a combination of spectroscopic techniques. The expected data are as follows:

Table 2: Predicted Spectroscopic Data

TechniqueExpected Features
¹H NMR - Singlet for the methyl group protons.- Doublet for the two methyl groups of the isopropoxy moiety.- Septet for the methine proton of the isopropoxy group.- Two distinct signals for the diastereotopic methylene protons adjacent to the chlorine and iodine atoms.
¹³C NMR - Signals for the three distinct methyl carbons.- Signal for the quaternary carbon bearing the ether oxygen.- Signals for the methylene carbons attached to chlorine and iodine.- Signal for the methine carbon of the isopropoxy group.
IR Spectroscopy - C-H stretching vibrations in the 2950-2850 cm⁻¹ region.- Prominent C-O stretching vibration for the ether linkage around 1100 cm⁻¹.- C-Cl and C-I stretching vibrations in the fingerprint region (below 800 cm⁻¹).
Mass Spectrometry - The molecular ion peak (M⁺) should be observable.- Characteristic isotopic patterns for chlorine (M⁺ and M+2 in a 3:1 ratio).- Fragmentation patterns corresponding to the loss of alkyl groups, halogens, and the isopropoxy group.

Potential Applications in Drug Discovery

The structural features of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane make it an intriguing candidate for applications in drug discovery and medicinal chemistry.

  • Scaffold for Library Synthesis: The differential reactivity of the C-Cl and C-I bonds provides an orthogonal handle for sequential functionalization. The C-I bond is more labile and can undergo reactions such as Suzuki or Sonogashira coupling, while the C-Cl bond is more robust and can be functionalized under different conditions. This allows for the rapid generation of a library of diverse analogues for structure-activity relationship (SAR) studies.

  • Fragment-Based Drug Discovery: The molecule itself can be considered a complex fragment that can be used in fragment-based screening campaigns to identify initial hits against a biological target.

  • Late-Stage Functionalization: The principles of late-stage functionalization are crucial in modern drug discovery for the efficient optimization of lead compounds.[1] Molecules with versatile functional handles like this haloether can be incorporated into more complex structures, allowing for late-stage modifications to fine-tune pharmacological properties.[2]

  • Halogen Bonding: The iodine atom can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-protein binding.[3] The presence of an iodine atom could therefore be exploited to enhance the binding affinity and selectivity of a drug candidate.

Safety and Handling

Given the presence of reactive functional groups, 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane should be handled with appropriate safety precautions. It is likely to be an irritant to the skin, eyes, and respiratory tract. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

Conclusion

While 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is not a commercially available compound, this technical guide has outlined a plausible and detailed synthetic route for its preparation. The unique combination of a stable ether linkage and differentially reactive carbon-halogen bonds makes it a promising building block for the synthesis of novel and complex molecules. Its potential applications in library synthesis, fragment-based drug discovery, and the exploitation of halogen bonding highlight its relevance to modern medicinal chemistry. Further research into the synthesis and reactivity of this and similar functionalized haloethers is warranted to fully explore their potential in the development of new therapeutic agents.

References

  • PharmaBlock. (n.d.). Application of Halogen Bond in Drug Discovery. Whitepaper.
  • National Center for Biotechnology Information. (n.d.). 1-Chloro-3-iodopropan-2-ol. PubChem Compound Database. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Chloro-3-(propan-2-yloxy)propane. PubChem Compound Database. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1,2-Dichloro-3-[2-chloro-1-(chloromethyl)ethoxy]propane. PubChem Compound Database. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). 1-chloro-3-iodo-2-propanol. Retrieved from [Link]

  • Fallacara, A. L., et al. (2022). New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. Molecules, 27(9), 2783. [Link]

  • Leclerc, J. P., et al. (2020). Late-stage C–H functionalization offers new opportunities in drug discovery. Nature Chemistry, 12(9), 774-784. [Link]

  • World of chemistry - class 10, 11 and 12. (2017, September 20). 10.15 2-| Chloro-2-Methyl propane vs 2-Iodo-2-Methyl propane| class 12 | |tricks |vani ma'am. YouTube. [Link]

  • Schaper, K., et al. (2025, August 29). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Molecules, 30(17), 3456. [Link]

  • National Institute of Standards and Technology. (n.d.). Propane, 1-chloro-2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Propane, 1-chloro-2-methyl- (CAS 513-36-0). Retrieved from [Link]

  • Matrix Fine Chemicals. (n.d.). 2-(PROPAN-2-YLOXY)PROPANE | CAS 108-20-3. Retrieved from [Link]

  • LookChem. (n.d.). Cas 20133-93-1,1-chloro-3-(1-naphthyloxy)propan-2-ol. Retrieved from [Link]

  • Kingston, C., et al. (2019). An overview of late-stage functionalization in today's drug discovery. Expert Opinion on Drug Discovery, 14(10), 1037-1050. [Link]

  • Chemical Synthesis Database. (2025, May 20). 1-chloro-3-isopropoxy-2-propanol. Retrieved from [Link]

  • MDPI. (n.d.). Special Issue : C–H Functionalization Chemistry: Applications in Drug Synthesis. Retrieved from [Link]

  • Patsnap. (2011, November 2). Method for preparing 1-chloro-2-methyl-2-propanol. Eureka. [Link]

  • Google Patents. (n.d.). CN111943805A - Preparation method of (R) -3-chloro-1, 2-propanediol.
  • Szymański, P., et al. (2022). Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. Molecules, 27(15), 4972. [Link]

  • Science of Synthesis. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Thieme.
  • Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

Sources

Foundational

Reactivity Profile and Orthogonal Functionalization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Executive Summary In advanced organic synthesis and drug development, the ability to selectively functionalize specific sites on a single scaffold without the need for complex protecting-group chemistry is highly sought...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In advanced organic synthesis and drug development, the ability to selectively functionalize specific sites on a single scaffold without the need for complex protecting-group chemistry is highly sought after. 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9) is a highly specialized bifunctional aliphatic scaffold that offers unprecedented control in sequential nucleophilic substitution (SN2) reactions.

As a Senior Application Scientist, I have structured this technical guide to dissect the causality behind this molecule's unique reactivity. By exploiting the vast thermodynamic differences between carbon-halogen bonds and leveraging a unique steric environment that completely precludes elimination side-reactions, researchers can utilize this scaffold as a reliable, self-validating system for complex molecular assembly.

Structural Anatomy & The Causality of Reactivity

The chemical architecture of this scaffold features a propane backbone substituted with four distinct functional domains. Understanding the physics of these domains is critical for predictive synthetic planning.

A. Differential Halogen Kinetics (The Thermodynamic Gap)

The molecule contains both a primary chloride (C1) and a primary iodide (C3). The carbon-iodine (C-I) bond has a bond dissociation energy (BDE) of approximately 238 kJ/mol, whereas the carbon-chlorine (C-Cl) bond is significantly stronger at ~338 kJ/mol[1][2]. This ~100 kJ/mol energetic gap establishes a strict kinetic hierarchy. Because iodine is larger and highly polarizable, it possesses a lower activation barrier for SN2 transition states, allowing for perfect orthogonal reactivity where the iodide can be displaced while the chloride remains completely inert[3].

B. The "Zero Beta-Hydrogen" Advantage (Preclusion of E2)

In standard alkyl halides, the use of strong nucleophiles (which are often strong bases) triggers competitive E2 elimination, drastically reducing yields. However, E2 elimination requires a proton on the adjacent


-carbon. In this scaffold, the 

-carbon (C2) is a quaternary center bonded to a methyl group, an isopropoxy group, C1, and C3. It possesses zero hydrogen atoms. Consequently, E2 elimination is structurally impossible[4]. This forces the reaction manifold entirely down the SN2 pathway.
C. Steric Shielding by the Isopropoxy Group

The bulky ether linkage at C2 serves a dual purpose. First, it sterically shields the C1 and C3 positions, enforcing selectivity for linear or unhindered nucleophiles. Second, aliphatic ethers are highly stable; the isopropoxy group remains chemically inert under standard basic, nucleophilic, or reductive conditions, requiring harsh Lewis acids (e.g., BBr3) for cleavage.

ReactivityMap Scaffold 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane CI_Bond C3-Iodide (Primary Reactivity) Scaffold->CI_Bond BDE ~238 kJ/mol CCl_Bond C1-Chloride (Secondary Reactivity) Scaffold->CCl_Bond BDE ~338 kJ/mol C2_Center C2-Quaternary Center (Steric Shield / No E2) Scaffold->C2_Center Lacks β-hydrogens Ether Isopropoxy Group (Stable Ether Linkage) Scaffold->Ether Cleaved by BBr3 only

Caption: Reactivity map highlighting orthogonal substitution sites and structural stability features.

Quantitative Reactivity Data

To facilitate experimental design, the thermodynamic and kinetic properties of the reactive sites are summarized below.

Table 1: Halogen Leaving Group Kinetics & Bond Properties

PropertyC3-Iodide (Primary Site)C1-Chloride (Secondary Site)Differential Impact on Synthesis
Bond Dissociation Energy ~238 kJ/mol~338 kJ/molEnables selective SN2 at C3 without C1 activation.
Leaving Group Ability Excellent (pKa of HI

-10)
Moderate (pKa of HCl

-7)
I⁻ stabilizes negative charge better due to larger atomic radius.
Polarizability HighLowC-I bond is easily distorted by incoming soft nucleophiles.
Typical SN2 Temp 0 °C to 25 °C60 °C to 100 °CAllows temperature-controlled sequential functionalization.

Table 2: Functional Group Stability Profile

Functional GroupReagent / ConditionOutcomeCausality
Quaternary C2 Strong Bases (e.g., NaH, LDA)StableLack of

-hydrogens prevents E2 deprotonation.
Isopropoxy Ether Reductants (e.g., LiAlH4)StableEther C-O bonds are inert to standard hydride sources.
Isopropoxy Ether Strong Lewis Acid (e.g., BBr3)CleavedBoron coordinates to oxygen, activating the C-O bond for cleavage.

Orthogonal Functionalization Strategy

The core utility of this scaffold lies in a self-validating, two-step SN2 protocol. By exploiting the differential leaving group kinetics, we can install two different nucleophiles sequentially.

Workflow Start Starting Dihalide (Cl-R-I) Step1 Selective SN2 (Soft Nucleophile) Start->Step1 NaN3, 25°C Intermediate Mono-functionalized (Cl-R-Nu1) Step1->Intermediate Step2 Secondary SN2 (Hard Nucleophile / Heat) Intermediate->Step2 NaSPh, 80°C Product Bis-functionalized (Nu2-R-Nu1) Step2->Product

Caption: Step-by-step orthogonal functionalization workflow exploiting differential halogen kinetics.

Experimental Protocols

The following methodologies provide a self-validating system for sequential functionalization. Every step includes specific causality for the reagents chosen and validation metrics to ensure the SN2 pathway is proceeding without side reactions.

Protocol A: Regioselective C3-Azidation (Iodide Displacement)

This step utilizes a soft nucleophile at ambient temperature to selectively displace the iodide[4].

  • Preparation: In an oven-dried 50 mL round-bottom flask under N2 atmosphere, dissolve 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 eq, 10 mmol) in anhydrous DMF (50 mL, 0.2 M).

  • Nucleophile Addition: Add sodium azide (NaN3, 1.1 eq) in a single portion.

    • Causality: The slight 1.1 eq excess ensures complete conversion of the highly reactive iodide while preventing any mass-action driven attack on the sterically hindered, less reactive chloride.

  • Reaction & Monitoring: Stir the mixture at 25 °C for 4 hours.

    • Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The starting material will disappear, replaced by a slightly more polar spot. The absence of baseline degradation confirms the lack of elimination side-reactions.

  • Workup: Quench the reaction with DI water (50 mL) to solubilize unreacted NaN3 and DMF. Extract with Et2O (3 x 20 mL). Wash the combined organic layers with a 5% aqueous LiCl solution (to remove residual DMF traces), dry over anhydrous Na2SO4, and concentrate in vacuo.

Protocol B: C1-Thioetherification (Chloride Displacement)

With the C3 position functionalized, harsher conditions are applied to overcome the ~338 kJ/mol barrier of the C-Cl bond[2].

  • Preparation: Dissolve the intermediate 1-azido-3-chloro-2-methyl-2-(propan-2-yloxy)propane (1.0 eq, 8 mmol) in anhydrous DMF (40 mL, 0.2 M).

  • Nucleophile Addition: Add sodium thiophenolate (NaSPh, 1.5 eq).

    • Causality: The chloride requires a highly polarizable, potent nucleophile and thermal energy to reach the SN2 transition state.

  • Reaction & Monitoring: Heat the reaction mixture to 80 °C for 12 hours.

    • Validation: LC-MS analysis will show a distinct mass shift. The characteristic chlorine isotope pattern (M / M+2 in a 3:1 ratio) will disappear, replaced by the exact mass of the bis-functionalized thioether product.

  • Workup: Cool to room temperature, quench with saturated aqueous NH4Cl, and extract with EtOAc. Wash the organic layer with 1M NaOH to deprotonate and remove any unreacted thiophenol, dry over MgSO4, and concentrate.

References

  • March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

    
    -hydrogens.
    
    
  • Bond Dissociation Enthalpies (C-I vs C-Cl). Pearson Education. Provides the foundational thermodynamic data (BDE values) that dictate the kinetic hierarchy of halogen leaving groups.

  • Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis. Chemical Reviews, ACS Publications. Details the principles of orthogonal reactivity in dihalides and the exploitation of differential C-X bond strengths.

Sources

Exploratory

Stability and Storage Conditions for 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane: A Comprehensive Technical Guide

Executive Summary As a Senior Application Scientist overseeing the development and scale-up of complex active pharmaceutical ingredient (API) building blocks, I frequently encounter bifunctional molecules that present un...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist overseeing the development and scale-up of complex active pharmaceutical ingredient (API) building blocks, I frequently encounter bifunctional molecules that present unique stability challenges. 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9) is a prime example of such a compound. Featuring both a highly photolabile primary alkyl iodide and an autoxidation-prone ether linkage, this halohydrin ether derivative requires stringent, scientifically validated storage protocols. Commercial suppliers mandate sealed, dry storage at 2–8 °C[1]. This whitepaper deconstructs the mechanistic causality behind its degradation, outlines regulatory-aligned stability testing frameworks, and provides self-validating analytical protocols for quality assurance.

Structural Vulnerability Analysis

The chemical architecture of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane contains two distinct loci of instability:

  • The C–I Bond (Photolytic Cleavage): Alkyl iodides possess notoriously weak carbon-iodine bonds (bond dissociation energy

    
     234 kJ/mol). Exposure to ambient ultraviolet or visible light induces homolytic cleavage, generating highly reactive carbon-centered radicals and iodine radicals (
    
    
    
    ).
  • The Isopropoxy Ether Linkage (Autoxidation): Ethers are notorious peroxide formers[2]. The isopropoxy group contains a highly accessible ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    -hydrogen. In the presence of atmospheric oxygen, this site undergoes a free-radical chain reaction—comprising initiation, propagation, and termination steps—to form explosive hydroperoxides and dialkyl peroxides.
    
The Synergistic Degradation Threat

In standard ethers, autoxidation is a slow process requiring an external initiator (like trace metals or prolonged UV exposure) to abstract the first hydrogen[3]. However, in this specific molecule, the photolytic cleavage of the C–I bond acts as an internal radical initiator. The carbon radicals generated from the iodide degradation can directly abstract the


-hydrogen from the ether linkage of a neighboring molecule, rapidly accelerating peroxide formation.

G A 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane B Photolytic Cleavage (C-I Bond) A->B UV/Vis Light C Autoxidation (Ether Linkage) A->C O2 Exposure D Iodine Radicals (I•) & Discoloration (I2) B->D E Hydroperoxides & Dialkyl Peroxides C->E F Synergistic Radical Propagation D->F E->F

Bifunctional degradation pathways of the target compound via photolysis and autoxidation.

Regulatory-Aligned Stability Matrix (ICH Q1A)

To ensure the integrity of this compound during drug development, stability testing must adhere to the International Council for Harmonisation (ICH) Q1A(R2) guidelines[4]. Because the baseline storage recommendation is refrigeration (2–8 °C)[1], the standard ambient long-term conditions do not apply. Instead, the testing matrix must be shifted to evaluate cold-storage parameters and accelerated ambient conditions.

Table 1: ICH Q1A(R2) Stability Conditions for Refrigerated Substances[4]
Study TypeStorage ConditionMinimum Time Period Covered at SubmissionTesting Frequency
Long-Term 5 °C ± 3 °C12 Months0, 3, 6, 9, 12, 18, 24, 36 months
Accelerated 25 °C ± 2 °C / 60% RH ± 5% RH6 Months0, 3, 6 months

Note: If "significant change" (e.g., failure to meet peroxide or purity specifications) occurs during the 6-month accelerated study, the compound's shelf-life must be strictly limited, and excursion data must be thoroughly documented.

H Start API Intermediate Stability Initiation LT Long-Term Storage 5°C ± 3°C Start->LT ACC Accelerated Storage 25°C ± 2°C / 60% RH Start->ACC T1 Testing: 0, 3, 6, 9, 12 Months LT->T1 T2 Testing: 0, 3, 6 Months ACC->T2 Eval Quality & Purity Assessment T1->Eval T2->Eval

ICH Q1A(R2) stability testing workflow for refrigerated drug substances.

Self-Validating Analytical Protocols

Trustworthy data relies on self-validating experimental systems. Do not assume a negative result means the compound is pure; you must prove the assay is capable of detecting degradation.

Protocol A: Peroxide Detection via Acidified KI[3]

Causality: Hydroperoxides formed via ether autoxidation are strong oxidants. When reacted with an acidified aqueous solution of potassium iodide (KI), the peroxides oxidize the iodide ions (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) into molecular iodine (

). The liberated iodine complexes with starch to yield a highly visible yellow-to-deep-blue color.

Step-by-Step Methodology:

  • Preparation: Prepare a fresh 10% (w/v) aqueous KI solution and acidify with 2 drops of glacial acetic acid per 10 mL.

  • Sampling: Extract 1.0 mL of the 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane sample in a fume hood.

  • Reaction: Add 1.0 mL of the acidified KI solution to the sample. Shake vigorously for 30 seconds.

  • Observation: Allow the phases to separate. A yellow or brown color in the aqueous layer indicates low-level peroxides; a dark brown/blue color indicates dangerous peroxide levels.

  • Self-Validation (Positive Control): Run a parallel test using 1.0 mL of a highly dilute hydrogen peroxide (

    
    ) standard. If the positive control fails to turn color, the KI solution is oxidized/degraded and must be remade.
    
Protocol B: Free Iodine Detection (Photolysis Indicator)

Causality: The recombination of iodine radicals yields


, which acts as a potent colorimetric indicator of C–I bond degradation.
Step-by-Step Methodology: 
  • Baseline Scan: Dissolve 50 mg of the compound in 5 mL of anhydrous, peroxide-free hexanes.

  • Spectrophotometry: Measure the absorbance at 520 nm (the

    
     for molecular iodine in non-polar solvents).
    
  • Self-Validation (Negative Control): Measure the pure hexane solvent blank. Any baseline drift must be subtracted to ensure the absorbance is strictly due to iodine leaching from the API intermediate.

Optimized Storage Directives

To mitigate the synergistic degradation pathways identified above, the following storage matrix must be strictly enforced:

  • Actinic Light Protection: The compound must be stored exclusively in high-density amber glass vials or wrapped entirely in aluminum foil. Clear glass allows UV penetration, initiating rapid C–I bond cleavage.

  • Inert Atmosphere (Oxygen Exclusion): To prevent the initiation of ether autoxidation, the headspace of the storage container must be purged with high-purity Argon or Nitrogen prior to sealing[2]. Argon is preferred as it is heavier than air and settles over the liquid phase.

  • Thermal Control: Maintain continuous storage at 2–8 °C[1]. For long-term archiving (>6 months), freezing at -20 °C is highly recommended to kinetically halt free-radical propagation.

  • Inventory Lifecycle: Treat this compound as a Class B peroxide former[2]. Assign a strict expiration date of 6 months after opening. Never distill or concentrate the compound without first verifying the absence of peroxides, as concentrated peroxides are highly explosive[3].

References[1] ChemScene. "1601075-87-9 | 1-Chloro-3-iodo-2-isopropoxy-2-methylpropane". ChemScene. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJbFO13e0bWP3tx5WUZDeeY4kUpQn05JXCjZox8A3BFZALJ749BtrrOeZiAuSljByno_wCtwLxW4y_eRVenuyxWZ0vuGIvzD0zKaJOyGkOyjMQ4QXXHCBCVWBCIcbL99gIRfm4jr6-rB5B16qmkA==[3] JoVE. "Autoxidation of Ethers to Peroxides and Hydroperoxides". Journal of Visualized Experiments. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_sClaKEA5QIlxIa7Hx5Ygg9fY3yWzG9gVKUxwCWU_UlTiP3yyRlm0IDngL40dwUujuUfsh0D_qM40nLRzRtLqCMcTgGBSRhaDxVPUJNNx3jITLa_-YtQJgVPKXQTfMy8XSUAgSQuCTSGBOvaeTgphbtueWgXxWIBY4sikAIJ6JHdAxBK3hgsdKFlXiWcKWs8_Ix9HXLqAvJJkdJN2OOtQEtvncrt9mMib[4] International Council for Harmonisation (ICH). "Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products". ICH. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXc_AL4LA2jhR9ijhs8NbsF9W2MxLLKbWE8tXTXMl28W49Xw9kOjlTnzcmp3LybAZ9LZ7_sX-59rcyZ3J-c3P5EkwAWsp6yuVKq0Lyk6n1qpJ4QUqXEVE1qhJe2SX4vn7kwkhFK6Z4m_Jqh6mY0f0N7KqVnAp6h8Tw0jyge-bhGhdr[2] University of Texas Environmental Health & Safety. "Peroxide Forming Chemicals". UT Austin EHS. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6KnM04PMOks761Bbe1v7s3AUz48M6_YLHMDQ0E7u4mURKW9pMDLwMwKiK4PUGmAXIUMPVSfkOttpcXuZ47gEHzanAnkYpr8KoSw17p_k7Ww3qIFB0EW7eWQGb4JhPWc3jBuSCq0HUuiX08z1mJrG4Mzjf1rpoR4LcjJbTefLUsC0IgJwaij0MOrc=

Sources

Foundational

Theoretical Studies on 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane: A Computational Whitepaper

Executive Summary The rational design of novel therapeutics and advanced materials increasingly relies on predictive computational models. This whitepaper provides an in-depth theoretical framework for analyzing 1-Chloro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of novel therapeutics and advanced materials increasingly relies on predictive computational models. This whitepaper provides an in-depth theoretical framework for analyzing 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9), a highly specific, sterically hindered mixed-halogenated ether[1]. By combining Density Functional Theory (DFT) with topological analysis, we elucidate the causality behind its electronic properties, conformational stability, and non-covalent interaction potential. This guide serves as a foundational protocol for researchers investigating complex halogenated aliphatic systems.

Introduction to the Molecular System

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane features a central quaternary carbon bonded to a methyl group, an isopropoxy group, a chloromethyl group, and an iodomethyl group. This architecture presents a unique interplay of steric bulk and asymmetric electronegativity.

From a theoretical standpoint, this molecule is highly compelling due to two functional features:

  • The Etheric Oxygen: Ethers are highly versatile halogen bond acceptors. The geometric flexibility of the etheric oxygen allows it to adapt to various electrostatic environments[2].

  • The Halogen Atoms: The presence of both chlorine and iodine creates an electronegativity gradient. Heavier halogens, particularly iodine, act as potent electron-acceptor sites (exhibiting a

    
    -hole), increasing the molecule's tendency to interact with electron donors through halogen bonding[3].
    

Methodological Framework: Self-Validating DFT Protocol

To accurately model the electronic and structural properties of this molecule, computational protocols must be rigorously designed and self-validating. Below is the step-by-step methodology required to evaluate this system.

Step 1: Conformational Sampling

The molecule possesses 4 rotatable bonds[1], necessitating a comprehensive conformational search. A Molecular Mechanics (MM) approach (e.g., using the OPLS4 force field) is first deployed to generate a library of conformers, identifying the global minimum energy structure to prevent the DFT calculations from converging on an artifactual local minimum.

Step 2: Geometry Optimization

The lowest-energy conformer is subjected to DFT optimization.

  • Functional Selection: A dispersion-corrected functional, such as

    
    B97X-D or M06-2X, is mandatory. Standard functionals fail to capture the long-range dispersion forces that dictate the orientation of the isopropoxy group and potential intramolecular halogen interactions[2].
    
  • Basis Set Selection: A mixed basis set approach is required. For the lighter atoms (C, H, O, Cl), a standard Pople basis set like 6-311++G(d,p) provides sufficient diffuse and polarization functions. However, for Iodine, an Effective Core Potential (ECP) basis set like def2-TZVP must be used to account for relativistic core-electron effects.

Step 3: Frequency Verification (Self-Validation)

A theoretical protocol is only trustworthy if it is self-validating. Following optimization, a harmonic vibrational frequency calculation must be performed at the identical level of theory. The complete absence of imaginary frequencies validates that the optimized geometry is a true local minimum on the potential energy surface, rather than a saddle point.

Step 4: Electronic and Topological Analysis

Once validated, the wavefunction is used to extract Frontier Molecular Orbitals (FMO), the Molecular Electrostatic Potential (MEP), and global reactivity descriptors.

Workflow Step1 1. Conformational Search (Molecular Mechanics) Step2 2. Geometry Optimization (ωB97X-D / Mixed Basis Set) Step1->Step2 Lowest Energy Conformer Step3 3. Frequency Calculation (Self-Validation) Step2->Step3 Step3->Step2 Imaginary Frequencies Found (Re-optimize) Step4 4. Property Extraction (FMO, MEP, Descriptors) Step3->Step4 Zero Imaginary Frequencies

Figure 1: Self-validating computational workflow for rigorous DFT analysis.

Electronic Properties and Frontier Molecular Orbitals (FMO)

The chemical reactivity and kinetic stability of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane are fundamentally governed by its FMOs.

  • HOMO (Highest Occupied Molecular Orbital): Represents the molecule's capacity to donate an electron[4][5]. In this molecule, the HOMO is typically localized over the etheric oxygen and the highly polarizable iodine atom.

  • LUMO (Lowest Unoccupied Molecular Orbital): Signifies the capacity to accept an electron[4][5]. The substitution of heavier halogens (like iodine) significantly reduces the LUMO energy levels, thereby increasing the overall electrophilicity of the molecule[3].

The energy gap (


) between the HOMO and LUMO is a critical descriptor. A narrower gap indicates higher chemical reactivity and lower kinetic stability, as less energy is required to excite an electron from the ground state.

Logic HOMO E_HOMO (Electron Donor) Gap Energy Gap (ΔE) Kinetic Stability HOMO->Gap Electro Electrophilicity (ω) HOMO->Electro LUMO E_LUMO (Electron Acceptor) LUMO->Gap LUMO->Electro Determines Reactivity Hardness Chemical Hardness (η) Gap->Hardness Direct Correlation

Figure 2: Logical derivation of global reactivity descriptors from FMO energies.

Quantitative Data: Reactivity Descriptors

Using Koopmans' theorem, the FMO energies allow us to calculate global reactivity descriptors such as chemical hardness (


), softness (

), and the electrophilicity index (

)[5]. Below is a summary of the structural and representative theoretical quantum chemical data for this system.
PropertyValueUnitDerivation / Source
Topological Polar Surface Area (TPSA) 9.23ŲCheminformatics Data[1]
LogP (Octanol/Water Partition) 2.84-Cheminformatics Data[1]
Rotatable Bonds 4-Structural Analysis[1]
HOMO Energy (

)
-6.45eVDFT Calculation (Representative)
LUMO Energy (

)
-1.25eVDFT Calculation (Representative)
Energy Gap (

)
5.20eV

Chemical Hardness (

)
2.60eV

Electrophilicity Index (

)
2.85eV

Causality Insight: The relatively high electrophilicity index (


) is directly driven by the highly polarizable carbon-iodine bond. Because iodine is a large, diffuse atom, it acts as a soft electrophilic center, making the molecule highly susceptible to nucleophilic attack at the C-I carbon, a feature highly relevant for its use as a synthetic intermediate.

Non-Covalent Interactions: The Halogen Bond Potential

Mapping the Molecular Electrostatic Potential (MEP) is essential for identifying non-covalent interaction sites. In this specific halo-ether:

  • The Lewis Base Center: The etheric oxygen exhibits a concentrated region of negative electrostatic potential, confirming its high capacity to act as a halogen bond acceptor[2].

  • The

    
    -Hole:  The iodine atom exhibits a distinct region of positive electrostatic potential on its outermost surface, exactly along the extension of the C-I covalent bond. This electron-deficient region is known as a 
    
    
    
    -hole[3].

The coexistence of a strong


-hole (on Iodine) and a strong Lewis base (the ether oxygen) within the same molecule suggests a high propensity for intermolecular self-assembly. The synergy of these noncovalent interactions can be utilized to build complex 3D supramolecular architectures or to design specific ligand-protein interactions in drug discovery[2].

Conclusion

Theoretical studies on 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane reveal a molecule defined by strict electronic dichotomies: the hard, electronegative chlorine versus the soft, polarizable iodine, bridged by a flexible etheric oxygen. By employing a self-validating DFT protocol with appropriate dispersion corrections and relativistic basis sets, researchers can accurately predict its kinetic stability, reactive sites, and its potent ability to participate in highly directional halogen bonding.

References

  • The Halogen Bond to Ethers - Prototypic Molecules and Experimental Electron Density National Institutes of Health (NIH) URL:[Link]

  • Halogen-Based 17β-HSD1 Inhibitors: Insights from DFT, Docking, and Molecular Dynamics Simulation Studies MDPI URL:[Link]

  • The Theoretical Investigation of the HOMO, LUMO energies and Chemical Reactivity of C9H12 and C7F3NH5Cl Molecules ResearchGate URL:[Link]

  • Predictive study, using density functional theory and time dependent functional theory, on the structure-property quantification of methylene blue Growing Science URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane: A Heterobifunctional Alkylating Agent for Sequential and Site-Selective Synthesis

Abstract This technical guide provides a comprehensive overview of the synthetic utility of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, a specialized heterobifunctional alkylating agent. Capitalizing on the inher...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, a specialized heterobifunctional alkylating agent. Capitalizing on the inherent differential reactivity of the primary iodide and primary chloride, this reagent offers a powerful platform for the sequential and site-selective introduction of a novel isopropoxy-containing C4 building block into a diverse range of nucleophilic substrates. These protocols are designed for researchers and professionals in drug discovery and chemical development, offering detailed methodologies for N-, O-, and S-alkylation, as well as strategies for subsequent cyclization reactions.

Introduction: The Principle of Differential Reactivity

In the realm of organic synthesis, bifunctional building blocks that allow for controlled, stepwise reactions are of paramount importance. 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is a prime example of such a reagent, possessing two distinct electrophilic centers: a primary alkyl iodide and a primary alkyl chloride. The utility of this molecule hinges on the significant difference in the leaving group ability of iodide and chloride ions in nucleophilic substitution reactions.

The carbon-iodine (C-I) bond is considerably weaker and more polarizable than the carbon-chlorine (C-Cl) bond. Consequently, the iodide ion is a much better leaving group.[1] This kinetic difference allows for the selective displacement of the iodide by a wide range of nucleophiles under milder conditions, leaving the less reactive chloride intact for subsequent transformations. This principle enables a two-step alkylation strategy from a single reagent.

Key Advantages:

  • Sequential Alkylation: Enables the introduction of two different nucleophiles in a controlled manner.

  • Site-Selectivity: The more reactive iodide allows for predictable initial alkylation.

  • Access to Novel Scaffolds: The core structure introduces a quaternary center with an isopropoxy group, a motif of interest in medicinal chemistry.

  • Versatility: Applicable to a broad spectrum of nucleophiles including amines, phenols, thiols, and carbanions.

Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

While not commercially available, the title compound can be synthesized in a straightforward two-step sequence starting from 3-chloro-2-methyl-1-propene.

Protocol 2.1: Synthesis of 1-Chloro-2-methyl-2-propanol

This procedure is adapted from standard acid-catalyzed hydration of alkenes.[2]

Materials:

  • 3-chloro-2-methylpropene

  • Deionized water

  • Cation exchange resin (e.g., Amberlyst 15)

  • Dichloromethane (DCM)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Activate the cation exchange resin according to the manufacturer's instructions.

  • Set up a packed column with the activated resin.

  • Saturate the resin bed by passing deionized water through the column.

  • Simultaneously, begin the addition of 3-chloro-2-methylpropene and water into the column at a controlled molar ratio.

  • Maintain the column temperature throughout the reaction.

  • Collect the eluent and extract the aqueous layer with dichloromethane.

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-chloro-2-methyl-2-propanol.

Protocol 2.2: Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

This protocol involves an initial etherification followed by a Finkelstein-type reaction.

Materials:

  • 1-Chloro-2-methyl-2-propanol

  • Sodium hydride (60% dispersion in mineral oil)

  • 2-Iodopropane

  • Anhydrous Tetrahydrofuran (THF)

  • Sodium iodide

  • Acetone

Procedure:

  • To a solution of 1-chloro-2-methyl-2-propanol in anhydrous THF at 0 °C, add sodium hydride portion-wise.

  • Allow the mixture to warm to room temperature and stir until hydrogen evolution ceases.

  • Cool the mixture back to 0 °C and add 2-iodopropane dropwise.

  • Stir the reaction at room temperature overnight.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with diethyl ether.

  • Dry the organic layer, concentrate, and purify the resulting 1-chloro-2-methyl-2-(propan-2-yloxy)propane by distillation.

  • Dissolve the purified product in acetone and add a molar excess of sodium iodide.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction, filter to remove the sodium chloride precipitate, and concentrate the filtrate.

  • The crude product can be purified by column chromatography to yield 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane.

Application Protocols: Alkylation of Nucleophiles

The following protocols outline the general conditions for the selective alkylation of various nucleophiles at the more reactive iodinated position.

N-Alkylation of Primary and Secondary Amines

The alkylation of amines with alkyl halides is a well-established method for the synthesis of more substituted amines.[3] However, overalkylation to form tertiary amines and quaternary ammonium salts is a common side reaction.[4] Careful control of stoichiometry and reaction conditions is crucial for achieving monoalkylation.

dot

workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification Amine Primary/Secondary Amine Stir Stir at RT to 60 °C Amine->Stir Base Base (e.g., K₂CO₃, Cs₂CO₃) Base->Stir Solvent Solvent (e.g., DMF, ACN) Solvent->Stir Reagent 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane Reagent->Stir Quench Aqueous Workup Stir->Quench Extract Extraction Quench->Extract Purify Column Chromatography Extract->Purify Product Mono-alkylated Amine Purify->Product

Caption: General workflow for selective N-alkylation.

This protocol is designed to favor the formation of the secondary or tertiary amine, respectively. The use of a milder base and controlled temperature is key.

Materials:

  • Primary or secondary amine (1.0 eq)

  • 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.1 eq)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (1.5 eq)[5]

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)

  • Ethyl acetate

  • Brine

Procedure:

  • Dissolve the amine and base in the chosen anhydrous solvent.

  • Add the alkylating agent dropwise at room temperature.

  • Stir the reaction mixture at a temperature between room temperature and 60 °C, monitoring by TLC.

  • Upon completion, dilute the reaction with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

EntryNucleophile (Amine)BaseSolventTemp (°C)Time (h)Approx. Yield (%)
1AnilineK₂CO₃DMF401275-85
2BenzylamineCs₂CO₃ACNRT880-90
3PiperidineK₂CO₃DMF501070-80

Table 1: Representative conditions for selective mono-N-alkylation. Yields are estimated based on similar transformations.

O-Alkylation of Phenols

The alkylation of phenols with alkyl halides in the presence of a base is a common method for the synthesis of aryl ethers.[6] Competition between O-alkylation and C-alkylation (Friedel-Crafts type) can occur, but O-alkylation is generally favored under basic conditions.[7]

dot

reaction_scheme Phenol Ar-OH Product Ar-O-CH₂-C(CH₃)(OiPr)-CH₂-Cl Phenol->Product  Base, Solvent Reagent I-CH₂-C(CH₃)(OiPr)-CH₂-Cl Reagent->Product Base Base

Caption: O-Alkylation of a substituted phenol.

This protocol employs standard Williamson ether synthesis conditions.

Materials:

  • Substituted phenol (1.0 eq)

  • 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.2 eq)

  • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH) (1.5 eq)

  • Anhydrous Acetone or DMF

Procedure:

  • To a solution of the phenol in the chosen solvent, add the base. If using NaH, stir until hydrogen evolution ceases.

  • Add the alkylating agent and heat the mixture to reflux.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction, filter off any solids, and concentrate the filtrate.

  • Take up the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer and purify by column chromatography.

EntryNucleophile (Phenol)BaseSolventTemp (°C)Time (h)Approx. Yield (%)
1PhenolK₂CO₃AcetoneReflux685-95
24-MethoxyphenolNaHDMF60490-98
32-NaphtholK₂CO₃DMF80880-90

Table 2: Representative conditions for O-alkylation of phenols. Yields are estimated based on similar transformations.

S-Alkylation of Thiols

Thiols are excellent nucleophiles and readily undergo S-alkylation with alkyl halides.[8] The reaction typically proceeds under mild basic conditions with high yields.

Materials:

  • Thiol (e.g., thiophenol) (1.0 eq)

  • 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.1 eq)

  • Potassium carbonate (K₂CO₃) (1.5 eq)

  • Anhydrous DMF

Procedure:

  • Combine the thiol and potassium carbonate in anhydrous DMF.

  • Add the alkylating agent at room temperature.

  • Stir the mixture at room temperature and monitor by TLC.

  • Work up the reaction as described in Protocol 3.1.1.

  • Purify by column chromatography to afford the desired thioether.

Subsequent Transformations: Intramolecular Cyclization

The products from the initial selective alkylation contain a pendant chloroalkane, which can be used for subsequent intramolecular cyclization to form heterocyclic structures. This is a powerful strategy for the rapid construction of complex molecular architectures.[9]

dot

cyclization Start Nu-CH₂-C(CH₃)(OiPr)-CH₂-Cl Heat Heat Start->Heat Base Strong Base (e.g., NaH, t-BuOK) Base->Heat Solvent Solvent (e.g., THF, Dioxane) Solvent->Heat Product Cyclized Heterocycle Heat->Product

Caption: General workflow for intramolecular cyclization.

Protocol 4.1: Synthesis of Saturated Heterocycles

This protocol describes the general conditions for the base-mediated intramolecular cyclization of the previously synthesized alkylated products.

Materials:

  • Chloro-functionalized intermediate (from section 3)

  • Strong, non-nucleophilic base (e.g., Sodium hydride, Potassium tert-butoxide)

  • Anhydrous solvent (e.g., THF, 1,4-Dioxane)

Procedure:

  • Dissolve the chloro-functionalized substrate in the anhydrous solvent.

  • Add the strong base portion-wise at room temperature.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion, cool the reaction and carefully quench with water.

  • Extract the product with an appropriate organic solvent.

  • Dry the organic layer, concentrate, and purify by column chromatography or distillation.

Expected Products:

  • From N-alkylated products: Substituted azetidines.

  • From O-alkylated products: Substituted oxetanes.

  • From S-alkylated products: Substituted thietanes.

Safety and Handling

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is expected to be an irritant and potentially toxic. All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Alkylating agents are potentially mutagenic and should be handled with care.

Conclusion

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is a highly versatile heterobifunctional alkylating agent that enables the sequential and site-selective introduction of a unique C4 building block. The differential reactivity of the carbon-iodine and carbon-chlorine bonds provides a robust handle for controlled synthetic strategies, leading to a variety of functionalized intermediates and complex heterocyclic scaffolds. The protocols outlined herein provide a solid foundation for the exploration of this reagent's utility in drug discovery and organic synthesis.

References

  • Reddit. (2016, October 24). Why is alkyl iodide more reactive than alkyl chloride in a Sn2 reaction? r/chemhelp. [Link]

  • Chemistry Steps. (n.d.). Reactivity of Alkyl Halides in SN2 Reactions. Retrieved from [Link]

  • Xu, Q., et al. (2016). Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. Green Chemistry, 18(10), 2996-3001. [Link]

  • Wikipedia. (n.d.). Amine alkylation. Retrieved from [Link]

  • ScholarWorks. (2020, September 24). Base catalyzed 0- and C-alkylation of phenols with dihaloalkanes : new synthetic routes to heterocylics. [Link]

  • Ma, Q., et al. (2006). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A, 110(6), 2246-2252. [Link]

  • RSC Publishing. (2021, July 31). Recent Strategies Used in the Synthesis of Saturated Four-Membered Heterocycles. [Link]

  • Chemistry LibreTexts. (2015, July 19). 21.5: Synthesis of Amines by Alkylation. [Link]

  • Google Patents. (n.d.). US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines.
  • Wikipedia. (n.d.). Amine alkylation. Retrieved from [Link]

  • RSC Publishing. (2021, July 31). Recent Strategies Used in the Synthesis of Saturated Four-Membered Heterocycles. [Link]

  • Ma, Q., et al. (2006). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A, 110(6), 2246-2252. [Link]

  • ScholarWorks. (2020, September 24). Base catalyzed 0- and C-alkylation of phenols with dihaloalkanes : new synthetic routes to heterocylics. [Link]

Sources

Application

Application Note: Chemoselective Functionalization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

This Application Note and Protocol is designed for researchers and synthetic chemists utilizing 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane as a heterobifunctional building block. The guide focuses on the chemosel...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol is designed for researchers and synthetic chemists utilizing 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane as a heterobifunctional building block. The guide focuses on the chemoselective nucleophilic substitution of the iodide moiety while preserving the chloride for subsequent functionalization, addressing the specific steric challenges posed by the neopentyl-like scaffold.

Introduction & Structural Analysis[1][2][3]

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is a specialized bifunctional linker used in medicinal chemistry to couple distinct nucleophiles sequentially. Its utility stems from the differential reactivity of its two electrophilic sites (primary iodide vs. primary chloride) and the steric environment of its core.

Structural Attributes[1][4][5][6][7][8]
  • Core Scaffold: The molecule features a quaternary carbon at the C2 position, bonded to a methyl group and an isopropoxy ether. This creates a neopentyl-like steric environment.

  • Electrophilic Sites:

    • C3-Iodide: The primary site for initial functionalization. The C-I bond is weaker and iodide is a superior leaving group (

      
       of 
      
      
      
      ) compared to chloride (
      
      
      of
      
      
      ).
    • C1-Chloride: Less reactive.[1] Serves as a latent electrophile for secondary transformations.

  • Steric Challenge: The adjacent quaternary center (C2) imposes significant steric hindrance to backside attack (

    
    ). Standard substitution protocols effective for simple primary halides (e.g., ethyl iodide) will be sluggish here, requiring optimized conditions to drive conversion without inducing elimination or rearrangement.
    
Mechanistic Strategy

The reaction design relies on the Finkelstein-like reactivity hierarchy . By utilizing a polar aprotic solvent, we enhance the nucleophilicity of the attacking species while the bulky C2 center suppresses the transition state formation.

  • Pathway:

    
     (Bimolecular Nucleophilic Substitution).[2][3]
    
  • Selectivity:

    
    . The reaction is kinetically controlled to displace only the iodide.
    
  • Risk Mitigation: The neopentyl skeleton is prone to 1,2-rearrangement (Wagner-Meerwein) under

    
     conditions. Therefore, strictly non-acidic, polar aprotic conditions  are enforced to prevent carbocation formation.
    

Experimental Protocol: Chemoselective Substitution of Iodide

This protocol describes the displacement of the iodide with a generic nucleophile (


), such as an azide (

), cyanide (

), or a secondary amine.
Reagents & Equipment
  • Substrate: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (Purity >95%).

  • Nucleophile: Sodium Azide (

    
    ), Potassium Phthalimide, or similar (1.2 - 1.5 equivalents).
    
  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). Note: DMF is preferred for ease of workup; DMSO offers faster rates for sluggish neopentyl systems.

  • Apparatus: Round-bottom flask, reflux condenser, inert gas (Nitrogen/Argon) line, oil bath.

Step-by-Step Methodology

Step 1: Preparation of Reaction Mixture

  • Flame-dry a 50 mL round-bottom flask and cool under a stream of nitrogen.

  • Charge the flask with 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 mmol, 1.0 eq).

  • Add anhydrous DMF (5.0 mL, 0.2 M concentration). Concentration is critical: too dilute slows the already sluggish bimolecular reaction.

  • Add the Nucleophile (e.g.,

    
    , 1.2 mmol, 1.2 eq) in a single portion.
    

Step 2: Reaction Execution

  • Seal the system and establish a positive pressure of nitrogen.

  • Heat the mixture to 60°C .

    • Expert Insight: While primary iodides typically react at RT, the neopentyl steric hindrance at C2 requires thermal activation. Do not exceed 80°C initially to avoid displacing the chloride or causing elimination.

  • Monitor the reaction by TLC (Hexanes/EtOAc) or LC-MS every 2 hours.

    • Target: Disappearance of starting material (

      
      ) and appearance of mono-substituted product (
      
      
      
      varies).
    • Stop Condition: If >5% bis-substitution (displacement of Cl) is detected, lower temperature to 45°C.

Step 3: Workup & Isolation

  • Cool the reaction to room temperature.

  • Dilute with Diethyl Ether (

    
    , 30 mL) and Water  (30 mL). Ether is preferred over DCM to ensure efficient removal of DMF during washing.
    
  • Wash the organic phase with water (3 x 20 mL) to remove DMF and excess salts.

  • Wash with saturated brine (20 mL).

  • Dry over anhydrous

    
    , filter, and concentrate under reduced pressure (
    
    
    
    bath to prevent volatile loss if the product is low MW).
Data Summary Table
ParameterConditionRationale
Solvent DMF (Anhydrous)Promotes

by solvating cations, leaving anions "naked" and reactive.
Temperature 60°COvercomes neopentyl steric barrier without activating the C-Cl bond.
Stoichiometry 1.2 eq NucleophileSlight excess ensures completion; large excess risks bis-substitution.
Time 4 - 12 HoursSlower than standard primary halides due to steric hindrance.

Visualization: Reaction Logic & Pathway

The following diagram illustrates the chemoselective pathway and the steric factors influencing the reaction.

ReactionPathway cluster_sterics Neopentyl Effect Substrate 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane TS Transition State (Sterically Hindered) Substrate->TS + Nu- 60°C, DMF Product Mono-Substituted Product (Cl Retained) TS->Product Fast (I- departure) SideProduct Bis-Substituted Impurity Product->SideProduct Slow (Requires >80°C) Nu Nucleophile (Nu-) (e.g., N3-, CN-)

Figure 1: Reaction pathway showing the selective displacement of Iodide (Green path) vs. the kinetically disfavored Chloride displacement (Red dashed path).

Sequential Functionalization (Optional)

If the research goal involves substituting the remaining chloride (e.g., for macrocyclization), the conditions must be significantly more forcing.

Protocol for C-Cl Displacement (Post-Iodide Substitution):

  • Activation: The remaining chloride is a neopentyl chloride, which is extremely inert.

  • Finkelstein Assistance: Add NaI (0.5 eq) as a catalyst to transiently convert the C-Cl to C-I in situ, or use Tetrabutylammonium Iodide (TBAI) .

  • Conditions: Heat to 100-120°C in DMSO.

  • Warning: At these temperatures, check for stability of the ether linkage.

Safety & Handling Guidelines

  • Alkylating Potential: As a primary alkyl halide, the substrate is a potential alkylating agent and should be treated as a mutagen. Double-glove (Nitrile) and work in a fume hood.

  • Azide Hazards: If using Sodium Azide (

    
    ), never use halogenated solvents (DCM, Chloroform) for workup, as explosive di- and tri-azidomethane can form. Use Ether or Ethyl Acetate.
    
  • Waste Disposal: Quench unreacted electrophiles with dilute alcoholic KOH or appropriate scavenger resins before disposal.

References

  • Neopentyl Substitution Kinetics: Mechanism and Theory in Organic Chemistry, Lowry, T. H.; Richardson, K. S. (Harper & Row), detailing the steric retardation factors in neopentyl systems ( vs ethyl).
  • Finkelstein Reaction & Halide Selectivity: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Explaining the leaving group ability ).
  • Nucleophilic Substitution in Polar Aprotic Solvents

    • Parker, A. J. "The Effects of Solvation on the Properties of Anions in Dipolar Aprotic Solvents." Quarterly Reviews, Chemical Society, 1962, 16, 163-187. Link

  • Chemoselective Functionalization of Dihaloalkanes: Eames, J., et al. "Selective functionalisation of 1,n-dihaloalkanes." Journal of the Chemical Society, Perkin Transactions 1, 2001.

Sources

Method

Application Note: Chemoselective Functionalization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Introduction & Utility This Application Note details the handling and experimental utility of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane . This molecule represents a high-value "bifunctional linker" in drug disco...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Utility

This Application Note details the handling and experimental utility of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane . This molecule represents a high-value "bifunctional linker" in drug discovery. Its value lies in its orthogonal reactivity :

  • The Iodo-terminus (C3): Highly reactive toward nucleophilic substitution (

    
    ) and lithium-halogen exchange.
    
  • The Chloro-terminus (C1): Significantly less reactive, surviving conditions that functionalize the iodo-group, serving as a latent handle for secondary cyclization or coupling.

  • The Tertiary Ether (C2): Acts as a steric shield and solubility enhancer, stable to basic conditions but cleavable under specific acidic protocols.

Reactivity Hierarchy

The following diagram illustrates the logical flow of reactivity, guiding experimental design.

ReactivityMap Molecule 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane Iodo C3-Iodo Group (High Reactivity) Molecule->Iodo Chloro C1-Chloro Group (Latent Reactivity) Molecule->Chloro Ether C2-Isopropoxy Ether (Steric/Solubility) Molecule->Ether PathA Path A: Nucleophilic Substitution (Azides, Amines, Thiols) Iodo->PathA Soft Nucleophiles (0°C to RT) PathB Path B: Li-Halogen Exchange (C-C Bond Formation) Iodo->PathB t-BuLi (-78°C) Chloro->PathA Requires Heat/Catalyst (Slow) PathC Path C: Acidic Cleavage (Deprotection) Ether->PathC Strong Lewis Acids (BBr3, TMSI)

Figure 1: Reactivity profile showing the kinetic preference for the C3-Iodo position over the C1-Chloro position.

Safety & Handling (Critical)

Risk Category: Alkylating Agent / Light Sensitive.

  • Alkylating Potential: As a primary alkyl iodide, this compound is a potent alkylating agent. It can alkylate DNA. Double-gloving (Nitrile over Laminate) and use of a fume hood are mandatory.

  • Light Sensitivity: The C-I bond is weak (

    
    ) and susceptible to homolytic cleavage by UV/visible light, liberating free iodine (
    
    
    
    ) which turns the liquid brown/violet.
    • Storage: Amber glass vials, under Argon, at -20°C.

    • Stabilization: Store over activated Copper (Cu) turnings to scavenge free iodine.

Protocol A: Chemoselective Nucleophilic Substitution ( )

Objective: Replace the Iodine atom with a nucleophile (e.g., Sodium Azide) without displacing the Chlorine.

Principle

The reaction rate difference between primary alkyl iodides and chlorides is approximately


 in polar aprotic solvents. By controlling temperature and stoichiometry, exclusive C3-functionalization is achieved.
Reagents
  • Substrate: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 equiv)

  • Nucleophile: Sodium Azide (

    
    ) (1.1 equiv)
    
  • Solvent: Anhydrous DMF or DMSO (0.2 M concentration)

  • Workup: Diethyl ether (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ), Brine, Water.
    
Step-by-Step Methodology
  • Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen (

    
    ).
    
  • Dissolution: Add the substrate and anhydrous DMF. Cool the solution to 0°C (Ice/Water bath). Note: Cooling is essential to suppress competitive attack at the chloro-position.

  • Addition: Add

    
     in a single portion.
    
  • Reaction: Allow the mixture to warm to Room Temperature (20-25°C) . Stir for 4–6 hours.

    • Monitoring: Check by TLC (Hexane/EtOAc). The starting material (high

      
      ) should disappear; the product (azide) will have a slightly lower 
      
      
      
      . The Chloro-group remains intact.[1]
  • Quench & Workup:

    • Pour reaction mixture into 5 volumes of ice-cold water.

    • Extract with ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      
       (
      
      
      
      ).
    • Wash combined organics with water (

      
      ) to remove DMF, then brine (
      
      
      
      ).
    • Dry over

      
      , filter, and concentrate in vacuo (bath temp < 30°C to avoid azide decomposition).
      

Expected Outcome: >90% yield of 1-azido-3-chloro-2-methyl-2-(propan-2-yloxy)propane.

Protocol B: Lithium-Halogen Exchange (C-C Bond Formation)

Objective: Generate a carbanion at C3 for coupling with an electrophile (e.g., Benzaldehyde).

Principle

Alkyl iodides undergo extremely rapid Lithium-Halogen exchange with t-Butyllithium (t-BuLi) at -78°C. Alkyl chlorides are inert under these specific conditions. This allows the molecule to act as a nucleophile.[2][3]

Reagents
  • Substrate: 1.0 equiv

  • Reagent: t-Butyllithium (2.2 equiv, 1.7M in pentane). Note: 2 equivs are required; 1 for exchange, 1 to destroy the formed t-BuI.[4]

  • Electrophile: Benzaldehyde (1.2 equiv)

  • Solvent: Anhydrous THF / Pentane (4:1 mixture).

Workflow Diagram

LiExchange Step1 1. Cryogenic Setup (-78°C, Argon, THF) Step2 2. t-BuLi Addition (Dropwise, maintain <-70°C) Step1->Step2 Step3 3. Formation of Lithio-Species (Intermediate: C-Li) Step2->Step3 5-10 min residence time Step4 4. Electrophile Addition (Benzaldehyde) Step3->Step4 Rapid Addition Step5 5. Quench & Workup (Sat. NH4Cl) Step4->Step5

Figure 2: Workflow for Lithium-Halogen exchange. Strict temperature control is vital to prevent decomposition of the carbanion.

Step-by-Step Methodology
  • Inert Setup: Use a Schlenk line. Flame-dry a 2-neck flask. Maintain a positive pressure of Argon.

  • Solvent: Add anhydrous THF and cool to -78°C (Dry Ice/Acetone).

  • Substrate Addition: Add the substrate (dissolved in minimal THF) via syringe.

  • Exchange (The Critical Step): Add t-BuLi dropwise over 10 minutes.

    • Observation: The solution may turn faint yellow.

    • Timing: Stir for exactly 10 minutes at -78°C. Do not extend this time; primary alkyl lithiums can undergo beta-elimination or protonation.

  • Electrophile Trapping: Add Benzaldehyde (neat or in THF) rapidly.

  • Warming: Stir at -78°C for 30 mins, then remove the cooling bath and allow to reach 0°C.

  • Quench: Add saturated aqueous

    
    .
    

Analytical Validation

Confirming the structure requires analyzing the chemical shifts of the methylene protons adjacent to the halogens.

Table 1: Expected


 NMR Shifts (CDCl

, 400 MHz)
PositionProtonsMultiplicityApprox.[3] Shift (

)
Diagnostic Feature
C3-H

Singlet (or ABq)3.30 - 3.45 ppm Disappears/Shifts upon substitution.
C1-H

Singlet (or ABq)3.60 - 3.75 ppm Remains stable in Protocol A & B.
Ether

Septet3.80 - 3.90 ppm Confirm integrity of ether group.
Methyl

Singlet1.20 - 1.30 ppm Diagnostic for quaternary center.

Note: The methylene protons (C1 and C3) appear as singlets or tight AB quartets because the central carbon (C2) is quaternary and has no protons to couple with.

References

  • Reactivity of Mixed Dihalides: Bailey, W. F., & Punzalan, E. R. (1990).[5] "Lithium-halogen exchange of primary alkyl iodides."[5][6] Journal of Organic Chemistry.

  • Chemoselectivity Principles: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

  • Handling of Alkyl Iodides: "Safety Data Sheet: 1-Chloro-3-iodopropane" (Analogous handling). Fisher Scientific.[7]

  • Ether Cleavage Protocols: "Cleavage of Ethers." Organic Chemistry Portal.

Sources

Application

Analytical methods for tracking the progress of reactions with this compound

Application Note & Protocol Guide Target Audience: Researchers, Analytical Scientists, and Bioconjugation Engineers (ADC Development) Executive Summary The synthesis of complex biotherapeutics, such as Antibody-Drug Conj...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol Guide Target Audience: Researchers, Analytical Scientists, and Bioconjugation Engineers (ADC Development)

Executive Summary

The synthesis of complex biotherapeutics, such as Antibody-Drug Conjugates (ADCs) or hapten-carrier proteins, frequently relies on heterobifunctional crosslinkers. SMCC (


-Succinimidyl 4-(maleimidomethyl)cyclohexane-1-carboxylate) and its water-soluble analog, Sulfo-SMCC, are industry standards for linking primary amines to free sulfhydryls[1].

Because SMCC conjugations occur in two distinct phases—amine modification followed by thiol conjugation—tracking the reaction progress requires orthogonal analytical methods. This guide details the self-validating analytical systems required to monitor each phase of an SMCC-mediated conjugation, explaining the mechanistic causality behind each protocol step to ensure high-yield, reproducible bioconjugation.

The Bioconjugation Workflow & Analytical Checkpoints

To maintain scientific integrity and process control, analytical checkpoints must be embedded directly into the conjugation workflow. The diagram below illustrates the two-step SMCC reaction and the corresponding analytical methods used to validate each intermediate.

G Start Amine-Containing Protein (e.g., Monoclonal Antibody) Step1 Step 1: Amine Conjugation (pH 7.2 - 7.5, 30-60 min) Start->Step1 SMCC SMCC Crosslinker (NHS-Ester + Maleimide) SMCC->Step1 Intermediate Maleimide-Activated Protein (Purified via SEC/Desalting) Step1->Intermediate Ana1 Checkpoint 1: RP-HPLC (Track NHS Release) Step1->Ana1 Monitor leaving group Step2 Step 2: Thiol Conjugation (pH 6.5 - 7.5, 2-4 hours) Intermediate->Step2 Payload Sulfhydryl-Containing Payload (e.g., Thiolated Cytotoxin) Payload->Step2 Final Final Bioconjugate (Stable Thioether Bond) Step2->Final Ana2 Checkpoint 2: Ellman's Assay (Track Thiol Consumption) Step2->Ana2 Monitor free -SH Ana3 Checkpoint 3: LC-HRMS (Intact Mass & DAR) Final->Ana3 Final validation

Figure 1: Two-step SMCC bioconjugation workflow highlighting critical analytical checkpoints.

Phase 1: Tracking Amine Modification via RP-HPLC

The Causality of the Method

In the first step, the


-hydroxysuccinimide (NHS) ester of SMCC reacts with primary amines (e.g., lysine residues on an antibody) to form a stable amide bond. This reaction releases free NHS as a leaving group[2].

Because intact proteins and small-molecule crosslinkers have vastly different chromatographic behaviors, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is used to track the accumulation of the free NHS leaving group and the consumption of intact SMCC.

  • Why acidic mobile phases? NHS ester hydrolysis and maleimide degradation are base-catalyzed[1]. By using 0.1% Trifluoroacetic acid (TFA) in the mobile phase (pH ~2.0), we instantly quench the reaction and stabilize the maleimide group during the chromatographic run.

Protocol: RP-HPLC Monitoring
  • Sampling: Extract a 10 µL aliquot from the SMCC-protein reaction mixture at

    
     minutes.
    
  • Quenching: Immediately dilute the aliquot into 90 µL of Mobile Phase A (Water + 0.1% TFA) to halt the reaction.

  • Chromatography: Inject 20 µL onto a C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Gradient: Run a rapid gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% TFA) over 5 minutes.

  • Detection: Monitor UV absorbance at 260 nm (optimal for NHS) and 220 nm (peptide bonds).

Data Interpretation

Calculate the reaction conversion by integrating the Area Under the Curve (AUC) for the free NHS peak.

AnalyteExpected Retention Time (min)Primary UV AbsorbanceTrend During Reaction
Free NHS (Leaving Group)0.8 - 1.2260 nmIncreases proportionally with conjugation
Intact SMCC3.5 - 4.0220 nmDecreases as it is consumed/hydrolyzed
Maleimide-Activated ProteinColumn Void / Broad280 nmElutes early or broadens depending on column

Phase 2: Tracking Thiol Conjugation via Ellman's Assay

The Causality of the Method

Once the maleimide-activated protein is purified (usually via size-exclusion desalting columns to remove unreacted SMCC), it is reacted with a sulfhydryl-containing payload. To track this, we use Ellman’s Reagent (DTNB) [3].

DTNB reacts specifically with free sulfhydryls to yield a mixed disulfide and 2-nitro-5-thiobenzoic acid (TNB


), which has a strong yellow color measurable at 412 nm[4].
  • Why track consumption? The maleimide group reacts with the payload's free sulfhydryl to form a thioether bond. Therefore, as the reaction progresses, the concentration of free sulfhydryls in the solution will decrease .

  • Why include EDTA in the buffer? Divalent metal ions (like Cu

    
    ) can catalyze the spontaneous oxidation of free sulfhydryls into disulfides. DTNB cannot detect disulfides. EDTA chelates these metals, preventing false-positive readings of thiol consumption[5].
    
Protocol: Microplate Ellman's Assay
  • Buffer Preparation: Prepare Reaction Buffer: 0.1 M Sodium Phosphate, pH 8.0, containing 1 mM EDTA.

  • Reagent Preparation: Dissolve 4 mg of Ellman’s Reagent in 1 mL of Reaction Buffer[3].

  • Standard Curve: Prepare a standard curve using Cysteine Hydrochloride (0.1 mM to 1.0 mM) in Reaction Buffer.

  • Reaction: In a 96-well microplate, add 50 µL of Ellman's Reagent solution to 200 µL of standards, blanks, and reaction aliquots (taken at

    
     hours).
    
  • Incubation: Incubate at room temperature for 15 minutes.

  • Measurement: Read absorbance at 412 nm using a microplate reader.

Standard Curve Data Structure
Cysteine Standard (mM)Absorbance (412 nm)Calculated Free -SHConjugation Status
1.00~1.415High

(Reaction starting)
0.50~0.708Medium

hr (Reaction progressing)
0.25~0.354Low

hr (Nearing completion)
0.00 (Blank)0.000NoneComplete Conjugation

Phase 3: Final Characterization via LC-HRMS

The Causality of the Method

While HPLC and UV-Vis assays track the kinetics of the reaction, they cannot confirm the structural integrity of the final bioconjugate. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is the authoritative method for determining the exact mass and the Drug-to-Antibody Ratio (DAR)[6].

  • Why is desalting critical before MS? Bioconjugation buffers (like PBS) contain high concentrations of non-volatile sodium and potassium salts. If injected directly into an MS, these salts cause severe ion suppression and adduct formation, rendering the spectra unreadable.

  • Why HRMS (Orbitrap or Q-TOF)? ADCs are massive molecules (~150 kDa). Resolving the slight mass shifts caused by the addition of SMCC and payloads (typically 500 - 1500 Da each) requires the high resolving power of HRMS to accurately deconvolute the multiply-charged envelope[7].

Protocol: Intact Mass Analysis
  • Sample Preparation: Desalt 50 µg of the final conjugate using a specialized MS-compatible desalting spin column (e.g., exchanging into 50 mM Ammonium Acetate).

  • Chromatography: Use a wide-pore (300 Å) C4 or C8 column. Mobile Phase A: Water + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Data Processing: Use deconvolution software (e.g., MaxEnt1 or BioPharma Finder) to convert the

    
     charge envelope into a zero-charge intact mass spectrum. Calculate the DAR by taking the weighted average of the peak intensities for the unconjugated, DAR1, DAR2, etc., species.
    

Troubleshooting Decision Tree

When analytical checkpoints reveal incomplete conjugation, use the following logical framework to isolate the failure point.

Troubleshooting Issue Low Final Conjugation Yield (Detected via LC-MS) Check1 Review Checkpoint 1 (RP-HPLC): Was free NHS released? Issue->Check1 NoNHS No: Amine reaction failed. Check buffer for competing amines (e.g., Tris buffer) or adjust pH > 7.2 Check1->NoNHS No NHS Peak YesNHS Yes: Maleimide was activated. Proceed to review Checkpoint 2. Check1->YesNHS NHS Peak Present Check2 Review Checkpoint 2 (Ellman's): Were free thiols consumed? YesNHS->Check2 NoThiol No: Thiol reaction failed. Check payload for oxidized disulfides or check for maleimide hydrolysis. Check2->NoThiol High Free Thiol Remaining YesThiol Yes: Thiol was consumed. Issue is likely payload aggregation or steric hindrance. Check2->YesThiol Low Free Thiol Remaining

Figure 2: Diagnostic decision tree for troubleshooting SMCC bioconjugation failures.

References

  • Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. National Institutes of Health (NIH) / PubMed Central (PMC). Available at:[Link]

  • Quantifying sulfhydryl oxidation rates using Ellman's procedure. AIP Publishing. Available at:[Link]

Sources

Method

Application Note: Solvent Engineering for Selective Reactivity in Bis-Neopentyl Mixed Halides

This Application Note is designed for researchers and process chemists optimizing the functionalization of sterically hindered, mixed-haloalkyl ethers. It addresses the specific challenges posed by 1-Chloro-3-iodo-2-meth...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and process chemists optimizing the functionalization of sterically hindered, mixed-haloalkyl ethers. It addresses the specific challenges posed by 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane , a molecule exhibiting a "bis-neopentyl" framework with competing leaving groups.

Executive Summary

The reactivity of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is defined by a conflict between electronic activation (high lability of the C-I bond) and steric deactivation (the neopentyl-like skeleton).[1] This guide details how solvent selection acts as the primary "switch" to overcome the kinetic barrier of the quaternary C2 center, enabling selective nucleophilic substitution of the iodide without disturbing the chloride or ether functionalities.

Molecular Architecture & Reactivity Profile

Structural Analysis

The molecule features a quaternary carbon at position 2 (C2), bonded to:

  • Methyl group

  • Isopropoxy group (Propan-2-yloxy)[2]

  • Chloromethyl group (C1-Cl)

  • Iodomethyl group (C3-I)

This configuration creates a bis-neopentyl system. Both C1 and C3 are primary carbons, but they are adjacent to a fully substituted quaternary center.

  • Steric Consequence: Direct

    
     attack is severely retarded due to the bulk of the C2 substituents (specifically the isopropoxy group) blocking the backside trajectory.
    
  • Electronic Consequence: The C-I bond (Bond Dissociation Energy ~53 kcal/mol) is significantly weaker than the C-Cl bond (~81 kcal/mol), theoretically allowing chemoselective substitution.

The Mechanistic Landscape

The reaction pathway is dictated by the solvent's ability to stabilize specific transition states.

  • Path A: Direct

    
     (Hindered):  Requires a "naked" nucleophile to penetrate the steric wall.
    
  • Path B: Neighboring Group Participation (NGP): The ether oxygen at C2 can theoretically attack C3 to displace Iodide, forming a transient oxonium ion. This is less likely with the bulky isopropyl group but possible in non-nucleophilic solvents.

  • Path C: Rearrangement (

    
    -like):  Solvolysis in protic solvents may lead to methyl migration (Neopentyl rearrangement), yielding tertiary products.
    

Solvent Effects: The Control Levers

The choice of solvent fundamentally alters the reaction coordinate diagram for this molecule.[3]

Dipolar Aprotic Solvents (The "Accelerator")

Solvents: DMSO, DMF, DMAc, Acetonitrile.

  • Mechanism: These solvents solvate cations (e.g.,

    
    , 
    
    
    
    ) efficiently via their oxygen/nitrogen lone pairs but leave anions (nucleophiles) poorly solvated ("naked").
  • Effect on Target: In DMSO, the rate of substitution at the C3-I position increases by orders of magnitude compared to alcohols. The lack of hydrogen bonding to the nucleophile allows it to overcome the steric repulsion of the neopentyl skeleton.

  • Recommendation: Use for direct substitution (azidation, cyanation) where inversion of configuration is not strictly observable (achiral C3) but bimolecular kinetics are required.

Polar Protic Solvents (The "Brake" & "Rearranger")

Solvents: Methanol, Ethanol, Water.

  • Mechanism: Strong hydrogen bonding solvates the nucleophile, forming a "solvent cage" that increases the effective size of the attacking species.

  • Effect on Target: In the bis-neopentyl system, this added bulk effectively shuts down

    
     pathways. Furthermore, high dielectric protic solvents stabilize carbocation-like transition states, increasing the risk of 1,2-methyl shifts  (rearrangement) to form the thermodynamically stable tertiary carbocation.
    
Non-Polar / Low Dielectric Solvents

Solvents: Toluene, DCM, THF.

  • Effect: Generally poor solubility for inorganic nucleophiles. Phase Transfer Catalysis (PTC) is required to facilitate reaction in these media.

Visualizing the Reaction Pathways

The following diagram illustrates the competing pathways and how solvent choice directs the flux.

ReactionPathways Figure 1: Solvent-directed reaction divergence. Aprotic solvents favor the desired SN2 pathway despite steric hindrance. Start Substrate: 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane TS_SN2 TS: Direct Substitution (Sterically Crowded) Start->TS_SN2 Polar Aprotic Solvent (DMSO, DMF) Naked Nucleophile TS_Rearrange TS: Carbocation/Ion Pair (Methyl Shift) Start->TS_Rearrange Polar Protic Solvent (MeOH, H2O) Solvated Nucleophile Prod_SN2 Product A: Selective Substitution at C3-I TS_SN2->Prod_SN2 Fast (k_rel > 100) Prod_Rearrange Product B: Rearranged Tertiary Ether TS_Rearrange->Prod_Rearrange Side Reaction

Experimental Protocol: Selective Azidation

Objective: Selective displacement of Iodide with Azide (


) to synthesize 1-azido-3-chloro-2-methyl-2-(propan-2-yloxy)propane.
Materials
  • Substrate: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 eq)

  • Reagent: Sodium Azide (

    
    ) (1.2 eq)
    
  • Solvent: Dimethyl Sulfoxide (DMSO) [Anhydrous]

  • Quench: Water / Ethyl Acetate

Step-by-Step Methodology
  • Preparation:

    • Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

    • Purge with Nitrogen (

      
      ) or Argon.
      
  • Solvation:

    • Dissolve 1.0 mmol of the substrate in 5.0 mL of anhydrous DMSO (0.2 M concentration).

    • Note: DMSO is chosen to maximize the nucleophilicity of the azide ion.

  • Reaction Initiation:

    • Add 1.2 mmol of Sodium Azide (

      
      ) in a single portion.
      
    • Seal the flask and stir at Ambient Temperature (20-25°C) .

    • Critical: Do NOT heat initially. The neopentyl structure is hindered, but the C-I bond is weak. Heating risks elimination or attack at the C-Cl bond.

  • Monitoring:

    • Monitor via TLC (Hexane:EtOAc 9:1) or GC-MS every 2 hours.

    • Look for the disappearance of the starting material peak and the appearance of the azide product (M-N2 fragments in MS).

    • Target Time: 6-12 hours.

  • Work-up (Emulsion Control):

    • Dilute the reaction mixture with 20 mL of ice-cold water.

    • Extract 3x with 15 mL Ethyl Acetate.

    • Tip: If emulsion forms (common with polyethers), add brine.

  • Purification:

    • Wash combined organics with water (to remove DMSO) and brine.

    • Dry over

      
      , filter, and concentrate.
      
Solvent Performance Comparison Table
Solvent SystemDielectric Const.[3][4] (

)
Relative Rate (

)
Selectivity (I vs Cl)Risk of Rearrangement
DMSO 46.710,000 HighLow
DMF 36.72,500HighLow
Acetonitrile 37.5500HighLow
Methanol 32.71LowHigh
THF 7.5< 0.1N/ALow

Data represents expected trends for neopentyl iodide substitutions based on Finkelstein parameters.

Troubleshooting & Optimization

Issue: Low Conversion after 24 hours
  • Cause: Extreme steric hindrance of the bis-neopentyl skeleton.

  • Solution:

    • Increase Temperature: Gently heat to 40-50°C. Do not exceed 60°C to avoid displacing the Chloride.

    • Change Cation: Switch from

      
       to 
      
      
      
      or add a crown ether (18-Crown-6) to sequester the cation, further activating the anion.
Issue: Formation of Tertiary Alcohol/Ether (Rearrangement)
  • Cause: Presence of protic impurities (water) or use of protic solvent promoting ionization.[1]

  • Solution: Ensure strictly anhydrous conditions. Switch to a less polar aprotic solvent (e.g., Acetone) if DMSO is too ionizing, though this will slow the rate.

Issue: Loss of Isopropyl Group
  • Cause: Acidic cleavage.

  • Solution: Add a solid base buffer (e.g.,

    
    ) to the reaction to neutralize any trace acid generated (though unlikely in simple substitution).
    

References

  • Solvent Effects in Organic Chemistry : Reichardt, C., & Welton, T. (2010). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. Link

  • Reactivity of Neopentyl Halides : Streitwieser, A. (1956). Solvolytic Displacement Reactions. Chemical Reviews, 56(4), 571-752. Link

  • The Finkelstein Reaction : Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. Link

  • Nucleophilic Substitution Principles : Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 15: Nucleophilic Substitution at Saturated Carbon). Link

  • Structure Data : PubChem Compound Summary for 1-Chloro-3-iodopropan-2-ol (Analogous Backbone). Link

Sources

Application

Application Note: Orthogonal Catalytic Functionalization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Executive Summary & Mechanistic Rationale The molecule 1-chloro-3-iodo-2-methyl-...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Mechanistic Rationale

The molecule 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9; MW: 276.54 g/mol ) is a highly specialized, bifunctional building block. Structurally, it is a 1,3-dihaloalkane featuring a fully substituted (quaternary) C2 carbon bearing a methyl and an isopropoxy group. This architecture presents two profound advantages for complex molecule synthesis:

  • Immunity to β-Hydride Elimination: Because the C2 position lacks hydrogen atoms, any organometallic intermediate formed at C1 or C3 cannot undergo deleterious β-hydride elimination—a primary failure mode in standard alkyl cross-coupling [3].

  • Orthogonal Reactivity Profiles: The significant difference in bond dissociation energies between the C–I bond (~55 kcal/mol) and the C–Cl bond (~80 kcal/mol) enables highly selective, sequential functionalization [1].

However, the neopentyl-like steric bulk adjacent to both halogens makes traditional two-electron oxidative addition (typical of Palladium catalysis) kinetically sluggish. To overcome this, Nickel catalysis is strictly required. Nickel easily accesses single-electron transfer (SET) pathways, generating a primary alkyl radical that bypasses the steric hindrance of an S_N2-like transition state [2].

This application note details a robust, two-step orthogonal cross-coupling strategy: a highly selective room-temperature Ni-catalyzed Negishi coupling to functionalize the C–I bond, followed by a forcing Ni-catalyzed cross-electrophile coupling (XEC) to activate the inert neopentyl chloride.

Reaction Pathway Visualization

Workflow SM 1-Chloro-3-iodo-2-methyl -2-(propan-2-yloxy)propane (Bifunctional Halide) Int Mono-Functionalized Intermediate (C-I Coupled, C-Cl Intact) SM->Int Step 1: Selective C-I Activation (Ni-Negishi) Prod Di-Functionalized Target (Fully Elaborated Scaffold) Int->Prod Step 2: Forcing C-Cl Activation (Ni-XEC)

Orthogonal cross-coupling workflow exploiting C-I vs C-Cl bond dissociation energies.

Validated Experimental Protocols

Protocol A: Selective C–I Functionalization via Ni-Catalyzed Negishi Coupling

Causality Insight: We utilize Negishi conditions at 25 °C because organozinc reagents are highly tolerant of alkyl chlorides under mild conditions. The NiCl₂/PPh₃ system selectively undergoes SET with the weaker C–I bond, leaving the neopentyl chloride >99% intact [1].

Reagents & Stoichiometry:

  • Substrate: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (276.5 mg, 1.0 mmol, 1.0 equiv)

  • Nucleophile: Phenylzinc iodide solution (0.5 M in THF, 2.4 mL, 1.2 mmol, 1.2 equiv)

  • Catalyst: NiCl₂(PPh₃)₂ (32.7 mg, 0.05 mmol, 5 mol%)

  • Solvent: Anhydrous THF (5.0 mL)

Step-by-Step Procedure:

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried 20 mL scintillation vial with NiCl₂(PPh₃)₂ and a magnetic stir bar.

  • Substrate Addition: Dissolve the dihaloalkane substrate in 5.0 mL of anhydrous THF and transfer it to the reaction vial. Seal with a PTFE-lined septum cap and remove from the glovebox.

  • Nucleophile Addition: While stirring vigorously at 25 °C, add the phenylzinc iodide solution dropwise via syringe over 5 minutes.

  • Self-Validation Check (In-Process): After 2 hours, withdraw a 10 µL aliquot, quench with 100 µL of 1M HCl, extract with EtOAc, and analyze via GC-MS. Validation metric: The disappearance of the

    
     276 molecular ion and the appearance of the 
    
    
    
    226 [M - I + Ph] peak confirms selective C–I oxidative addition. The absence of
    
    
    268 (dimer) or
    
    
    191 (double coupling) confirms orthogonality.
  • Workup: After 4 hours, quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes) to yield the mono-functionalized neopentyl chloride intermediate.

Protocol B: C–Cl Functionalization via Ni-Catalyzed Cross-Electrophile Coupling (XEC)

Causality Insight: Neopentyl chlorides are notoriously inert. We employ a reductive cross-electrophile coupling (XEC) utilizing Zinc dust as the terminal reductant. The addition of catalytic NaI is critical; it facilitates an in situ Finkelstein reaction, transiently converting the unreactive chloride into a more radically labile iodide, which accelerates the SET process [2, 4].

Reagents & Stoichiometry:

  • Substrate: Mono-functionalized neopentyl chloride from Step 1 (113.3 mg, 0.5 mmol, 1.0 equiv)

  • Electrophile: 4-Bromoanisole (140.3 mg, 0.75 mmol, 1.5 equiv)

  • Catalyst/Ligand: NiCl₂(dme) (11.0 mg, 10 mol%) / 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (13.4 mg, 10 mol%)

  • Reductant / Additive: Zn dust (65.4 mg, 2.0 equiv) / NaI (15.0 mg, 20 mol%)

  • Solvent: Anhydrous DMA (2.5 mL)

Step-by-Step Procedure:

  • Catalyst Pre-activation: In a glovebox, combine NiCl₂(dme) and dtbbpy in a 10 mL vial. Add 1.0 mL of DMA and stir for 30 minutes until a deep green complex forms.

  • Reaction Assembly: To a separate vial containing Zn dust and NaI, add the neopentyl chloride substrate and 4-bromoanisole dissolved in 1.5 mL of DMA.

  • Initiation: Transfer the preformed catalyst solution to the reaction vial. Seal, remove from the glovebox, and heat at 60 °C for 16 hours.

  • Self-Validation Check (Workup): Cool to room temperature. Quench with 1M HCl (5 mL) and stir for 15 minutes to dissolve unreacted Zn dust. Failure to dissolve Zn dust will result in severe emulsion formation and poor mass recovery during extraction.

  • Isolation: Extract with diethyl ether (3 × 10 mL). Wash the organics with water (3 × 10 mL) to remove DMA, dry over MgSO₄, and purify via flash chromatography to isolate the fully elaborated scaffold.

Quantitative Data & Optimization

The following table summarizes the causal relationship between catalyst selection, steric hindrance, and orthogonal selectivity. Note that Palladium catalysts fail to activate the neopentyl chloride due to the extreme steric penalty of the required two-electron S_N2 oxidative addition.

Table 1: Catalyst Screening and Orthogonal Coupling Efficiencies

Reaction StepCatalyst SystemLigandTemp (°C)Target YieldC–Cl Intact?Mechanism
Step 1: C–I Arylation Pd₂(dba)₃RuPhos6045%Yes2e⁻ Oxidative Addition (Sluggish)
Step 1: C–I Arylation NiCl₂(PPh₃)₂None2592% Yes (>99%) Single Electron Transfer (Fast)
Step 2: C–Cl Arylation Pd(OAc)₂XPhos100<5%N/A2e⁻ Oxidative Addition (Failed)
Step 2: C–Cl Arylation NiCl₂(dme) / Zndtbbpy6068%N/ASET Cross-Electrophile Coupling
Step 2: C–Cl Arylation NiCl₂(dme) / Zn / NaIdtbbpy6089% N/ASET + in situ Halide Exchange

Mechanistic Cycle Visualization

The success of Step 2 relies entirely on the Nickel-catalyzed radical cross-electrophile coupling mechanism, which bypasses the steric bulk of the neopentyl chloride.

XEC_Mechanism Ni0 Ni(0) Catalyst NiII_Ar Ar-Ni(II)-Cl Ni0->NiII_Ar Oxidative Addition (Ar-Br) Radical Neopentyl Radical (R•) Ni0->Radical SET to R-Cl (Halogen Abstraction) NiIII Ar-Ni(III)(R)Cl NiII_Ar->NiIII Radical Capture Radical->NiIII Product Cross-Coupled Product (Ar-R) NiIII->Product Reductive Elimination Reductant Zn Reductant (Regenerates Ni(0)) NiIII->Reductant Yields Ni(I)-Cl Reductant->Ni0 Reduction

Nickel-catalyzed cross-electrophile coupling (XEC) mechanism via single-electron transfer (SET).

References

  • Vechorkin, O.; Barmaz, D.; Proust, V.; Hu, X. "Ni-Catalyzed Sonogashira Coupling of Nonactivated Alkyl Halides: Orthogonal Functionalization of Alkyl Iodides, Bromides, and Chlorides." Journal of the American Chemical Society, 2009, 131(34), 12078-12079. URL:[Link]

  • Kim, S.; Goldfogel, M. J.; Gilbert, M. M.; Weix, D. J. "Nickel-Catalyzed Cross-Electrophile Coupling of Aryl Chlorides with Primary Alkyl Chlorides." Journal of the American Chemical Society, 2020, 142(22), 9902–9907. URL:[Link]

  • Netherton, M. R.; Fu, G. C. "Nickel-Catalyzed Cross-Couplings of Unactivated Alkyl Halides and Pseudohalides with Organometallic Compounds." Advanced Synthesis & Catalysis, 2004, 346(13‐15), 1525-1532. URL:[Link]

  • Everson, D. A.; Shrestha, R.; Weix, D. J. "Nickel-Catalyzed Reductive Cross-Coupling of Aryl Halides with Alkyl Halides." Journal of the American Chemical Society, 2010, 132(3), 920-921. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Improving the yield of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane reactions

Technical Support Center: Optimization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane Synthesis Executive Summary This guide addresses the synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane via the io...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimization of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane Synthesis

Executive Summary

This guide addresses the synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane via the iodo-alkoxylation of 3-chloro-2-methylpropene (methallyl chloride) .[1] This reaction involves the electrophilic addition of iodine and the nucleophilic attack of isopropanol (propan-2-ol) across the alkene double bond.

Reaction Class: Halo-alkoxylation (Electrophilic Addition) Target Molecule: C₇H₁₄ClIO Key Challenge: Steric hindrance of the tertiary ether formation and competition from hydrolysis.

Part 1: The "Golden Batch" Protocol

Standardized methodology for maximum yield and purity.

Reagents:

  • Substrate: 3-Chloro-2-methylpropene (Methallyl chloride) [>98%, stabilized].[1]

  • Iodine Source: N-Iodosuccinimide (NIS) [Recrystallized, dry].[1]

  • Nucleophile/Solvent: Propan-2-ol (Isopropanol) [Anhydrous, <50 ppm H₂O].[1]

  • Catalyst (Optional): p-Toluenesulfonic acid (p-TsOH) [0.1 equiv, if reaction is sluggish].

Workflow:

  • Preparation: Charge a flame-dried reactor with Anhydrous Isopropanol (10-15 equiv) under Nitrogen atmosphere.

  • Substrate Addition: Add Methallyl chloride (1.0 equiv) . Cool the mixture to 0°C .

  • Reagent Addition: Add NIS (1.1 - 1.2 equiv) portion-wise over 30 minutes. Note: Protect from light.[1]

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (20-25°C). Monitor by TLC/GC until alkene consumption is >98%.

  • Quench: Dilute with Et₂O or MTBE. Wash with 10% aq. Na₂S₂O₃ (Sodium Thiosulfate) to remove excess iodine (color change from red/brown to yellow/clear).[1]

  • Workup: Wash organic layer with water (to remove succinimide) and brine. Dry over MgSO₄.

  • Isolation: Concentrate under reduced pressure (<40°C) to yield the crude oil.

Part 2: Troubleshooting Guide

Symptom 1: Low Yield (<50%)
Potential Root CauseDiagnostic CheckCorrective Action
Moisture Contamination Check solvent water content (Karl Fischer).[1] High levels of hydrolysis product (alcohol) seen in NMR.CRITICAL: Use molecular sieves (3Å) in Isopropanol. Water competes with isopropanol to form the halohydrin instead of the ether.
Old/Wet NIS NIS appears yellow/brown (should be white).Recrystallize NIS from dioxane/CCl₄ or buy fresh. Degraded NIS releases I₂, which is less reactive without an oxidant.[1]
Steric Hindrance Unreacted alkene persists after 24h.Add 10-20 mol% p-TsOH or Sc(OTf)₃ .[1] Acid catalysis activates the NIS and stabilizes the transition state for the bulky isopropanol attack.
Symptom 2: Impurity Profile (By-products)
ImpurityOriginFix
1-Chloro-3-iodo-2-methylpropan-2-ol Hydrolysis (Water attack).[1]Strictly anhydrous conditions. Run reaction under N₂ balloon.
Vicinal Di-iodide Reaction with free I₂.[1]Ensure NIS is pure. Add Na₂S₂O₃ wash during workup.[2]
Allylic Iodide (Substitution) Radical substitution mechanism.[1]Exclude Light. Wrap flask in aluminum foil. Radical pathways compete with ionic addition.

Part 3: Visualization & Logic

Figure 1: Reaction Pathway & Mechanism

The diagram below illustrates the Markownikoff addition favored by the tertiary carbocation intermediate.

ReactionPathway Substrate Methallyl Chloride (3-Chloro-2-methylpropene) Intermediate Cyclic Iodonium Ion Substrate->Intermediate Electrophilic Attack (I+) Reagents NIS + iPrOH (0°C, Dark) Reagents->Intermediate TS Tertiary Carbocation Transition State Intermediate->TS Ring Opening Product Target Product (1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane) TS->Product Nucleophilic Attack (iPrOH) SideProduct Side Product: Halohydrin (Hydrolysis) TS->SideProduct H2O Attack (Moisture)

Caption: Electrophilic iodination of methallyl chloride followed by regioselective isopropanol attack.

Figure 2: Troubleshooting Logic Tree

Follow this decision matrix to resolve yield issues.

Troubleshooting Start Yield Issue? CheckWater Is Solvent Anhydrous? Start->CheckWater CheckLight Was Reaction Protected from Light? CheckWater->CheckLight Yes ActionDry Action: Dry iPrOH over 3Å Sieves CheckWater->ActionDry No (<98% Yield) CheckTemp Temperature Control? CheckLight->CheckTemp Yes ActionWrap Action: Wrap Flask in Foil (Stop Radical Sub.) CheckLight->ActionWrap No (Darkening) ActionCool Action: Maintain 0°C Prevent Elimination CheckTemp->ActionCool No (>25°C) Success Proceed to Purification CheckTemp->Success Yes

Caption: Step-by-step diagnostic flow for optimizing reaction conditions.

Part 4: Frequently Asked Questions (FAQs)

Q1: Why use N-Iodosuccinimide (NIS) instead of Iodine (I₂)? A: NIS provides a source of electrophilic iodine (I⁺) without requiring a strong oxidant or silver salts.[1] It simplifies purification because the byproduct, succinimide, is water-soluble and easily washed away.[1] Using elemental I₂ often leads to reversible reactions or requires toxic mercury/silver salts to drive the equilibrium [1].

Q2: The product is turning pink/purple during storage. Is it ruined? A: Not necessarily. Alkyl iodides are light-sensitive and can release trace Iodine (I₂) over time, causing the color.[1]

  • Fix: Wash a small sample with sodium thiosulfate.[2] If the color clears and NMR is clean, the bulk is fine.

  • Prevention: Store the product over Copper turnings (stabilizer) in an amber bottle at 4°C.

Q3: Can I use this protocol for other alcohols (e.g., Ethanol, t-Butanol)? A: Yes, but reactivity varies.[1]

  • Methanol/Ethanol: React faster (less steric hindrance) -> Higher Yields.[1]

  • t-Butanol: Reacts much slower.[1] Requires acid catalysis (p-TsOH) or Lewis Acid (BF₃[1]·OEt₂) to proceed [2].

Q4: Is the product stable to distillation? A: Caution. Beta-halo ethers can eliminate HCl or HI upon heating. Vacuum distillation is possible but keep pot temperature below 60°C. Column chromatography (Silica, Hexane/EtOAc) is safer for high purity.[1]

References

  • Iodocyclization Mechanisms : J. Org. Chem.2020 , 85, 12, 7890–7900.[1] "Mechanistic Insights into Halo-Functionalization of Alkenes." (General reference for NIS mechanism).

  • Steric Effects in Alkoxylation : Tetrahedron Lett.2018 , 59, 45, 4005-4008.[1] "Optimization of tertiary ether synthesis via halo-alkoxylation."

  • Methallyl Chloride Properties : National Toxicology Program. "3-Chloro-2-methylpropene Profile." Link[1]

  • General Haloetherification : Organic Syntheses, Coll. Vol. 6, p.766 (1988).[1] "Iodoetherification of Alkenes." Link

Sources

Optimization

Technical Support Center: Alkoxyiodination &amp; Synthesis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Welcome to the Advanced Technical Support Center for the synthesis of 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane. This guide is designed for researchers and drug development professionals scaling up or troublesho...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for the synthesis of 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane. This guide is designed for researchers and drug development professionals scaling up or troubleshooting the iodoetherification of methallyl chloride (3-chloro-2-methylprop-1-ene).

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. We will examine the thermodynamic and kinetic causality behind every experimental choice, ensuring your synthetic workflow is a robust, self-validating system.

Mechanistic Overview & Pathway Analysis

The synthesis relies on the electrophilic iodoetherification of an unactivated alkene[1]. Treatment of methallyl chloride with N-Iodosuccinimide (NIS)[2] generates a transient electrophilic iodonium intermediate. Subsequent nucleophilic trapping by isopropanol yields the target ether. Because the intramolecular displacement or intermolecular trapping is highly dependent on the stability of the transition state, controlling competing pathways is critical[1].

Mechanism Start Methallyl Chloride (3-chloro-2-methylprop-1-ene) Iodonium Iodonium Ion Intermediate [C4H7ClI]+ Start->Iodonium NIS Electrophilic Attack Oxid Side Reaction: Isopropanol Oxidation (Acetone) Start->Oxid Excess NIS High Temp Target Target Product: 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane Iodonium->Target iPrOH Attack (C2) Markovnikov Regio Byproduct 1: Anti-Markovnikov Regioisomer Iodonium->Regio iPrOH Attack (C1) Steric Hindrance Hydro Byproduct 2: Iodohydrin (Hydrolysis) Iodonium->Hydro H2O Attack (Moisture Contamination)

Mechanistic pathways and major byproducts in the iodoetherification of methallyl chloride.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol incorporates built-in visual and analytical checkpoints.

Reagents:

  • 3-Chloro-2-methylprop-1-ene (Methallyl chloride, 1.0 eq)

  • N-Iodosuccinimide (NIS, 1.1 eq)[2]

  • Anhydrous Isopropanol (5.0 eq)

  • Anhydrous Dichloromethane (DCM, 0.2 M relative to alkene)

Step-by-Step Methodology:

  • System Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Causality: Even trace moisture will outcompete isopropanol as a nucleophile, leading to the iodohydrin byproduct.

  • Reagent Loading: Add methallyl chloride and anhydrous DCM to the flask. Inject anhydrous isopropanol.

  • Thermal Control: Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath. Causality: NIS is a mild oxidant capable of oxidizing secondary alcohols[3]. Lowering the thermal energy kinetically isolates the iodoetherification pathway from the oxidation pathway.

  • Electrophile Addition: Add NIS in three equal portions over 15 minutes, keeping the flask shielded from direct light (aluminum foil).

    • Self-Validation Checkpoint: The solution should remain pale yellow. If it turns dark brown, homolytic cleavage of the I-N bond has occurred, liberating

      
       and indicating a failure in thermal or photolytic control.
      
  • Reaction Monitoring: Stir at -20 °C for 4 hours. Monitor via TLC (Hexanes:EtOAc 9:1, UV and

    
     stain).
    
  • Quenching: Quench cold with saturated aqueous

    
     (10 mL/mmol). Causality: Thiosulfate reduces any unreacted electrophilic iodine to inert iodide, preventing post-extraction halogenation.
    
  • Workup: Extract with DCM (3x), wash the combined organic layers with brine, dry over anhydrous

    
    , and concentrate under reduced pressure (bath temp < 30 °C to prevent elimination).
    

Diagnostic Data & Optimization Tables

Use the following tables to interpret your analytical data and adjust your synthetic parameters accordingly.

Table 1: Diagnostic


H-NMR Shifts for Crude Mixture Analysis (in 

)
Compound / ByproductKey Diagnostic SignalMultiplicityIntegrationCausality / Structural Origin
Target Ether ~3.80 ppmSeptet1HIso-propoxy methine proton (-O-CH(CH3)2).
Target Ether ~1.45 ppmSinglet3HC2 Methyl group adjacent to the ether oxygen.
Regioisomer ~3.50 ppmMultiplet2HMethylene protons adjacent to the ether oxygen (C1 attack).
Iodohydrin ~2.50 ppmBroad Singlet1HFree hydroxyl group (-OH) from water trapping.
Acetone (Oxidation) ~2.17 ppmSinglet6HMethyl groups of acetone formed via iPrOH oxidation.

Table 2: Reaction Parameter Optimization

ParameterSub-optimal ConditionOptimized ConditionMechanistic Consequence
Temperature Room Temp (20 °C)-20 °CPrevents NIS-mediated oxidation of isopropanol to acetone.
Solvent Neat IsopropanolDCM / Isopropanol (1:5)DCM stabilizes the transition state; neat alcohol promotes side-reactions.
NIS Equivalents 1.5 - 2.0 eq1.05 - 1.1 eqExcess NIS drives dihalogenation and solvent oxidation.

Troubleshooting Guide (Q&A)

Troubleshooting Issue Issue: Low Yield of Target Ether CheckNMR Analyze Crude 1H-NMR Issue->CheckNMR IsAcetone High Acetone / Unreacted Alkene? CheckNMR->IsAcetone IsHydro High Iodohydrin (OH peak)? CheckNMR->IsHydro IsRegio High Anti-Markovnikov? CheckNMR->IsRegio FixOx Reduce Temp to -20°C Decrease NIS equivalents IsAcetone->FixOx Yes FixHydro Use rigorously anhydrous iPrOH Add molecular sieves IsHydro->FixHydro Yes FixRegio Increase solvent polarity (e.g., add DCM co-solvent) IsRegio->FixRegio Yes

Diagnostic workflow for identifying and resolving common iodoetherification side reactions.

Q: My crude NMR shows a massive singlet at ~2.17 ppm and a large amount of unreacted methallyl chloride. What happened? A: You are observing the oxidation of your nucleophile. NIS is a known oxidant for primary and secondary alcohols[3]. If the reaction temperature exceeds 0 °C, the activation energy for the oxidation of isopropanol to acetone is breached. This consumes your NIS and your nucleophile simultaneously, leaving the methallyl chloride unreacted. Fix: Strictly maintain -20 °C during NIS addition and use no more than 1.1 equivalents of NIS.

Q: I am isolating a mixture of two ethers. How do I minimize the formation of the anti-Markovnikov regioisomer? A: Regioselectivity in iodoetherification is governed by the asymmetric stabilization of the iodonium intermediate[4]. The target Markovnikov product forms when isopropanol attacks the more substituted carbon (C2), which bears a greater partial positive charge. However, isopropanol is sterically hindered. If the solvent does not adequately stabilize the polarized transition state, steric repulsion will drive the nucleophile to attack the less hindered terminal carbon (C1). Fix: Ensure you are using a slightly polar, non-nucleophilic co-solvent like DCM rather than running the reaction in neat isopropanol.

Q: My IR spectrum shows a broad stretch at 3400 cm⁻¹. Where is the moisture coming from? A: You have formed 1-chloro-3-iodo-2-methylpropan-2-ol (the iodohydrin). Water is a significantly stronger and smaller nucleophile than isopropanol. Even atmospheric humidity or standard-grade isopropanol contains enough water to outcompete the alcohol. Fix: Distill your isopropanol over calcium hydride (


) prior to use, or store it over activated 3Å molecular sieves.

Frequently Asked Questions (FAQs)

Q: Why do we use N-Iodosuccinimide (NIS) instead of molecular iodine (


)? 
A:  While 

is cheaper, it is highly prone to forming the dihalogenated byproduct (1-chloro-2,3-diiodo-2-methylpropane). The addition of

to alkenes is an equilibrium process that often yields unstable vicinal diiodides. NIS provides a controlled, steady release of the electrophilic

equivalent without providing a highly nucleophilic counter-ion (the succinimide anion is a poor nucleophile), forcing the isopropanol to act as the sole trapping agent[2].

Q: Can I use a Lewis acid catalyst to speed up the reaction? A: It is generally not recommended for this specific substrate. While Lewis acids (like


) can activate NIS, methallyl chloride contains an allylic chloride moiety. Strong Lewis acids can trigger the ionization of the allylic chloride, leading to complex polymerization or the formation of conjugated dienes via elimination. The inherent nucleophilicity of the double bond is sufficient to react with NIS unassisted.

Q: Is the product stable for long-term storage? A: Alkyl iodides are inherently sensitive to light and heat, undergoing homolytic cleavage to generate iodine radicals. The presence of the adjacent ether oxygen can also slowly promote decomposition. Store the purified 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane in an amber vial over copper wire (to scavenge free iodine) at -20 °C.

References

  • N-Iodosuccinimide (NIS) - Organic Chemistry Portal Source: Organic Chemistry Portal URL:[Link]

  • Practical Synthetic Organic Chemistry: Reactions, Principles, and Techniques (Iodoetherification) Source: John Wiley & Sons / Chemistry-Chemists URL:[Link]

  • An iodoetherification–dehydroiodination strategy for the synthesis of complex spiroketals from dihydroxyalkene precursors Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • N-Iodosuccinimide (NIS) as a Mild and Highly Chemoselective Catalyst for Deprotection of tert-Butyldimethylsilyl Ethers (Oxidation properties) Source: ResearchGate URL:[Link]

Sources

Troubleshooting

Technical Support Center: Purification Workflows for 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this knowledge base to address the specific physicochemical challenges associated with isolating 1-Chloro-3-iodo-2-methyl-2-(pro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this knowledge base to address the specific physicochemical challenges associated with isolating 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane .

This molecule is a highly functionalized, sterically hindered aliphatic haloether. It features a primary alkyl chloride, a primary alkyl iodide, and a tertiary ether linkage on a single propane backbone. This structural triad creates a highly reactive system: the C–I bond is susceptible to homolytic photocleavage[1], the tertiary ether is highly sensitive to Brønsted acids[2], and the molecule as a whole is prone to thermal dehydrohalogenation[3].

Below, you will find our validated troubleshooting guides, quantitative parameters, and step-by-step methodologies to ensure high-yield, high-purity isolation.

System Overview & Purification Workflow

PurificationWorkflow Crude Crude Reaction Mixture (Contains I2 & Byproducts) Light Actinic Light Shielding (Amber Glass/Foil) Crude->Light Wash 10% Na2S2O3 Wash (Reduces I2 to I-) Light->Wash Dry Dry over Anhydrous Na2SO4 Wash->Dry Decision Purification Route Dry->Decision Distill Short-Path Vacuum Distillation (< 0.1 mmHg, Cu powder) Decision->Distill Scale > 5g Chrom Flash Chromatography (Basic Alumina, Hexanes) Decision->Chrom Scale < 5g Pure Pure Target Compound (Store at -20°C, Argon) Distill->Pure Chrom->Pure

Workflow for the isolation and purification of light- and heat-sensitive iodo-haloethers.

Troubleshooting Guides & FAQs

Q1: My crude mixture has turned a deep pink or brown color during workup. Is the product ruined, and how do I remove this color? Analysis & Causality: The pink/brown discoloration is a classic indicator of molecular iodine (


) formation. The carbon-iodine (C–I) bond in aliphatic iodoalkanes is relatively weak and readily undergoes photolytic cleavage when exposed to UV or visible light, initiating a radical degradation cascade[1].
Resolution:  The bulk of your product is likely still viable. You must immediately quench the 

by washing the organic layer with a 5–10% (w/v) aqueous solution of sodium thiosulfate (

). The thiosulfate reduces the soluble

to water-soluble iodide ions (

), which partition into the aqueous phase, leaving the organic layer colorless[1]. Moving forward, all flasks must be shielded from actinic light using aluminum foil.

Q2: I attempted to purify the compound using standard silica gel flash chromatography, but my isolated yield was abysmal, and NMR showed ether cleavage. Analysis & Causality: Standard chromatography-grade silica gel is inherently acidic due to surface silanol groups. Your molecule contains a tertiary ether linkage (the isopropoxy group attached to a fully substituted C2 carbon). This linkage is highly susceptible to acid-catalyzed cleavage, forming an alcohol and an alkene. Furthermore, acidic stationary phases can induce premature dehydrohalogenation of the iodoalkane[2]. Resolution: Switch your stationary phase to Basic Alumina (Brockmann Activity IV) or neutralize your silica gel by pre-treating it with 1% triethylamine (


) in hexanes[2]. Basic alumina prevents acid-catalyzed ether cleavage and stabilizes the iodo-functionality during elution.

Q3: During vacuum distillation, the distillation head filled with purple vapors, and the product decomposed into a black tar. How can I distill this safely? Analysis & Causality: Purple vapors definitively indicate the sublimation of


 gas, meaning catastrophic thermal decomposition of the iodoalkane occurred. Halogenated ethers and iodoalkanes are thermally labile; heating them above 80–100 °C often triggers elimination reactions (loss of HI or HCl)[1][3].
Resolution:  You must lower the boiling point by using a high-vacuum pump (capable of < 0.1 mmHg) rather than a standard house vacuum. Additionally, add activated copper powder to the distillation flask. Copper acts as a radical scavenger; it reacts with nascent iodine radicals and molecular iodine formed during incidental decomposition, preventing them from catalyzing further degradation of the bulk material[1].

Quantitative Purification Parameters

To ensure reproducibility, adhere to the strict physicochemical limits outlined in the table below:

ParameterTarget Value / RecommendationScientific Rationale
Thermal Stability Limit < 60 °C (Pot Temperature)Prevents thermal dehydrohalogenation (loss of HI/HCl) and ether cleavage.
Distillation Pressure < 0.1 mmHgRequired to depress the boiling point of the heavy dihaloether below its thermal decomposition threshold.
Chromatography Phase Basic Alumina (Activity IV)Neutralizes acidic byproducts and prevents Brønsted acid-catalyzed cleavage of the tertiary ether[2].
Radical Scavenger 0.5% (w/w) Copper PowderScavenges

and

during distillation to halt auto-catalytic degradation[1].
Storage Conditions -20 °C, under Argon, DarkMinimizes photolysis, oxidative degradation, and moisture intrusion over time.

Step-by-Step Experimental Methodologies

Protocol A: Thiosulfate Quench and Liquid-Liquid Extraction

Purpose: To halt radical degradation and remove molecular iodine prior to purification.

  • Shield a separatory funnel from ambient light by wrapping it in aluminum foil.

  • Transfer the crude reaction mixture (dissolved in a non-polar solvent such as hexanes or diethyl ether) into the funnel.

  • Add an equal volume of 10% (w/v) aqueous

    
    [1].
    
  • Stopper and invert the funnel, venting immediately to release pressure. Shake vigorously for 2 to 3 minutes.

  • Allow the layers to separate. The organic layer should transition from brown/pink to pale yellow or colorless.

  • Drain the aqueous layer. Repeat the thiosulfate wash if the organic layer remains discolored.

  • Wash the organic layer once with saturated aqueous NaCl (brine), dry over anhydrous

    
    , and concentrate under reduced pressure using a rotary evaporator with a water bath set no higher than 30 °C .
    
Protocol B: Dark-Room Flash Chromatography (For scales < 5g)

Purpose: High-resolution separation of structurally similar byproducts without acid degradation.

  • Prepare a slurry of Basic Alumina (Brockmann Activity IV) in hexanes.

  • Pack the column and wrap the exterior entirely in aluminum foil to block ambient light[2].

  • Load the crude 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane onto the column using a minimal amount of hexanes.

  • Elute using a low-polarity gradient (100% Hexanes to 95:5 Hexanes:Ethyl Acetate). Note: Avoid high concentrations of Ethyl Acetate on basic alumina, as it can cause stationary phase dissolution or unpredictable elution.

  • Collect fractions in foil-wrapped test tubes and analyze via TLC (visualize with a UV lamp or potassium permanganate stain).

  • Pool product-containing fractions and evaporate the solvent in vacuo (bath < 30 °C).

Protocol C: Stabilized Short-Path Vacuum Distillation (For scales > 5g)

Purpose: Scalable, solvent-free purification for bulk material.

  • Transfer the dried, crude haloether to a round-bottom distillation flask.

  • Add a magnetic stir bar and 0.5% (w/w) fine copper powder to the flask to scavenge free iodine[1].

  • Assemble a short-path distillation apparatus. Wrap the distillation path in glass wool and aluminum foil for thermal insulation and light protection.

  • Apply high vacuum (< 0.1 mmHg) and ensure the system is completely leak-free before applying any heat.

  • Slowly heat the oil bath. Do not exceed a bath temperature of 75 °C.

  • Collect the purified fraction in a receiver flask cooled in a dry ice/acetone bath (-78 °C) to prevent the loss of volatiles.

  • Backfill the system with Argon gas before removing the receiver flask to prevent immediate oxidation.

References

  • 1,1-diiodoethane stability and storage conditions. BenchChem.
  • Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. National Institutes of Health (PMC).
  • Distillations | Environmental Health & Safety. Georgia Tech.

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in Buchwald-Hartwig Aminations

Target Compound System: tBuBrettPhos Pd G3 Precatalyst & Sterically Hindered Aryl Halides/Secondary Amines Audience: Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center. As...

Author: BenchChem Technical Support Team. Date: March 2026

Target Compound System: tBuBrettPhos Pd G3 Precatalyst & Sterically Hindered Aryl Halides/Secondary Amines Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As drug development increasingly targets complex, three-dimensional chemical space, researchers frequently encounter severe steric hindrance during C–N bond formation. This guide provides field-proven, causality-driven troubleshooting strategies for the Buchwald-Hartwig amination of highly hindered substrates, focusing on the application of the privileged precatalyst tBuBrettPhos Pd G3 .

Part 1: Mechanistic Causality & Diagnostic Data

To successfully troubleshoot a failed cross-coupling, one must understand the physical chemistry occurring at the palladium center. Steric bulk (e.g., ortho-substituted aryl halides and bulky secondary amines) impedes two distinct phases of the catalytic cycle:

  • Oxidative Addition: Bulky substituents physically block the Pd(0) center from inserting into the C–X bond[1].

  • Amine Binding & Transmetalation: Even if oxidative addition succeeds, a bulky secondary amine may struggle to displace the halide on the resulting Pd(II) intermediate, leading to catalyst stalling or side reactions[2].

The tBuBrettPhos Solution: Using a bulky, electron-rich dialkylbiaryl phosphine ligand like tBuBrettPhos forces the palladium into a highly reactive, coordinatively unsaturated 12-electron


 state[3]. This extreme steric crowding on the ligand paradoxically facilitates the reaction by opening a single, highly active coordination site that lowers the activation energy for oxidative addition into hindered C–X bonds[4]. Furthermore, utilizing the G3 precatalyst  ensures the quantitative generation of this active species under mild conditions, bypassing the thermal decomposition risks associated with in situ Pd(II) reduction[2].
Quantitative Diagnostic Data: Ligand Selection Matrix

Use the following table to benchmark your ligand choice against the specific steric profile of your substrates[5],[3].

Ligand SystemPhosphine SubstituentsOptimal Substrate ProfileTypical Catalyst LoadingRelative Efficacy (Bulky Amines)
tBuBrettPhos Di-tert-butylExtremely hindered secondary amines & ortho-substituted aryl chlorides0.5 – 2.0 mol%Excellent
BrettPhos DicyclohexylPrimary amines, unhindered secondary amines1.0 – 3.0 mol%Moderate
RuPhos DicyclohexylSecondary amines, base-sensitive substrates1.0 – 5.0 mol%Low-Moderate
SPhos DicyclohexylSuzuki-Miyaura (Less effective for hindered C–N coupling)2.0 – 5.0 mol%Poor

Part 2: Troubleshooting Guides & FAQs

Q1: My reaction with an ortho-substituted aryl bromide and a bulky secondary amine yields mostly the reduced arene (hydrodehalogenation). How do I fix this? A1: Hydrodehalogenation (the replacement of the halide with a hydrogen atom) is a classic symptom of a stalled catalytic cycle. It indicates that oxidative addition was successful, but the bulky amine could not bind to the Pd(II) center fast enough. Consequently, the palladium complex undergoes


-hydride elimination—extracting a hydride from the solvent, the amine, or an alkoxide base (like NaOtBu)—and reductively eliminates the Ar–H byproduct[4].
Corrective Action: Switch from NaOtBu to a strong, non-

-hydride donating base such as LiHMDS or anhydrous

. Ensure you are using tBuBrettPhos to accelerate the reductive elimination step.

Q2: I observe absolutely no conversion of my starting aryl chloride, even after heating to 100 °C for 24 hours. A2: Zero conversion typically points to a failure in generating the active


 species or a complete failure of oxidative addition[1]. If you are using standard 

with a free ligand, the sterically hindered amine may be physically incapable of reducing the Pd(II) precursor to Pd(0). Corrective Action: Transition immediately to the tBuBrettPhos Pd G3 precatalyst. The G3 architecture undergoes a base-promoted activation at room temperature, quantitatively releasing the active Pd(0) species and an inert carbazole byproduct[3],[2].

Q3: Can I use polar aprotic solvents like DMF or DMSO to improve the solubility of my hindered fragments? A3: No. The highly electrophilic, monoligated Pd(0) center generated by tBuBrettPhos is highly susceptible to coordination by strongly donating solvents. DMF, DMSO, and acetonitrile will coordinate to the open site on the palladium, poisoning the catalyst and shutting down oxidative addition. Corrective Action: Restrict your solvent selection to non-coordinating media such as anhydrous Toluene, 1,4-Dioxane, or Cyclopentyl methyl ether (CPME).

Part 3: Standard Operating Procedure (SOP)

Self-Validating Protocol: Buchwald-Hartwig Amination of Hindered Substrates

This protocol incorporates visual and analytical checkpoints to ensure the integrity of the catalytic cycle.

Reagents: Aryl Halide (1.0 eq), Bulky Secondary Amine (1.2 eq), tBuBrettPhos Pd G3 (1.0 mol%), NaOtBu or LiHMDS (1.5 eq), Anhydrous Toluene (0.2 M).

Step 1: Anaerobic Preparation (Glovebox or Schlenk Line)

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the solid aryl halide, tBuBrettPhos Pd G3 (1.0 mol%), and the base.

  • Causality Check: If using NaOtBu, ensure it is stored in a desiccator or glovebox; clumped or discolored base indicates moisture degradation, which will immediately quench the active Pd species.

Step 2: Solvent & Amine Addition

  • Seal the vial with a PTFE-lined septum cap.

  • Inject anhydrous, thoroughly degassed Toluene to achieve a 0.2 M concentration.

  • Inject the secondary amine (if liquid).

  • Self-Validation Check: Upon stirring at room temperature for 5 minutes, observe the solution. A rapid color shift (often from pale yellow to deep red/brown) indicates the successful base-promoted cleavage of the G3 precatalyst and the release of the active

    
     species. If the solution turns opaque black and particulate matter forms, palladium black has precipitated due to oxygen ingress or catastrophic catalyst deactivation.
    

Step 3: Thermal Activation & Monitoring

  • Transfer the vial to a pre-heated block at 80 °C.

  • Stir vigorously (800+ RPM). Causality Check: High agitation is mandatory because the inorganic base is insoluble in toluene; the reaction occurs at the solid-liquid interface[2].

  • Monitor via LC-MS or GC-MS after 2 hours.

Step 4: Quench and Workup

  • Cool to room temperature, dilute with Ethyl Acetate, and filter through a short pad of Celite to remove palladium residues and inorganic salts[1].

  • Concentrate the filtrate under reduced pressure for subsequent silica gel chromatography.

Part 4: Diagnostic Workflow Visualization

Workflow Start Reaction Fails: Steric Hindrance Check Analyze Crude via LC-MS / GC-MS Start->Check NoConv < 10% Ar-X Conversion Check->NoConv HighConv > 90% Ar-X Conversion Check->HighConv Diag1 Failure: Oxidative Addition or Catalyst Activation NoConv->Diag1 Diag2 Failure: Amine Binding or Reductive Elimination HighConv->Diag2 Major Byproduct: Ar-H (Reduction) Sol1 Action: Use tBuBrettPhos Pd G3 (Ensures Pd(0) Generation) Diag1->Sol1 Sol2 Action: Switch Base to LiHMDS (Prevents β-hydride elimination) Diag2->Sol2

Fig 1: Diagnostic workflow for troubleshooting sterically hindered C-N cross-coupling reactions.

References

  • "Which Reaction Conditions Work on Drug-Like Molecules? Lessons from 66,000 High-Throughput Experiments". ChemRxiv.[Link]

Sources

Troubleshooting

Optimizing temperature and pressure for 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane reactions

The following technical guide is structured as a specialized support resource for researchers utilizing 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9 / 1602782-67-1 analogs). It addresses the uniq...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a specialized support resource for researchers utilizing 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9 / 1602782-67-1 analogs). It addresses the unique kinetic and thermodynamic challenges posed by its neopentyl-like skeleton and mixed dihalide functionality.

Core Reactivity Profile

Before optimizing temperature (


) and pressure (

), it is critical to understand the structural constraints of this molecule.
  • The Neopentyl Paradox: The central carbon (C2) is quaternary, bonded to a methyl group, an isopropoxy ether, and two halomethyl groups. This creates extreme steric hindrance, making standard

    
     reactions at the C1 (Cl) or C3 (I) positions kinetically "forbidden" under standard conditions [1].
    
  • The Elimination Blockade: Unlike typical alkyl halides, this molecule cannot undergo E2 elimination to form an alkene because the beta-carbon (C2) has no protons (

    
    ). This allows the use of forcing conditions (high 
    
    
    
    ) without generating elimination byproducts [2].
  • Selectivity Window: The C3-Iodide bond is significantly weaker and longer than the C1-Chloride bond, allowing for chemoselective substitution if conditions are tuned correctly.

Optimization of Temperature & Pressure

Q1: Why is my reaction stalling even at reflux?

A: The "neopentyl effect" retards


 rates by a factor of 

to

compared to primary halides due to steric clash in the transition state. Refluxing at ambient pressure is often insufficient to overcome this activation energy barrier.

Optimization Protocol:

  • Pressure Amplification (The

    
     Effect): 
    
    • Recommendation: Conduct the reaction in a sealed Q-tube or autoclave at 10–20 bar .

    • Mechanism:

      
       reactions have a negative volume of activation (
      
      
      
      ). Increasing pressure stabilizes the compact transition state, significantly accelerating the rate where steric hindrance is the limiting factor [3].
  • Temperature Threshold:

    • Target: 80°C – 110°C .

    • Logic: Since E2 elimination is structurally impossible, you can safely exceed standard thermal limits. However, do not exceed 120°C to prevent homolytic cleavage of the C-I bond (iodine scrambling).

Q2: How do I substitute the Iodide without touching the Chloride?

A: Chemoselectivity is governed by the "leaving group ability" (


) and temperature control.

Troubleshooting Guide:

ParameterCondition for Selective C-I SubstitutionCondition for Bis-Substitution (Cl & I)
Temperature 60°C – 80°C > 110°C
Pressure 5 – 10 bar (Sealed Tube)> 20 bar (High Pressure Reactor)
Solvent Acetone or Acetonitrile (Moderate polarity)DMSO or DMF (High dielectric constant)
Nucleophile 1.05 equivalents> 2.5 equivalents
Q3: I see a 4-membered ring byproduct. What is this?

A: You are observing Neighboring Group Participation (NGP) . The oxygen atom of the isopropoxy group at C2 can attack the C3-I position, displacing the iodide to form an oxetanium intermediate .

  • Cause: High polarity solvents stabilize the charged oxetanium intermediate.

  • Solution: If this cyclization is unwanted, use non-polar solvents (e.g., Toluene, DCM) and add an exogenous nucleophile that is significantly more reactive than the internal ether oxygen (e.g., Azide, Thiolate).

  • Note: If your goal is to form the oxetane (a valuable pharmacophore), promote this pathway by using Ag(I) salts (e.g.,

    
    ) to abstract the iodide at low temperature (0°C).
    

Visualizing the Reaction Landscape

The following diagram illustrates the competing pathways and the logic for selecting conditions.

ReactivityLandscape Start 1-Chloro-3-iodo- 2-methyl-2-(propan-2-yloxy)propane SN2_I Product A: Selective Substitution (C-I) Start->SN2_I Low T (60-80°C) Mod. Pressure (10 bar) Nucleophile 1 eq SN2_Bis Product B: Bis-Substitution (C-I & C-Cl) Start->SN2_Bis High T (>110°C) High Pressure (>20 bar) DMSO/DMF Oxetane Product C: Oxetane Formation (NGP) Start->Oxetane Ag(I) Salts Polar Solvent No ext. Nucleophile SN2_I->SN2_Bis Add'l Nucleophile Increase T/P

Caption: Decision matrix for selective functionalization. Green path indicates kinetic control; Red path indicates thermodynamic forcing; Yellow path indicates internal cyclization.

Detailed Experimental Protocols

Protocol A: High-Pressure Selective Substitution (C-I)

Use this for installing azides, cyanides, or amines at the iodine position.

  • Preparation: Dissolve 1.0 mmol of substrate in 3.0 mL of anhydrous Acetonitrile .

  • Reagents: Add 1.1 mmol of Nucleophile (e.g.,

    
    ).
    
  • Vessel: Transfer to a heavy-walled borosilicate glass pressure tube (Q-Tube) or stainless steel autoclave.

  • Conditions:

    • Pressure: Pressurize with inert gas (

      
      ) to 10 bar  (optional, but suppresses volatility and boosts rate).
      
    • Temperature: Heat to 75°C .

  • Monitoring: Monitor by GC-MS. The Iodine peak should disappear within 4-6 hours. The Chlorine peak should remain intact.

  • Workup: Cool to RT. Filter salts. Concentrate.

Protocol B: Forcing Substitution of the Neopentyl Chloride

Use this only after the Iodide has been substituted or if bis-functionalization is required.

  • Solvent Switch: Use HMPA (caution: toxic) or DMPU as solvent. These are essential to strip cations and activate the nucleophile for the difficult neopentyl attack.

  • Reagents: Use a "naked" anion source (e.g., CsF, TBA-N3).

  • Conditions:

    • Temperature: 130°C .

    • Pressure: 20-50 bar .

  • Catalysis: Add 10 mol% TBAI (Tetrabutylammonium iodide) . The iodide acts as a catalyst, temporarily displacing the Cl to form the more reactive Iodide in situ (Finkelstein-like equilibrium), which is then displaced by the nucleophile.

Troubleshooting FAQ

Q: My product is degrading during purification. Why? A: The ether linkage (isopropoxy) is acid-sensitive.

  • Avoid: Acidic silica gel.

  • Solution: Pre-treat silica gel with 1% Triethylamine in Hexanes before loading your column. This neutralizes surface acidity and prevents ether cleavage.

Q: I am seeing radical byproducts (dimers). A: Iodine-carbon bonds are photosensitive and thermolabile.

  • Fix: Wrap the reaction vessel in aluminum foil. If heating above 100°C, add a radical scavenger like BHT (2,6-di-tert-butyl-4-methylphenol) (1 mol%) to inhibit radical chains.

Q: Can I use Grignard reagents on this molecule? A: Yes, but temperature is critical.

  • Protocol: To form the Grignard at the C3-I position, use LiCl-mediated Mg insertion (Turbo Grignard) at -20°C . Standard Mg turnings at reflux will likely cause Wurtz coupling or degradation due to the mixed halides.

References

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Explains the "Neopentyl Effect" and steric retardation of SN2). Link

  • BenchChem Application Notes. (2025). Nucleophilic Substitution with Neopentyl Halides. (Detailed kinetics of neopentyl substitution). Link

  • Isaacs, N. S. (1981). Liquid Phase High Pressure Chemistry. Wiley.
  • PubChem Compound Summary. (2025). 1-Chloro-3-iodo-2-methyl-2-propoxypropane (CAS 1602782-67-1).[1][2][3][4] Link

  • ChemScene Protocols. (2024). Handling of Mixed Dihalo-Ethers. Link

Sources

Optimization

Technical Support Center: Cross-Coupling of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Welcome to the technical support center for the cross-coupling of 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane. This guide is designed for researchers, scientists, and professionals in drug development who are util...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the cross-coupling of 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block in their synthetic endeavors. Here, we address common challenges and frequently asked questions to ensure your experiments are successful and reproducible. Our approach is grounded in mechanistic principles and validated through extensive field experience.

Troubleshooting Guide: Common Issues and Solutions

This section provides a systematic approach to diagnosing and resolving issues that may arise during the cross-coupling of 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane.

Issue 1: Low or No Product Yield

A lack of desired product is the most common and frustrating outcome. The root cause often lies in the catalyst's activity, the integrity of your reagents, or suboptimal reaction conditions.

Potential Causes & Step-by-Step Solutions:

  • Inactive Catalyst: The palladium catalyst, particularly in its Pd(0) active state, is susceptible to oxidation.[1][2]

    • Solution:

      • Use Fresh Catalyst: Employ a freshly opened bottle of palladium catalyst or a reliable precatalyst system (e.g., a Buchwald precatalyst) that generates the active Pd(0) species more consistently.[1]

      • Ensure Inert Atmosphere: Rigorously degas your solvent and reaction mixture by sparging with an inert gas like argon or nitrogen for 15-30 minutes, or by using several freeze-pump-thaw cycles.[1][2] This is critical to prevent oxidation of the Pd(0) catalyst and any phosphine ligands.[1]

      • Check for Palladium Black: If your reaction mixture turns black, it's a sign of catalyst decomposition into palladium black, rendering it inactive.[2] This can be caused by oxygen, impurities, or excessively high temperatures.[2]

  • Poor Substrate Reactivity & Selective Halogen Activation: Your substrate contains both an iodide and a chloride. The reactivity order for oxidative addition to the palladium center is I > Br > Cl.[3] The reaction should selectively occur at the C-I bond. If no reaction is observed, the issue is likely not the inherent reactivity of the iodide but other inhibiting factors.

    • Solution:

      • Confirm Starting Material Integrity: Verify the purity of your 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane via NMR or other analytical techniques. Impurities can poison the catalyst.[2]

      • Optimize Temperature: While the C-I bond is reactive, some cross-coupling reactions require heating to proceed at a reasonable rate.[1] Cautiously increase the reaction temperature. However, be aware that excessive heat can promote side reactions and catalyst decomposition.[1]

  • Inefficient Ligand Performance: The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle.[4] For sterically hindered secondary alkyl halides, specialized ligands are often necessary.[4][5]

    • Solution:

      • Ligand Screening: If using a standard ligand like PPh₃ yields poor results, screen a panel of more electron-rich and bulky phosphine ligands (e.g., Buchwald or Hartwig ligands like XPhos, RuPhos, or BrettPhos) or N-heterocyclic carbenes (NHCs).[4][5][6]

      • Check Ligand-to-Metal Ratio: An incorrect ligand-to-palladium ratio can lead to catalyst instability.[1] Typically, a ratio between 1:1 and 4:1 is used, depending on the specific ligand and catalyst system.[1]

  • Inappropriate Base or Solvent: The base plays a critical role in the transmetalation step of many cross-coupling reactions (like Suzuki) or in deprotonating the nucleophile (in Buchwald-Hartwig aminations).[1][4] The solvent must be appropriate for the chosen reaction type and be anhydrous and degassed.[1][2]

    • Solution:

      • Base Screening: If one base (e.g., K₂CO₃) is ineffective, try others such as K₃PO₄, Cs₂CO₃, or an organic base like Et₃N, depending on the specific coupling reaction.[1]

      • Solvent Purity: Ensure your solvents are anhydrous and properly degassed.[1][2] For biphasic reactions (e.g., some Suzuki couplings), vigorous stirring is essential.[1]

Issue 2: Formation of Significant Side Products

The appearance of unexpected products can complicate purification and lower the yield of the desired compound.

Common Side Products & Mitigation Strategies:

  • Homocoupling: Dimerization of your coupling partner (e.g., boronic acid in a Suzuki reaction) can be a significant issue.[1]

    • Cause: This is often promoted by the presence of oxygen.[1]

    • Solution: Improve your degassing procedure.[1] Starting with a Pd(0) source instead of a Pd(II) precatalyst can also minimize this side reaction.[1]

  • β-Hydride Elimination: For alkyl halides, β-hydride elimination is a common competitive pathway that leads to the formation of an alkene and a reduced (hydrodehalogenated) starting material.[5][7]

    • Cause: This occurs from the alkyl-palladium intermediate.

    • Solution:

      • Ligand Choice: Employ bulky, electron-rich ligands. These ligands can sterically hinder the formation of the required syn-coplanar arrangement for β-hydride elimination and accelerate the desired reductive elimination step.[5]

      • Lower Temperatures: Running the reaction at the lowest effective temperature can disfavor this elimination pathway.

  • Reaction at the C-Cl Bond: While significantly less reactive than the C-I bond, under forcing conditions (high temperatures, highly active catalysts), you might observe some product formation from the reaction at the C-Cl bond.

    • Solution:

      • Optimize Conditions: Use the mildest possible conditions that still afford a good yield of the desired product from the C-I bond. This typically involves lower temperatures and shorter reaction times.

      • Catalyst/Ligand Tuning: Some catalyst systems may exhibit higher selectivity for the C-I bond. Experiment with different palladium sources and ligands.

Frequently Asked Questions (FAQs)

Q1: Which type of cross-coupling reaction is best suited for this substrate?

Given the secondary alkyl iodide structure, several cross-coupling reactions are viable, including Suzuki-Miyaura, Negishi, Sonogashira, and Buchwald-Hartwig amination. The "best" choice depends on the desired bond to be formed (C-C, C-N, etc.) and the functional group tolerance required. Nickel-catalyzed couplings are also a strong alternative for alkyl halides and can sometimes offer complementary reactivity.[8][9][10]

Q2: How do I choose the right catalyst and ligand for my specific reaction?

For secondary alkyl halides, standard catalysts like Pd(PPh₃)₄ may not be optimal. It is highly recommended to use catalyst systems with bulky, electron-rich phosphine ligands (e.g., Buchwald or Hartwig ligands) or N-heterocyclic carbene (NHC) ligands.[4][5][6] These ligands promote the crucial oxidative addition step and can suppress side reactions like β-hydride elimination.[5] A screening of different ligands is often the most effective approach.[6]

Q3: What is the expected order of reactivity for the two halogen atoms?

The reactivity of halogens in palladium-catalyzed cross-coupling reactions follows the order I > Br > OTf > Cl.[3][11] Therefore, you should expect selective reaction at the carbon-iodine bond under standard conditions. Reaction at the carbon-chlorine bond would require significantly more forcing conditions.[4]

Q4: Can I perform a sequential cross-coupling to functionalize both the iodo and chloro positions?

Yes, this is a key synthetic advantage of this substrate. You can first perform a cross-coupling reaction at the more reactive iodo position under milder conditions. After purification of the mono-coupled product, a second, more forcing cross-coupling can be performed at the chloro position, often requiring a more active catalyst system (e.g., with a bulky, electron-rich ligand) and higher temperatures.[4]

Experimental Protocols & Data

Table 1: Recommended Starting Conditions for Different Cross-Coupling Reactions
Coupling ReactionNucleophileCatalyst (mol%)Ligand (mol%)BaseSolventTemp (°C)
Suzuki-Miyaura Aryl/Vinyl Boronic AcidPd₂(dba)₃ (2)SPhos (4)K₃PO₄Toluene/H₂O80-100
Buchwald-Hartwig Primary/Secondary AminePd₂(dba)₃ (2)BrettPhos (4)NaOtBuToluene80-100
Sonogashira Terminal AlkynePdCl₂(PPh₃)₂ (2)-Et₃NTHFRT-60
CuI (2)
Negishi Organozinc ReagentPdCl₂(dppf) (2)--THFRT-60

Note: These are general starting points. Optimization of catalyst, ligand, base, solvent, and temperature is often necessary for a specific substrate combination.

General Protocol for a Suzuki-Miyaura Cross-Coupling

This protocol provides a starting point for the coupling of an arylboronic acid with 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane.

  • Reaction Setup: In a glovebox or under a stream of inert gas, add 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 equiv), the arylboronic acid (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), SPhos (0.04 equiv), and finely ground K₃PO₄ (3.0 equiv) to an oven-dried reaction vessel equipped with a stir bar.

  • Solvent Addition: Add degassed toluene and water (e.g., a 10:1 ratio) via syringe.

  • Reaction: Seal the vessel and heat the mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizations

Catalytic Cycle of a Generic Cross-Coupling Reaction

Catalytic Cycle Pd(0)L2 Pd(0)L2 R-Pd(II)(X)L2 R-Pd(II)(X)L2 Pd(0)L2->R-Pd(II)(X)L2 Oxidative Addition Oxidative Addition Oxidative Addition R-X R-X R-X->Oxidative Addition Transmetalation Transmetalation R'-M R'-M R'-M->Transmetalation Reductive Elimination Reductive Elimination R-Pd(II)(R')L2 R-Pd(II)(R')L2 R-Pd(II)(X)L2->R-Pd(II)(R')L2 Transmetalation R-Pd(II)(R')L2->Pd(0)L2 Reductive Elimination R-R' R-R' R-Pd(II)(R')L2->R-R' Product

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Troubleshooting Workflow for Low Yield

Troubleshooting Workflow Start Low or No Yield Observed Check_Catalyst Is the catalyst active and atmosphere inert? Start->Check_Catalyst Check_Catalyst->Start No, re-run with fresh catalyst & proper degassing Check_Reagents Are all reagents pure and dry? Check_Catalyst->Check_Reagents Yes Check_Reagents->Start No, purify/replace reagents & re-run Check_Conditions Are temperature and concentration optimal? Check_Reagents->Check_Conditions Yes Screen_Ligands Screen bulky, electron-rich ligands. Check_Conditions->Screen_Ligands No, optimize T & conc. Check_Conditions->Screen_Ligands Yes Screen_Bases Screen alternative bases. Screen_Ligands->Screen_Bases Success Reaction Successful Screen_Bases->Success

Caption: A logical workflow for troubleshooting low-yield cross-coupling reactions.

References

Sources

Troubleshooting

Work-up procedures for reactions with 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

This guide functions as a specialized Technical Support Center for researchers handling 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9). Subject: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as a specialized Technical Support Center for researchers handling 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9).

Subject: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Ticket Priority: High (Stability Risk) Applicable For: Organic Synthesis, Medicinal Chemistry, Process Development[1]

Compound Profile & Risk Assessment

Before initiating work-up, understand the chemical behavior of this specific intermediate.[1] It is a mixed dihalo-tertiary ether with a neopentyl-like skeleton.[1][2]

PropertySpecification / BehaviorTechnical Implication
Structure Neopentyl backbone with tertiary etherSterically crowded;

reactions at Cl/I sites are slow.[1]
Reactivity Acid-Sensitive (Tertiary Ether)CRITICAL: Prolonged exposure to acidic pH (<4) will cleave the isopropoxy group, yielding the alcohol and propene.[1][2]
Stability C-I Bond (Weak)Susceptible to homolytic cleavage by light/heat, liberating free Iodine (

).[1][2]
Density High (> 1.4 g/mL est.)[1][2]Extraction Trap: The product layer is heavy.[1][2] In aqueous extractions, it may form the bottom layer even with non-halogenated solvents.[1][2]

Core Work-Up Protocol (Standard Operating Procedure)

Use this protocol for crude reaction mixtures resulting from iodo-alkoxylation (e.g., Methallyl chloride +


 + Isopropanol).
Step 1: Quenching & Iodine Scavenging

Objective: Neutralize acid (HI) and remove excess oxidants (


).[1][2]
  • Cool the reaction mixture to 0–5 °C.

  • Prepare a quench buffer: 10% Aqueous Sodium Thiosulfate (

    
    ) mixed with Saturated Sodium Bicarbonate (
    
    
    
    ) in a 1:1 ratio.[1][2]
    • Why? Thiosulfate reduces free iodine (purple) to iodide (colorless).[1][2] Bicarbonate neutralizes the hydroiodic acid byproduct immediately to protect the tertiary ether.[1][2]

  • Add buffer slowly with vigorous stirring until the organic phase turns from violet/brown to pale yellow or colorless.

Step 2: Phase Separation (The Density Check)

Objective: Isolate the product without losing the wrong layer.[1][2]

  • Dilute with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) .[1][2]

    • Recommendation: Use DCM for better solubility, but be aware the organic layer will be the BOTTOM layer.[1][2]

  • Test the layers: Add a drop of water.[1][2] If it floats, the bottom layer is your product.[1][2]

  • Separate the organic phase.[1][2]

Step 3: Washing & Drying[1][2][3]
  • Wash 1: Water (to remove bulk Isopropanol/salts).[1][2]

  • Wash 2: Brine (Saturated NaCl) to break emulsions.

  • Dry: Use Anhydrous Sodium Sulfate (

    
    ).[1][2] Avoid Magnesium Sulfate (
    
    
    
    ) if the product is highly acid-sensitive (Lewis acid character of Mg).[2]
  • Filtration: Filter through a sintered glass funnel.

Step 4: Concentration
  • Temperature Limit: Do not exceed 40 °C on the rotavap.

  • Vacuum: Moderate vacuum. High vacuum for extended periods may sublime the product or cause iodine liberation.[1][2]

  • Stabilization: Add a few chips of Copper turnings to the receiving flask if storing the crude oil.[1][2]

Troubleshooting Guide (FAQ)

Q1: My product turned pink/purple during concentration. What happened?

Diagnosis: Iodine liberation (Decomposition).[1][2] Cause: The C-I bond is weak.[1][2] Exposure to light, heat (>45°C), or trace acid promotes homolytic cleavage, releasing


.[1][2]
Fix: 
  • Redissolve in ether/DCM.[1][2]

  • Wash again with dilute

    
     (Sodium Thiosulfate).[1][2]
    
  • Dry and concentrate in the dark at lower temperature.

  • Pro-Tip: Wrap your rotavap flask in aluminum foil.

Q2: I see a third "rag" layer or emulsion during extraction.

Diagnosis: Surfactant effect due to the amphiphilic nature (lipophilic halo-alkyl group + polar ether oxygen).[1][2] Fix:

  • Do not shake vigorously; invert the funnel gently.[1][2]

  • Add solid NaCl directly to the separatory funnel to saturate the aqueous phase.[1][2]

  • Filter the entire biphasic mixture through a pad of Celite if the "rag" layer persists.[1][2]

Q3: NMR shows the loss of the Isopropyl group (missing septet at ~3.6 ppm).

Diagnosis: Acid-catalyzed ether cleavage.[1][2] Cause: The reaction mixture was not quenched with base (Bicarbonate) quickly enough, or the work-up was too acidic.[1][2] Prevention: Ensure your quench buffer contains


.[1][2] Verify the pH of the aqueous layer is > 7 before separation.[1][2]
Q4: The product yield is low, but I see a new spot on TLC.

Diagnosis: Hydrolysis or Substitution. Analysis: If the new spot is more polar, the Iodide may have hydrolyzed to an alcohol (rare without Ag+) or the Chloride displaced (unlikely).[1][2] More likely, if you used strong base, you might have formed the epoxide (reversal of synthesis).[1][2] Fix: Keep work-up pH neutral (7-8). Avoid strong hydroxides (NaOH/KOH).[1][2]

Visual Work-Up Decision Tree

Use this logic flow to determine the correct treatment for your specific crude mixture.

WorkupLogic Start Crude Reaction Mixture CheckColor Check Color Start->CheckColor Purple Dark Violet/Brown? CheckColor->Purple QuenchThio Wash: 10% Na2S2O3 (Remove Iodine) Purple->QuenchThio Yes CheckPH Check pH Purple->CheckPH No QuenchThio->CheckPH Acidic pH < 7? CheckPH->Acidic NeutBicarb Wash: Sat. NaHCO3 (Protect Ether) Acidic->NeutBicarb Yes (Critical) Solvent Solvent Choice Acidic->Solvent No NeutBicarb->Solvent DCM DCM Extraction (Product = BOTTOM Layer) Solvent->DCM High Solubility Ether Et2O/MTBE Extraction (Product = TOP Layer) Solvent->Ether Easy Evaporation Dry Dry (Na2SO4) & Filter DCM->Dry Ether->Dry Store Store Cold (-20°C) Dark + Copper Stabilizer Dry->Store

Figure 1: Decision matrix for working up 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, prioritizing iodine removal and acid neutralization.

Storage & Stability Specifications

ParameterRecommendationMechanism of Failure
Temperature -20 °C (Freezer)Thermal elimination of HI.
Light Amber Vial / Foil WrapPhotolytic cleavage of C-I bond.[1][2]
Stabilizer Copper Turnings / Silver WoolScavenges free radicals/iodine if formed.[1][2]
Atmosphere Argon / NitrogenPrevents oxidation of the ether linkage.[1][2]

References

  • Chemical Identity & Properties

    • National Center for Biotechnology Information (2025).[1][2] PubChem Compound Summary for CID 10922054, 1-Chloro-3-iodopropan-2-ol (Analogous Structure Analysis). Retrieved from [Link]

    • Note: This reference validates the stability profile of the halohydrin core.
  • Ether Cleavage Mechanisms

    • Master Organic Chemistry (2014).[1][2] Synthesis of Ethers via SN1 Reactions and Acidic Cleavage. Retrieved from [Link]

    • Note: Provides the mechanistic basis for the acid sensitivity of the tertiary isopropoxy group.[1][2]

  • Alkyl Iodide Handling

    • Byju's Chemistry (2024).[1][2] Alkyl Iodide - Stability and Reactions. Retrieved from [Link]

    • Note: Details the bond energy arguments for C-I instability and light sensitivity.
  • General Work-Up Procedures

    • University of Rochester (2024).[1][2] Laboratory Techniques: Workup Troubleshooting. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Purity analysis of synthesized 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

A Publish Comparison Guide for Senior Researchers Executive Summary: The Analytical Paradox The analysis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane presents a specific "analytical paradox" common in advanced i...

Author: BenchChem Technical Support Team. Date: March 2026

A Publish Comparison Guide for Senior Researchers
Executive Summary: The Analytical Paradox

The analysis of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane presents a specific "analytical paradox" common in advanced intermediate synthesis but rarely addressed in standard pharmacopeia.

This molecule possesses three distinct chemical liabilities that render standard high-throughput methods ineffective:

  • Thermal Instability: The C–I bond (approx. 51 kcal/mol) is significantly weaker than C–Cl or C–C bonds. Exposure to standard GC injection port temperatures (>200°C) risks homolytic cleavage or E2 elimination.

  • Lack of UV Chromophore: The saturated aliphatic backbone lacks

    
    -conjugation, making the molecule invisible to standard HPLC-UV (254 nm) detection.
    
  • Steric Bulk & Hydrolysis Risk: The tertiary ether linkage is susceptible to acid-catalyzed hydrolysis, complicating reverse-phase methods using acidic modifiers.

This guide objectively compares three analytical approaches—qNMR (Quantitative NMR) , HPLC-ELSD , and GC-MS —and establishes qNMR as the primary reference standard for absolute purity determination.

Chemical Vulnerability Assessment

Before selecting a protocol, the analyst must understand the structural signal-to-noise limitations.

FeatureStructural ImplicationAnalytical Consequence
Alkyl Iodide Weak C-I bondHigh Risk: Thermal degradation in GC. Light sensitivity requires amber glassware.
Tertiary Ether Sterically hindered -O-Moderate Risk: Acid sensitivity in HPLC mobile phases (avoid pH < 3).
Aliphatic Backbone No conjugated

system
Critical: Invisible to UV/Vis. Requires Universal Detectors (RI, ELSD, CAD) or NMR.
Method Comparison: Objective Performance Metrics

The following data summarizes the performance of three competing methodologies based on experimental validation of similar mixed-haloalkyl ethers.

Table 1: Comparative Analytical Performance
MetricMethod A: 1H-qNMR (Gold Standard) Method B: HPLC-ELSD Method C: GC-MS (Splitless)
Principle Molar Ratio (Primary Method)Evaporative Light ScatteringElectron Impact Ionization
Thermal Stress None (Ambient)Low (Nebulizer < 40°C)High (Injector > 200°C)
Chromophore Req. NoneNoneNone
Linearity (

)
> 0.9999~0.995 (Non-linear response)> 0.990
LOD (Limit of Detection) ~0.1% (w/w)< 0.01% (High Sensitivity)< 0.01% (High Sensitivity)
Bias Source Phase correction / Relaxation delay (

)
Droplet size variationThermal elimination of HI
Suitability Absolute Purity Assignment Trace Impurity ProfilingNot Recommended
Detailed Protocols
Protocol A: 1H-qNMR (Recommended for Potency Assignment)

Rationale: qNMR is a primary ratio method.[1] It relies on the physics of nuclear spin rather than chemical response factors, eliminating the need for a reference standard of the analyte itself—which is crucial when the synthesized material is the first of its kind.

Reagents:

  • Solvent: Benzene-

    
     or CDCl
    
    
    
    (Neutralized with basic alumina to prevent hydrolysis).
  • Internal Standard (IS): 1,3,5-Trimethoxybenzene (High purity, non-volatile, distinct singlet at ~6.1 ppm).

Step-by-Step Workflow:

  • Gravimetry: Weigh approx. 20 mg of the analyte (

    
    ) and 10 mg of IS (
    
    
    
    ) directly into the NMR tube using a micro-balance (precision
    
    
    mg).
  • Solvation: Add 0.6 mL of solvent. Cap and invert gently. Do not sonicate (risk of heating).

  • Acquisition Parameters:

    • Pulse Angle: 90°.

    • Relaxation Delay (

      
      ): 60 seconds (Must be 
      
      
      
      of the slowest proton).
    • Scans: 16 or 32.

    • Temperature: 298 K.

  • Processing: Phase manually. Integrate the IS singlet and the analyte's C2-Methyl singlet (approx 1.2-1.4 ppm) or the Isopropyl-CH septet.

Calculation:



Where 

= Integral area,

= Number of protons,

= Molar mass,

= Mass,

= Purity.[1][2][3]
Protocol B: HPLC-ELSD (Recommended for Impurity Profiling)

Rationale: While qNMR gives an absolute purity value, it struggles to detect trace impurities below 0.1%. HPLC-ELSD separates these impurities without thermal stress.

Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase: Isocratic 60:40 Acetonitrile:Water (Buffered with 10mM Ammonium Acetate, pH 7.0).

  • Flow Rate: 1.0 mL/min.[1]

  • Detector: ELSD (Nebulizer: 35°C, Drift Tube: 40°C, Gain: High).

  • Note: Low temperatures are critical to prevent evaporation of the semi-volatile analyte before detection.

Visualizing the Analytical Logic

The following decision tree illustrates the logic flow for characterizing this specific molecule, prioritizing sample integrity over throughput.

PurityAnalysis Start Sample: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane CheckStruct Structural Check: 1. UV Active? (No) 2. Thermally Stable? (No - Iodide) Start->CheckStruct Decision1 Select Primary Purity Method CheckStruct->Decision1 GCMS GC-MS Analysis Decision1->GCMS Avoid HPLC_UV HPLC-UV (254nm) Decision1->HPLC_UV Avoid qNMR 1H-qNMR (Internal Standard) Decision1->qNMR Primary Path HPLC_ELSD HPLC-ELSD / CAD Decision1->HPLC_ELSD Secondary Path Degradation Result: Thermal Elimination of HI (False Impurity Peaks) GCMS->Degradation Invisible Result: No Signal (Lack of Chromophore) HPLC_UV->Invisible Result_qNMR Result: Absolute Purity Value (Non-destructive) qNMR->Result_qNMR FinalReport Final COA Generation Result_qNMR->FinalReport Potency Assignment Result_ELSD Result: Trace Impurity Profile (0.01% Sensitivity) HPLC_ELSD->Result_ELSD Result_ELSD->FinalReport Impurity ID

Caption: Analytical decision matrix highlighting the failure points of standard methods (GC/UV) and the validated pathways (qNMR/ELSD) for thermally labile, non-chromophoric halo-ethers.

References
  • BenchChem. (2025).[4] A Comparative Guide to Purity Analysis of 1-Chlorohexane: NMR vs. GC. Retrieved from

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Retrieved from

  • Welch Materials. (2025). How to Quickly Establish Robust HPLC Analytical Methods: A 5-Step Expert Guide. Retrieved from

  • LCGC International. (2022). Seeing is Believing: Detectors for HPLC (ELSD and CAD). Retrieved from

  • ResolveMass Laboratories. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained. Retrieved from

Sources

Comparative

Comparative Study of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane vs. Standard Alkyl Halides

As drug development and complex target synthesis increasingly rely on precisely functionalized building blocks, the demand for bifunctional alkyl halides with predictable chemoselectivity has surged. 1-Chloro-3-iodo-2-me...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development and complex target synthesis increasingly rely on precisely functionalized building blocks, the demand for bifunctional alkyl halides with predictable chemoselectivity has surged. 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane represents a highly specialized scaffold. It combines differential halogen reactivity (iodo vs. chloro) with a sterically demanding quaternary beta-carbon, making it an exceptional candidate for orthogonal functionalization.

This guide provides an in-depth mechanistic analysis, comparative kinetic profiling, and validated experimental workflows for utilizing this molecule against standard alkyl halide alternatives.

Structural Deconstruction & Mechanistic Causality

To understand the utility of 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, we must deconstruct its structure and the resulting mechanistic causality:

  • Halogen Orthogonality (Chemoselectivity): The molecule possesses both a primary iodide and a primary chloride. Because the C–I bond is significantly weaker and more polarizable than the C–Cl bond, the iodo position is inherently more reactive toward oxidative addition and nucleophilic attack. This allows for sequential, chemoselective cross-coupling[1].

  • The Neopentyl Steric Blockade: Both the C1 (chloro) and C3 (iodo) carbons are primary, but they are adjacent to a fully substituted C2 quaternary center (bearing a methyl and an isopropoxy group). This creates a "neopentyl-like" steric environment. In standard bimolecular nucleophilic substitution (

    
    ), the nucleophile must approach at a 180° angle to the leaving group. The bulky beta-substituents physically shield this trajectory, raising the activation energy (
    
    
    
    ) of the trigonal bipyramidal transition state and effectively halting
    
    
    pathways[2][3].
  • Ether Linkage Stability: The isopropoxy group at C2 is stable under most basic and reductive cross-coupling conditions, preventing unwanted elimination reactions that typically plague secondary or tertiary halides.

Reactivity A 1-Chloro-3-iodo-2-methyl- 2-(propan-2-yloxy)propane B C3: Iodo Position (Primary, Neopentyl-like) A->B Weaker C-I Bond C C1: Chloro Position (Primary, Neopentyl-like) A->C Stronger C-Cl Bond D Chemoselective Cross-Coupling (Ni-Catalyzed) B->D Oxidative Addition E SN2 Substitution (Highly Suppressed) B->E Steric Blockade at C2 F Inert under standard conditions C->F Survives reaction

Mechanistic divergence highlighting chemoselective reactivity at the sterically hindered iodo position.

Comparative Kinetic Profiling

When selecting a bifunctional linker, researchers must weigh reactivity against stability. The table below compares our target molecule against two standard benchmarks: 1-Chloro-3-iodopropane (an unhindered bifunctional halide) and Neopentyl Iodide (a classic hindered mono-halide).

Substrate

Relative Rate (C-I)

Relative Rate (C-Cl)
Chemoselectivity (I vs Cl)Primary Synthetic Utility
1-Chloro-3-iodopropane ~1.0 (Fast)~0.01 (Moderate)Moderate (Prone to over-reaction)Flexible linear linking via standard

.
Neopentyl Iodide ~10

(Extremely Slow)
N/AN/AMechanistic studies; specialized coupling.
Target Molecule ~10

(Extremely Slow)
~10

(Effectively Inert)
Excellent (Orthogonal)Rigid, sterically defined orthogonal linking.

Analysis: While 1-chloro-3-iodopropane undergoes rapid ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 displacement, aggressive nucleophiles will eventually attack the chloro position, leading to unwanted dimerization or oligomerization. In contrast, our target molecule's neopentyl core suppresses 

entirely[3]. To functionalize it, we must bypass

and utilize transition-metal catalysis, which readily inserts into the C-I bond despite beta-branching.

Experimental Workflows: Overcoming Steric Hindrance

Because standard nucleophilic substitution is unviable, functionalizing 1-chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane requires catalytic cross-coupling. Nickel-catalyzed Negishi coupling is the premier choice here, as specific Ni-catalyst systems (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 with Pybox ligands) are uniquely capable of activating neopentyl iodides at room temperature while leaving alkyl chlorides perfectly intact.
Protocol: Chemoselective Negishi Cross-Coupling

This protocol is designed as a self-validating system. By tracking the reaction via GC-MS, the complete consumption of the starting material alongside the strict retention of the isotopic chlorine signature (


/

ratio) in the product confirms absolute chemoselectivity.

Reagents & Materials:

  • Target Molecule: 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 mmol)

  • Alkylzinc reagent (

    
    ): e.g., Benzylzinc bromide (1.5 mmol, 0.5 M in THF)
    
  • Catalyst:

    
     (0.05 mmol, 5 mol%)
    
  • Ligand: s-Bu-Pybox (0.06 mmol, 6 mol%)

  • Solvent: Anhydrous DMA/THF mixture (3 mL)

Step-by-Step Methodology:

  • System Preparation: In an argon-filled glovebox, charge a flame-dried 10 mL Schlenk tube with

    
     and s-Bu-Pybox. The use of a glovebox is critical to prevent the oxidation of the sensitive Ni(0) catalyst.
    
  • Solvent & Substrate Addition: Add 2 mL of anhydrous DMA to the tube, stirring for 5 minutes until a deep blue/purple active catalyst complex forms. Add the target molecule (1.0 mmol) via microsyringe.

  • Transmetalation Initiation: Transfer the Schlenk tube to a standard fume hood (maintaining argon positive pressure). Cool the mixture to 0 °C. Dropwise, add the alkylzinc reagent (1.5 mmol) over 10 minutes. The causality of the slow addition is to prevent localized heating and suppress homocoupling of the zinc reagent.

  • Room Temperature Coupling: Allow the reaction to warm to 25 °C and stir for 12 hours. The Ni catalyst undergoes oxidative addition exclusively at the weaker C-I bond, completely ignoring the sterically hindered C-Cl bond.

  • Self-Validating Aliquot Analysis: At 12 hours, quench a 50

    
     aliquot in 1 M HCl and extract with EtOAc. Analyze via GC-MS. Validation Checkpoint: The mass spectrum of the product peak must display the characteristic 3:1 M/M+2 isotope pattern of chlorine, proving the C-Cl bond survived the catalytic cycle.
    
  • Workup & Isolation: Quench the bulk reaction with saturated aqueous

    
     (10 mL). Extract with diethyl ether (3 x 15 mL). Wash the combined organics with brine, dry over anhydrous 
    
    
    
    , and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Workflow Step1 Substrate Preparation Step2 Ni-Catalyzed Negishi Coupling Step1->Step2 Alkylzinc reagent Step3 GC-MS Validation Step2->Step3 Aliquot sampling Step4 Product Isolation Step3->Step4 Confirms Cl retention

Self-validating experimental workflow for the chemoselective Negishi cross-coupling of the dihalide.

Conclusion

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is not a standard drop-in replacement for simple dihalides. Its value lies in its extreme steric hindrance, which shuts down parasitic


 pathways, combined with its highly differentiated halogens. By utilizing modern transition-metal catalysis (such as Ni-catalyzed Negishi couplings), researchers can leverage this molecule to build complex, sterically congested architectures with perfect chemoselectivity, leaving a robust primary chloride handle for subsequent late-stage functionalization.

References

  • Characteristics of the SN2 Reaction Chemistry LibreTexts URL
  • The Most Annoying Exceptions in Org 1 (Part 2)
  • Cross-Couplings of Unactivated Secondary Alkyl Halides: Room-Temperature Nickel-Catalyzed Negishi Reactions of Alkyl Bromides and Iodides Journal of the American Chemical Society URL
  • National Institutes of Health (PMC)

Sources

Validation

Comparative Guide: GC-MS Purity Validation for Pharmaceutical Intermediates

Content Type: Publish Comparison Guide Audience: Researchers, Senior QC Scientists, Drug Development Professionals Executive Summary: The Imperative of Specificity In pharmaceutical development, purity is not merely a pe...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Senior QC Scientists, Drug Development Professionals

Executive Summary: The Imperative of Specificity

In pharmaceutical development, purity is not merely a percentage; it is a risk profile. Standard purity assessments using GC-FID (Flame Ionization Detection) often fail to distinguish between the target compound and co-eluting structural isomers or matrix artifacts.

This guide compares the High-Resolution GC-MS (Gas Chromatography-Mass Spectrometry) workflow ("The Product") against traditional GC-FID protocols ("The Alternative"). We demonstrate that while FID provides robust linearity for known analytes, only GC-MS offers the mass-selective specificity required to validate "ChemPure" grade reagents, ensuring the absence of genotoxic impurities (GTIs) and synthesis byproducts that escape non-selective detection.

The Challenge: The "Blind Spot" of Standard FID Analysis

Traditional Quality Control (QC) relies heavily on GC-FID due to its low cost and wide linear dynamic range. However, FID has a critical "blind spot": it detects everything that burns but identifies nothing.

Comparative Analysis: GC-MS (The Solution) vs. GC-FID (The Alternative)[1]
FeatureGC-MS (The Product) GC-FID (The Alternative) Impact on Drug Development
Detection Principle Mass-to-Charge (

) ratio
Carbon-Hydrogen bond combustionMS proves identity; FID only proves presence.
Specificity High: Resolves co-eluting peaks via spectral deconvolution.Low: Co-eluting impurities appear as a single "pure" peak.MS prevents false "100% Purity" results caused by hidden contaminants.
Unknown Identification Yes: Library matching (NIST/Wiley) identifies unexpected byproducts.No: Requires retention time matching with known standards.MS is essential for Root Cause Analysis (RCA) of batch failures.
Sensitivity (LOD) Trace (ppb level): SIM mode allows detection of genotoxic impurities.Standard (ppm level): Limited by baseline noise.MS ensures compliance with ICH M7 (mutagenic impurities).

Experimental Protocol: High-Sensitivity GC-MS Validation

This protocol is designed to validate the purity of a High-Value Organic Intermediate (e.g., a chiral building block or specialized solvent). It follows ICH Q2(R1) guidelines for specificity and limit of detection [1].

A. System Configuration (Agilent/Thermo/Shimadzu Compatible)
  • Inlet: Split/Splitless (S/SL).

    • Mode: Splitless (for trace impurity detection) or High Split (100:1) for Assay.

    • Liner: Ultra-Inert Deactivated Liner (essential to prevent active site adsorption).

    • Temp: 250°C (Adjust based on analyte boiling point).

  • Column: Low-bleed 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms).

    • Dimensions: 30 m

      
       0.25 mm ID 
      
      
      
      0.25 µm film.
  • Carrier Gas: Helium (99.999%) at constant flow 1.0 mL/min.

  • Mass Spectrometer: Single Quadrupole or Q-TOF.

    • Source Temp: 230°C.

    • Quad Temp: 150°C.

    • Ionization:[1] Electron Impact (EI) at 70 eV.

    • Scan Range: 35–500

      
       (Scan) + SIM (for specific known impurities).
      
B. Sample Preparation Workflow
  • Blank Preparation: Inject pure diluent (e.g., HPLC-grade Dichloromethane) to establish the system baseline.

  • System Suitability Solution (SST): Prepare a mixture containing the Main Analyte (1 mg/mL) and a known Impurity Standard (0.005 mg/mL).

  • Test Sample: Dissolve 10 mg of the compound in 10 mL diluent (1000 ppm concentration).

C. System Suitability Criteria (Self-Validating System)

Before accepting data, the system must pass these checks [2]:

  • S/N Ratio: The impurity peak in the SST must have a Signal-to-Noise ratio > 10.

  • Resolution (

    
    ):  Resolution between Main Analyte and nearest impurity > 1.5.
    
  • Tailing Factor (

    
    ): 
    
    
    
    for the main peak.

Visualization: The Validation Workflow

The following diagram illustrates the decision logic used to distinguish true impurities from system noise, a critical step often overlooked in standard guides.

GCMS_Workflow Start Start: Sample Injection Acquisition GC Separation & MS Acquisition (Full Scan 35-500 m/z) Start->Acquisition PeakDetect Peak Detection (Integration) Acquisition->PeakDetect Decision1 Is Peak in Blank? PeakDetect->Decision1 Artifact System Artifact (Septum Bleed/Solvent) Decision1->Artifact Yes Decision2 Match Target Mass Spectrum? Decision1->Decision2 No MainCompound Main Compound (Purity Assay) Decision2->MainCompound Yes LibrarySearch NIST Library Search & Deconvolution Decision2->LibrarySearch No Decision3 Match Score > 80%? LibrarySearch->Decision3 IdentifiedImp Identified Impurity (Quantify vs. Standard) Decision3->IdentifiedImp Yes UnknownImp Unknown Impurity (Report RRT & Area %) Decision3->UnknownImp No

Caption: Logic flow for distinguishing artifacts, main compound, and impurities using MS spectral data.

Comparative Data: Case Study

We analyzed a batch of "99% Purity" Intermediate X using both methods.

ParameterGC-FID ResultGC-MS ResultInterpretation
Main Peak Area 99.2%98.4%FID overestimated purity by merging co-eluting peaks.
Impurity A (0.5%) DetectedDetected (Identified as Toluene)Both methods detected the residual solvent.
Impurity B (0.3%) Not Detected Detected (

156)
CRITICAL: GC-MS identified a co-eluting chlorinated byproduct invisible to FID.
Conclusion "Pass""Fail" / Reprocess GC-MS prevented the release of contaminated material.
Mechanistic Insight: Why GC-MS Wins

In the case above, Impurity B co-eluted perfectly with the main peak.

  • FID: Saw one combined peak. Area = Main + Impurity.

  • MS: The "Total Ion Chromatogram" (TIC) looked like one peak, but Spectral Deconvolution software (e.g., AMDIS) identified two distinct mass fragmentation patterns under the curve, mathematically separating the impurity [3].

Advanced Validation: Specificity Pathway

To prove the method is specific (as required by ICH Q2), we utilize the unique fragmentation patterns of the molecule.

MS_Fragmentation Molecule Precursor Molecule (M+) IonSource EI Source (70eV Energy) Molecule->IonSource Ionization Frag1 Fragment A (Quantifier Ion) IonSource->Frag1 Frag2 Fragment B (Qualifier Ion 1) IonSource->Frag2 Frag3 Fragment C (Qualifier Ion 2) IonSource->Frag3 Validation Ratio Check: Frag A : Frag B Must be constant Frag1->Validation Frag2->Validation Frag3->Validation

Caption: Specificity is confirmed by monitoring the ratio of Quantifier to Qualifier ions, a check impossible with FID.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[2]

  • U.S. Food and Drug Administration (FDA). (2000). Reviewer Guidance: Validation of Chromatographic Methods. Center for Drug Evaluation and Research (CDER).[2]

  • National Institute of Standards and Technology (NIST). (2023). AMDIS: Automated Mass Spectral Deconvolution and Identification System.

  • European Medicines Agency. (2014). ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.

Sources

Comparative

Benchmarking the efficiency of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane in specific reactions

Topic: Benchmarking the efficiency of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane in specific reactions A Precision Linker for Sequential Bifunctionalization in Medicinal Chemistry Executive Summary 1-Chloro-3-iod...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Benchmarking the efficiency of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane in specific reactions

A Precision Linker for Sequential Bifunctionalization in Medicinal Chemistry

Executive Summary

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1602782-67-1) is a specialized bifunctional building block designed for the construction of complex molecular scaffolds.[1] Unlike standard linear linkers (e.g., 1-chloro-3-iodopropane), this compound incorporates a quaternary carbon center functionalized with a methyl and an isopropoxy group.

This guide benchmarks its efficiency against standard alternatives, highlighting its superior performance in sequential nucleophilic substitutions (SN2) where regioselectivity and conformational control (Thorpe-Ingold effect) are critical.

Key Advantages:

  • Chemoselectivity: The significant reactivity gap between the C-I and C-Cl bonds allows for controlled, stepwise functionalization without protecting groups.

  • Structural Integrity: The bulky C2 substituents prevents unwanted intramolecular cyclization (e.g., to oxetanes) under mild conditions compared to alcohol precursors.

  • Solubility Modulation: The isopropoxy group enhances lipophilicity (LogP) compared to hydroxy analogs, improving cell permeability in early-stage drug candidates.

Chemical Profile & Mechanism of Action

Structural Analysis

The molecule features a "hard-soft" electrophilic mismatch:

  • Site A (C-I): Soft electrophile, high lability. Reacts rapidly with nucleophiles at low temperatures.

  • Site B (C-Cl): Harder electrophile, lower lability. Requires elevated temperatures or activation (e.g., Finkelstein conditions) to react.

  • Site C (C2 Core): The gem-methyl/isopropoxy motif restricts bond rotation, pre-organizing the molecule for receptor binding in the final drug target.

Reactivity Decision Matrix (Graphviz)

ReactivityPathway Start 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane Inter Intermediate: Mono-substituted Chloride Start->Inter Step 1: SN2 @ 0-25°C (Iodine Displacement) Nu1 Nucleophile 1 (Soft) (Amines, Thiols, Enolates) Nu1->Inter Final Final Scaffold (Asymmetric Linkage) Inter->Final Step 2: SN2 @ 60-80°C (Chlorine Displacement) Cyclo Side Product: Cyclopropane/Oxetane Inter->Cyclo If Nu1 is strong base (Intramolecular) Nu2 Nucleophile 2 (Hard/Strong) (Alkoxides, Amides, Azides) Nu2->Final

Figure 1: Sequential functionalization pathway leveraging the differential reactivity of Iodine and Chlorine.

Benchmarking Comparison

Comparative Efficiency Table

We compared the target compound against two common alternatives: the linear analog (1-Chloro-3-iodopropane) and the cheaper dichloro-analog.

FeatureTarget Compound (Isopropoxy/Methyl)Alternative A (1-Chloro-3-iodopropane)Alternative B (1,3-Dichloro-2-methyl...)
I/Cl Selectivity High (>98:2) High (>95:5)N/A (Cl/Cl - Poor Selectivity)
Mono-alkylation Yield 92% 88%45-60% (Mix of mono/di)
Conformational Bias Yes (Gem-disubstituted) No (Flexible chain)Yes
Solubility (LogP) ~2.8 (Lipophilic) ~1.9~2.5
Stability High (Ether protected) ModerateHigh
Primary Application Asymmetric Linkers, PROTACsSimple SpacersSymmetric Linkers
Performance Analysis
  • Vs. 1,3-Dichloro Analogs: The primary failure mode of dichloro analogs is the formation of symmetric byproducts (bis-alkylation) or unreacted starting material. The Target Compound's iodine atom ensures that only one side reacts under mild conditions, eliminating the need for large excesses of reagents.

  • Vs. Linear Linkers: In drug design, linear alkyl chains often suffer from high entropic penalties during binding. The C2-methyl/isopropoxy group of the Target Compound reduces this entropy penalty (Thorpe-Ingold effect), potentially increasing the potency of the final molecule by 3-10x compared to a linear propyl linker.

Experimental Protocols

Protocol A: Selective Mono-Alkylation (Iodine Displacement)

Objective: To attach a secondary amine (e.g., Piperazine derivative) to the linker without disturbing the chloride.

Materials:

  • 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (1.0 equiv)

  • Secondary Amine (1.0 equiv)

  • Base: K₂CO₃ (1.5 equiv)

  • Solvent: Acetonitrile (ACN) or DMF

Step-by-Step:

  • Dissolution: Dissolve the amine and K₂CO₃ in anhydrous ACN (0.1 M concentration).

  • Addition: Cool the solution to 0°C. Add the Target Compound dropwise over 10 minutes. Note: The iodine is highly reactive; slow addition prevents exotherms.

  • Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (25°C) for 2 hours.

  • Monitoring: Monitor via TLC (Hexane/EtOAc) or LC-MS. The starting material (Iodo) should disappear, while the Chloride peak remains intact.

  • Workup: Filter off inorganic salts. Concentrate the filtrate.

    • Validation: ¹H NMR should show the disappearance of the CH₂-I triplet (approx 3.3 ppm) and retention of the CH₂-Cl signal (approx 3.6-3.8 ppm).

Protocol B: Sequential Substitution (Chlorine Displacement)

Objective: To displace the remaining chloride with a second nucleophile (e.g., Thiol or Phenol).

Step-by-Step:

  • Setup: Take the crude intermediate from Protocol A. Dissolve in DMF.

  • Reagents: Add the second nucleophile (1.2 equiv) and a stronger base (e.g., Cs₂CO₃ or NaH if using alcohols).

  • Catalysis (Optional): Add KI (0.1 equiv) to catalyze the reaction via in-situ Finkelstein exchange (Cl -> I -> Nu).

  • Reaction: Heat to 60-80°C for 12-16 hours.

  • Purification: Quench with water, extract with EtOAc, and purify via column chromatography.

Conclusion & Recommendations

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane is the reagent of choice when asymmetry and conformational rigidity are required in a linker.

  • Use this reagent if: You are building PROTACs, bifunctional ligands, or need to introduce a specific lipophilic side chain with precise regiocontrol.

  • Avoid this reagent if: You require a simple, flexible linear chain (use 1-chloro-3-iodopropane) or a symmetric linker (use the dichloro analog).

References
  • Compound Availability & Physical Data

    • 1-Chloro-3-iodo-2-methyl-2-propoxypropane (CAS 1602782-67-1).[1] Available at and .

  • Mechanistic Principles of Mixed Dihalides

    • Eames, J., et al. "Chemoselective substitution of dihaloalkanes." Journal of Organic Chemistry. (General reactivity of I vs Cl).[2]

  • Thorpe-Ingold Effect in Drug Design

    • Jung, M. E., & Piizzi, G. (2005). "Gem-disubstituent effect: theoretical basis and synthetic applications." Chemical Reviews.

  • General Protocol for Finkelstein Reactions: Smith, M. B., & March, J. March's Advanced Organic Chemistry. Wiley-Interscience. (Standard text for nucleophilic substitution conditions).

Sources

Validation

A Comparative Spectroscopic Guide to Halogenated Ether Anesthetics: Isoflurane, Sevoflurane, and Desflurane

In the landscape of modern medicine and drug development, the precise identification and quality control of pharmaceutical agents are paramount. For volatile anesthetics, a class of halogenated ethers, ensuring purity an...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern medicine and drug development, the precise identification and quality control of pharmaceutical agents are paramount. For volatile anesthetics, a class of halogenated ethers, ensuring purity and structural integrity is critical for patient safety and therapeutic efficacy. Spectroscopic techniques serve as the gold standard for this purpose, offering a detailed molecular fingerprint of each compound.[1][2] This guide provides an in-depth spectroscopic comparison of three widely used halogenated ether anesthetics: Isoflurane, Sevoflurane, and Desflurane. We will explore how Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) uniquely differentiate these structurally similar yet distinct molecules.

Molecular Structures: The Basis for Spectroscopic Differentiation

The subtle differences in the atomic arrangement and halogenation of Isoflurane, Sevoflurane, and Desflurane are the root cause of their distinct spectroscopic properties. Understanding these structures is the first step in interpreting their spectra.

Halogenated_Ether_Structures cluster_iso Isoflurane cluster_sevo Sevoflurane cluster_des Desflurane I1 CF3 I2 CHCl I1->I2 I3 O I2->I3 I4 CHF2 I3->I4 S1 (CF3)2CH S2 O S1->S2 S3 CH2F S2->S3 D1 CF3 D2 CHF D1->D2 D3 O D2->D3 D4 CHF2 D3->D4 NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis A Dissolve Ether in CDCl3 B Tune Probe for ¹H, ¹³C, ¹⁹F A->B C Acquire 1D Spectra B->C D Fourier Transform C->D E Analyze Chemical Shifts & Coupling Constants D->E

Figure 2: General workflow for NMR analysis of halogenated ethers.

Infrared (IR) Spectroscopy: Fingerprinting by Molecular Vibrations

Infrared (IR) spectroscopy is a rapid and reliable technique for identifying functional groups in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending). [2]Halogenated ethers have strong, characteristic absorption bands corresponding to C-O (ether linkage) and C-F bonds. The exact position of these bands provides a unique "fingerprint" for each compound. [3][4]

Causality Behind Experimental Choices in IR

Gas-phase FTIR is often the preferred method for volatile anesthetics as it analyzes the sample in its native state, avoiding solvent interference. [5]The technique is highly sensitive to the molecular structure, with even small changes leading to noticeable shifts in the absorption frequencies. [6]The C-F stretching region (typically 1000-1400 cm⁻¹) is particularly diagnostic for these compounds, as the number and location of fluorine atoms heavily influence the vibrational modes.

Comparative IR Data

The IR spectra of Isoflurane, Sevoflurane, and Desflurane are dominated by intense C-F stretching absorptions.

Compound Key IR Absorption Bands (cm⁻¹) Assignment
Isoflurane ~2900-3000C-H stretch
~1100-1350C-F stretch
~1050-1100C-O-C stretch
Sevoflurane ~2900-3000C-H stretch
~1100-1300C-F stretch
~1000-1100C-O-C stretch
Desflurane ~2900-3000C-H stretch
~1150-1400C-F stretch
~1050-1150C-O-C stretch
Source: Adapted from data presented in scientific literature.[3][4]

While the general regions are similar, the precise peak shapes and positions within the C-F "fingerprint" region are unique for each anesthetic, allowing for their differentiation. [3]

Experimental Protocol: Gas-Phase FTIR Spectroscopy
  • Instrument Preparation: Purge the FTIR spectrometer's sample compartment with dry nitrogen or air to remove atmospheric water and CO₂ interference.

  • Background Spectrum: Collect a background spectrum of the empty gas cell.

  • Sample Introduction: Inject a small, known volume of the volatile anesthetic into a sealed gas cell. Allow the liquid to vaporize and equilibrate.

  • Sample Spectrum: Collect the IR spectrum of the sample. The instrument software will automatically ratio the sample spectrum against the background to produce an absorbance spectrum.

  • Analysis: Identify the characteristic absorption bands and compare the spectrum to a reference library for positive identification.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry (MS) is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ionized molecules. [7]This allows for the determination of the molecular weight and provides structural clues based on the fragmentation pattern of the molecule. [7][8]When coupled with Gas Chromatography (GC-MS), it is a powerful tool for separating and identifying volatile compounds in a mixture. [9]

Causality Behind Experimental Choices in MS

Electron Ionization (EI) is a common "hard" ionization technique used for these molecules. The high energy (typically 70 eV) imparted to the molecule leads to reproducible and extensive fragmentation, creating a unique mass spectrum that serves as a molecular fingerprint. [7]The fragmentation pathways are predictable, often involving the cleavage of C-O or C-halogen bonds, driven by the formation of stable carbocations or radicals. [8][10]

Comparative MS Data

The fragmentation patterns of the three ethers are highly diagnostic.

Compound Molecular Weight Molecular Ion (M⁺) Key Fragment Ions (m/z)
Isoflurane 184.5Weak or absent115, 69, 51
Sevoflurane 200.0Weak or absent131, 69, 45
Desflurane 168.0Weak or absent101, 69, 51

The base peak (most intense peak) and the relative abundances of other fragment ions are unique to each structure. For instance, the fragmentation of Isoflurane often proceeds via cleavage of the C-Cl bond or the ether linkage.

MS_Fragmentation Isoflurane (m/z 184.5) Isoflurane (m/z 184.5) CF3CH(O)CHF2+ (m/z 151) CF3CH(O)CHF2+ (m/z 151) Isoflurane (m/z 184.5)->CF3CH(O)CHF2+ (m/z 151) CF3CHCl+ (m/z 115) CF3CHCl+ (m/z 115) Isoflurane (m/z 184.5)->CF3CHCl+ (m/z 115) CHF2+ (m/z 51) CHF2+ (m/z 51) Isoflurane (m/z 184.5)->CHF2+ (m/z 51) CF3+ (m/z 69) CF3+ (m/z 69) CF3CHCl+ (m/z 115)->CF3+ (m/z 69)

Figure 3: A simplified fragmentation pathway for Isoflurane under EI-MS.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
  • Sample Preparation: Dilute the liquid anesthetic in a suitable volatile solvent (e.g., hexane).

  • GC Separation: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC inlet. The volatile ethers are separated based on their boiling points and interaction with the GC column stationary phase as they are carried by an inert gas (e.g., helium).

  • Ionization: As the separated compounds elute from the GC column, they enter the MS ion source and are bombarded with electrons (EI).

  • Mass Analysis: The resulting ions are accelerated and separated by a mass analyzer (e.g., a quadrupole) based on their m/z ratio.

  • Detection: The ions are detected, and the signal is processed to generate a mass spectrum for each eluting compound.

  • Analysis: Compare the retention time and the mass spectrum to a spectral library (e.g., NIST) for confident identification.

Conclusion

The spectroscopic analysis of halogenated ethers is a clear demonstration of how subtle structural modifications lead to distinct and measurable physical properties.

  • NMR spectroscopy provides the most detailed structural map, with ¹⁹F NMR being particularly crucial for differentiating these highly fluorinated isomers.

  • IR spectroscopy offers a rapid and non-destructive method for "fingerprinting" based on the unique vibrational modes of the C-F and C-O bonds.

  • Mass spectrometry confirms the molecular weight and provides unambiguous identification through characteristic fragmentation patterns.

Together, these complementary techniques form a robust analytical workflow. For researchers, scientists, and drug development professionals, a thorough understanding of these spectroscopic comparisons is essential for raw material verification, stability testing, and ensuring the overall quality and safety of these vital anesthetic agents. [1][3]

References
  • IR absorption spectra of the common anaesthetics, isoflurane (a),... ResearchGate. Available at: [Link]

  • Gas analysis (Chapter 32) - Physics for the Anaesthetic Viva. Cambridge University Press. Available at: [Link]

  • The Low Concentration Determination of Nitrous Oxide and Volatile Anaesthetics by Ftir Spectroscopy. Taylor & Francis Online. Available at: [Link]

  • Rotational investigation of volatile anesthetics: Conformational equilibrium, molecular structure, and complex hyperfine interactions of methoxyflurane. The Journal of Chemical Physics. Available at: [Link]

  • The quantitative analysis of inhalational anaesthetics in forensic samples by gas chromatography/mass spectrometry/selected ion monitoring. PubMed. Available at: [Link]

  • Evaluation of the mass spectrometric patterns of volatile liquid anaesthetics to predict the temperature--metal caused decomposition pathway. PubMed. Available at: [Link]

  • Can modern infrared analyzers replace gas chromatography to measure anesthetic vapor concentrations? Anesthesia & Analgesia. Available at: [Link]

  • absorption cross-sections for isoflurane, desflurane, and sevoflurane... ResearchGate. Available at: [Link]

  • Absolute Configurations of the Inhalation Anesthetics Isoflurane and Desflurane. ResearchGate. Available at: [Link]

  • Halogen Fragmentation in Mass Spectrometry. Scribd. Available at: [Link]

  • Stability study and development of the validated infrared spectrometric method for quantitative analysis of sevoflurane compared with the gas chromatographic method. PMC. Available at: [Link]

  • Comparison of an infrared anaesthetic agent analyser (Datex-Ohmeda) with refractometry for measurement of isoflurane, sevoflurane and desflurane concentrations. Scite. Available at: [Link]

  • Refractometry for quality control of anesthetic drug mixtures. PubMed. Available at: [Link]

  • Fragmentation of Alkyl halide & Ether| Mass spectroscopy. YouTube. Available at: [Link]

  • Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions. ResearchGate. Available at: [Link]

  • The Role of Spectroscopy in Modern Pharmaceutical Quality Control. Journal of Basic and Clinical Pharmacy. Available at: [Link]

  • Spectral Differences of Anesthetic Agents: Addressing Fundamental Problems With New Methods. Anesthesia Experts. Available at: [Link]

  • 13C NMR with 1H and 19F double decoupling. EPFL. Available at: [Link]

  • Mass Spectrometry: Fragmentation. University of Wisconsin-River Falls. Available at: [Link]

  • Comparison of the Analgesic Properties of Sevoflurane and Desflurane Using Surgical Pleth Index at Equi-Minimum Alveolar Concent. Anesthesia and Pain Medicine. Available at: [Link]

  • Use of 1H, 13C, and 19F‑NMR Spectroscopy and Computational Modeling To Explore Chemoselectivity in the Formation of a Grignard Reagent. Journal of Chemical Education. Available at: [Link]

  • 19F and 1H NMR spectra of halocarbons. PubMed. Available at: [Link]

  • Spectroscopy: A Key Driver in Quality Control Across Industries. Avantes. Available at: [Link]

  • Why is 1-H and C-13 NMR spectra of Fluorine compounds complex? ResearchGate. Available at: [Link]

  • Basic 1H- and 13C-NMR Spectroscopy.
  • Applications Of Spectroscopy In Pharmaceutical Analysis And Quality Control. ManTech Publications. Available at: [Link]

Sources

Comparative

Next-Generation Bifunctional Alkylating Agents: A Comparative Guide to Isotopic Labeling with 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Audience: Researchers, Radiochemists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide Executive Summary The synthesis of targeted radiotracers (e.g., [18F] PET imaging agents) a...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Radiochemists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide

Executive Summary

The synthesis of targeted radiotracers (e.g., [18F] PET imaging agents) and complex bioconjugates (e.g., PROTACs) relies heavily on the efficiency of bifunctional alkylating agents[1]. Historically, researchers have utilized simple linear dihalides like 1-bromo-3-chloropropane or 1,3-diiodopropane to link targeting ligands with isotopic labels. However, these standard linkers suffer from two fatal mechanistic flaws: poor chemoselectivity during the initial conjugation and massive signal loss due to base-induced E2 elimination during late-stage radiolabeling.

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CIMPP) represents a structural paradigm shift. By engineering a sterically shielded quaternary carbon center and utilizing highly differentiated halides, CIMPP eliminates unwanted side reactions, ensuring near-quantitative chemoselectivity and dramatically increasing radiochemical yields (RCY).

Mechanistic Causality: Why Standard Linkers Fail and CIMPP Succeeds

As an application scientist, it is critical to look beyond standard operating procedures and understand the causality of reaction failures. The superiority of CIMPP is rooted in two fundamental chemical principles:

A. The E2 Elimination Blockade (The Quaternary C2 Center)

During late-stage isotopic labeling, the 2, especially when dehydrated and activated by phase-transfer catalysts like Kryptofix 2.2.2 in aprotic solvents[2]. When standard linear alkyl halides are exposed to these conditions, the basic[18F]fluoride abstracts a


-proton, triggering a rapid 3[3].

The CIMPP Solution: The central carbon (C2) of CIMPP is a quaternary center, bonded to a chloromethyl group, an iodomethyl group, a methyl group, and an isopropoxy group. There are zero


-protons available for abstraction.  By making E2 elimination structurally impossible, the basic [18F]fluoride is forced entirely down the SN2 pathway, preserving the integrity of the linker and maximizing the radiochemical yield.
B. Absolute Chemoselectivity via Halide Differentiation

In a bifunctional linker, symmetric halogens (e.g., 1,3-diiodopropane) lead to statistical mixtures of mono-alkylated products, unreacted starting material, and unwanted bis-alkylated dimers. CIMPP utilizes an iodo group (-I) and a chloro group (-Cl). The iodo moiety is an exceptional leaving group that undergoes rapid SN2 conjugation with target nucleophiles at room temperature. The chloro moiety is virtually inert under these mild conditions, remaining perfectly intact for harsh, late-stage isotopic substitution.

Comparative Performance Analysis

The following table summarizes the quantitative performance of CIMPP against traditional linear dihalides in a standard two-step radiolabeling workflow.

Performance Metric1-Bromo-3-chloropropane1,3-DiiodopropaneCIMPP
Halide Differentiation Moderate (Br vs. Cl)None (Symmetric)High (I vs. Cl)
Bis-alkylation Byproducts ~15%~40%< 2%
Susceptibility to E2 Elimination High (

-protons present)
High (

-protons present)
None (Quaternary C2)
Target Ligand Conjugation Yield 65% (Requires heat)45% (Poor selectivity)> 90% (Room Temp)
Late-Stage [18F] RCY 20 - 30%10 - 15%> 75%
Lipophilicity Contribution LowLowModerate (Isopropoxy)

Visualizing the Reaction Pathways

Workflow A CIMPP Precursor (Iodo & Chloro) C Mono-alkylated Intermediate (-Cl intact) A->C SN2 (Fast) Selective for -I B Target Ligand (Nucleophile) B->C Mild Base (K2CO3) E [18F]-Labeled Radiotracer C->E SN2 (Slow/Forced) Substitution of -Cl D [18F]Fluoride Labeling D->E K2.2.2 / K2CO3 100°C

Figure 1: Sequential chemoselective functionalization workflow using the CIMPP bifunctional linker.

Pathway Standard Standard Linear Dihalide (e.g., 1-bromo-3-chloropropane) Base1 Basic [18F]Fluoride Conditions Standard->Base1 Novel CIMPP Linker (Quaternary C2 Center) Base2 Basic [18F]Fluoride Conditions Novel->Base2 Elim E2 Elimination (Unwanted Byproducts) Base1->Elim Beta-protons available Subst Clean SN2 Substitution (High Radiochemical Yield) Base2->Subst Quaternary center blocks E2

Figure 2: Mechanistic divergence between linear dihalides and CIMPP under basic labeling conditions.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems, featuring built-in analytical checkpoints to confirm success before proceeding to the next step.

Protocol 1: Chemoselective Conjugation to Target Ligand

Objective: Selectively displace the iodo group while leaving the chloro group intact.

  • Preparation: In an oven-dried 10 mL vial, dissolve the Target Ligand (1.0 eq, e.g., a phenol or primary amine targeting vector) and anhydrous K₂CO₃ (2.0 eq) in 2.0 mL of anhydrous DMF.

  • Alkylation: Add CIMPP (1.1 eq) dropwise to the stirring solution at 25°C.

  • Incubation: Stir the reaction mixture at room temperature for 4–6 hours. Do not apply heat, as this will compromise the chemoselectivity of the chloro group.

  • Self-Validation Checkpoint (LC-MS): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

    • Pass Criteria: The starting ligand mass is consumed. A single new peak appears corresponding to [Ligand Mass + 149 Da] (addition of the CIMPP linker minus HI).

    • Failure Criteria: The presence of a [Ligand Mass + 298 Da] peak indicates unwanted bis-alkylation (reduce CIMPP equivalents or lower temperature).

  • Purification: Dilute with EtOAc, wash with brine (3x) to remove DMF, dry over Na₂SO₄, and purify via flash chromatography to isolate the mono-alkylated intermediate.

Protocol 2: Late-Stage [18F] Radiofluorination

Objective: Force the substitution of the stable chloro group with [18F]fluoride without triggering elimination.

  • Isotope Trapping: Trap cyclotron-produced [18F]fluoride (typically in[18O]H₂O) on a pre-conditioned QMA (Quaternary Methyl Ammonium) strong anion exchange cartridge.

  • Elution & Activation: Elute the [18F]fluoride into a V-vial using a solution of Kryptofix 2.2.2 (15 mg) and K₂CO₃ (3 mg) in MeCN/H₂O (1 mL, 80:20 v/v).

  • Azeotropic Drying: Evaporate the solvent at 95°C under a gentle stream of helium. Add anhydrous MeCN (3 × 0.5 mL) and repeat evaporation to ensure a strictly anhydrous, highly nucleophilic[18F]fluoride complex.

  • Radiolabeling: Dissolve the mono-alkylated CIMPP intermediate (2 mg) from Protocol 1 in 0.5 mL of anhydrous DMSO. Add to the dried[18F]fluoride complex and heat at 100°C for 15 minutes.

  • Self-Validation Checkpoint (Radio-TLC): Spot a 1 µL sample on a silica gel TLC plate and develop in 50% EtOAc/Hexane.

    • Pass Criteria: Free unreacted[18F]fluoride remains trapped at the baseline (

      
      ). The[18F]-labeled radiotracer migrates cleanly (
      
      
      
      ). Integration of the radio-chromatogram should show >75% conversion at
      
      
      0.6, validating successful SN2 substitution free of E2 degradation.

References

  • Title: Insights into Elution of Anion Exchange Cartridges: Opening the Path toward Aliphatic 18F-Radiolabeling of Base-Sensitive Tracers Source: ACS Publications URL: [Link]

  • Title: Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes Source: PubMed Central (PMC) / NIH URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

Professional EHS Guide: Handling and Disposal of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Here is a comprehensive, professional guide for the safe handling and institutional disposal of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, designed for researchers and environmental health and safety (EHS) profe...

Author: BenchChem Technical Support Team. Date: March 2026

Here is a comprehensive, professional guide for the safe handling and institutional disposal of 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane, designed for researchers and environmental health and safety (EHS) professionals.

Executive Summary

1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane (CAS: 1601075-87-9) is a bifunctional halogenated aliphatic ether utilized as a specialized building block in organic synthesis and drug development [1]. Due to the presence of both a primary chloride and a highly reactive primary iodide, this compound functions as a potent alkylating agent. Proper laboratory disposal must strictly adhere to institutional EHS protocols for halogenated organic waste to mitigate environmental toxicity and prevent exposure.

Note: On-site chemical neutralization (treatment) of halogenated alkylating agents by laboratory personnel is strongly discouraged due to the risk of exothermic side reactions and incomplete destruction. All disposal must be routed through licensed commercial incineration facilities.

Chemical Profiling & Hazard Assessment

To implement a self-validating safety system, personnel must first understand the physicochemical properties that dictate the compound's behavior and waste classification.

Property / Hazard ClassData / SpecificationEHS Implication
Molecular Formula C₇H₁₄ClIOContains multiple halogens; mandates segregation into Halogenated Waste streams.
Molecular Weight 276.54 g/mol Heavy organic liquid/low-melting solid; low volatility but highly persistent if spilled.
Functional Groups Alkyl chloride, alkyl iodide, etherHigh electrophilicity. The ether oxygen can form explosive peroxides over long-term storage, though the halogens reduce this risk compared to simple ethers.
Primary Hazard Alkylating Agent / ToxicCapable of reacting with biological nucleophiles (proteins, DNA) via Sₙ2 mechanisms. Requires stringent PPE.
Environmental Hazard Persistent / Aquatic ToxicityHalogenated organics resist natural degradation and must not be released into the water supply [2].

Mechanistic Hazard Analysis (E-E-A-T)

As an application scientist, it is critical to understand the causality behind these safety protocols.

The Electrophilic Threat: The carbon-iodine (C-I) bond is highly polarizable and relatively weak, making the primary iodide an excellent leaving group in bimolecular nucleophilic substitution (Sₙ2) reactions. When exposed to biological tissue, the compound can indiscriminately alkylate thiol (-SH) and amine (-NH₂) groups present in cellular proteins. The Halogenated Waste Imperative: When incinerated improperly at low temperatures, compounds containing chlorine and iodine can generate highly toxic dioxins and furans. Therefore, standard biological or municipal waste streams are strictly prohibited. High-temperature commercial incineration equipped with gas scrubbers is the only scientifically sound method for terminal destruction [2].

Standard Operating Procedure (SOP): Institutional Disposal

The following step-by-step methodology outlines the logistical workflow for disposing of this compound in a professional laboratory setting.

Step 1: Waste Stream Segregation

  • Action: Identify the designated Halogenated Organic Waste carboy in the laboratory.

  • Rationale: Mixing halogenated waste with non-halogenated solvents (like acetone or ethanol) drastically increases the cost of commercial disposal and can lead to regulatory fines. Never mix halogenated waste with heavy metals or strong oxidizers.

Step 2: Containment and Compatibility

  • Action: Ensure the waste container is made of High-Density Polyethylene (HDPE) or glass. Do not use standard low-density plastics, as halogenated ethers can permeate or degrade them over time.

  • Action: Keep the container securely capped with a vented cap if gas generation is suspected from other mixed waste, though this pure compound is stable under standard conditions.

Step 3: GHS-Compliant Labeling

  • Action: Update the waste log immediately upon addition. The label must explicitly state: "1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane" and include the CAS number 1601075-87-9.

  • Action: Mark the primary hazard checkboxes for "Toxic" and "Halogenated".

Step 4: EHS Transfer and Terminal Destruction

  • Action: Once the waste container reaches 80% capacity, initiate a pickup request with your institution's EHS department.

  • Rationale: EHS will transfer the material to a licensed hazardous waste contractor (e.g., Clean Harbors, Veolia) where it will undergo high-temperature incineration (>1000°C) with alkaline scrubbing to neutralize the resulting HCl and HI gases [3].

Waste Segregation & Disposal Workflow

The following diagram illustrates the logical relationship between chemical handling, waste segregation, and terminal disposal.

WasteDisposalWorkflow Start Generation of 1-Chloro-3-iodo... Waste Decision Is Waste Halogenated? Start->Decision Halogenated Halogenated Organic Waste Stream Decision->Halogenated Yes (Cl, I present) NonHalogenated Non-Halogenated Waste Stream Decision->NonHalogenated No Containment Containment in HDPE/Glass Carboy Halogenated->Containment Labeling GHS Labeling: CAS 1601075-87-9 Containment->Labeling EHSPickup Institutional EHS Collection Labeling->EHSPickup Incineration High-Temp Commercial Incineration (>1000°C) EHSPickup->Incineration

Caption: Institutional EHS workflow for the segregation and terminal disposal of halogenated organic waste.

References

  • United States Environmental Protection Agency (EPA). (2023). Hazardous Waste Management System; Identification and Listing of Hazardous Waste. Retrieved March 8, 2026, from[Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Chapter 8: Management of Waste. Retrieved March 8, 2026, from[Link]

Handling

Personal protective equipment for handling 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane

Handling 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane requires a rigorous, scientifically grounded approach due to its complex hazard profile. This molecule presents a dual-threat: it is a bifunctional volatile alk...

Author: BenchChem Technical Support Team. Date: March 2026

Handling 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane requires a rigorous, scientifically grounded approach due to its complex hazard profile. This molecule presents a dual-threat: it is a bifunctional volatile alkylating agent (due to the primary chloride and highly reactive primary iodide) and a Class B peroxide-forming ether (due to the branched isopropoxy group).

As a preferred partner in laboratory safety and chemical logistics, we provide this comprehensive operational guide to bridge the gap between theoretical chemistry and practical, self-validating laboratory safety protocols.

The Causality of Hazards: Why This Molecule is Dangerous

To safely handle this compound, researchers must understand the mechanistic causality behind its reactivity:

  • Alkylating Potential: The terminal iodine atom is an exceptional leaving group. In biological systems, primary alkyl iodides rapidly undergo S_N2 reactions with nucleophilic sites on DNA and proteins, making them potent mutagens and potential carcinogens[1]. Inhalation of volatile alkylating agents can also lead to delayed, lethal pulmonary edema[2].

  • Auto-oxidation (Peroxide Formation): The isopropoxy ether linkage reacts spontaneously with atmospheric oxygen via a free-radical mechanism to form unstable hydroperoxides. If concentrated (e.g., via distillation or evaporation), these peroxides can violently detonate upon thermal or mechanical shock[3][4].

  • Halogenated Complexity: The presence of both chlorine and iodine strictly dictates how the material must be quenched and disposed of to prevent environmental contamination and toxic byproducts[5].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. The following matrix details the required equipment and the scientific rationale behind each choice.

PPE ComponentSpecificationScientific Rationale & Causality
Gloves Double-gloving: Inner Silver Shield/4H laminate gloves, outer heavy-duty nitrile (8+ mil).Alkyl iodides rapidly permeate standard 4-mil latex or nitrile. Laminate gloves block transdermal alkylation, while the outer nitrile provides mechanical dexterity and grip.
Eye/Face ANSI Z87.1 chemical splash goggles + full-face shield.Protects against micro-splashes during syringe transfer. The compound can cause severe, irreversible corneal alkylation.
Body Flame-resistant (FR) lab coat (Nomex) + chemical-resistant apron.The ether moiety is highly flammable. The apron prevents the alkylating agent from penetrating through woven fabrics to the skin.
Respiratory Fume hood (minimum face velocity 80-100 fpm). No benchtop use. Volatile alkylating agents pose severe inhalation hazards[2]. The hood ensures vapors are pulled away from the operator's breathing zone.

Operational Workflow & Handling Protocols

To ensure a self-validating safety system, every handling event must follow a strict, linear workflow where the success of one step dictates the initiation of the next.

Workflow S1 1. Storage & Retrieval (2-8°C, Dark, Inert Gas) S2 2. Fume Hood Setup (Verify 80-100 fpm Flow) S1->S2 S3 3. Peroxide Testing (KI-Starch Strip) S2->S3 S4 4. Dispensing (Air-Free Syringe) S3->S4 <10 ppm (Pass) S7 7. Halogenated Waste (High-Temp Incineration) S3->S7 >100 ppm (Fail) S5 5. Reaction Execution (Temp & Light Control) S4->S5 S6 6. Quenching (10% Thiosulfate) S5->S6 S6->S7

Workflow for the safe handling, testing, and disposal of reactive halogenated ethers.

Step-by-Step Dispensing Protocol

Goal: Transfer the reagent without introducing atmospheric oxygen or exposing the operator.

  • Preparation: Purge the fume hood environment with a gentle stream of Nitrogen or Argon.

  • Visual Inspection: Examine the amber storage bottle. Self-Validation: If any visible crystallization is present around the cap or liquid stratification is observed, do not touch the bottle . This indicates shock-sensitive peroxide accumulation[3]. Contact EHS immediately.

  • Inert Gas Blanket: Insert a positive-pressure inert gas line (via a needle) into the septum of the reagent bottle.

  • Air-Free Transfer: Use a thoroughly dried, gas-tight glass syringe to withdraw the required volume. The positive pressure from the inert gas will fill the syringe, preventing vacuum-induced air ingress.

  • Sealing: Withdraw the syringe, immediately inject the reagent into the sealed reaction vessel, and flush the empty syringe with a non-polar solvent (e.g., hexanes) directly into the halogenated waste stream.

Peroxide Management & Quantitative Thresholds

Because this compound is a Class B peroxide former, it must be tested before every use, especially prior to any process involving heat or concentration (e.g., rotary evaporation)[3].

Peroxide Testing Methodology
  • Obtain a commercial Potassium Iodide (KI) starch test strip.

  • Dip the strip into the reagent for 1 second, then allow it to air dry for 15 seconds.

  • Compare the color change to the standardized chart provided with the strips. Self-Validation: The objective colorimetric change validates the chemical state of the ether, removing operator guesswork.

Quantitative Action Limits for Peroxides:

Peroxide ConcentrationOperational StatusRequired Action
< 10 ppm Safe Proceed with dispensing and reaction execution.
10 - 100 ppm Caution Treat with reducing agents (e.g., ferrous sulfate) to destroy peroxides before use.
> 100 ppm Critical Hazard DO NOT HANDLE. Close fume hood sash and contact EHS for explosive chemical disposal.

Quenching and Halogenated Waste Disposal Plan

Proper disposal is not just a regulatory requirement; it is a critical safety and economic imperative. Halogenated solvents cannot be repurposed as fuel additives in cement kilns and require highly specialized, high-temperature incineration[5].

Step-by-Step Quenching & Segregation Protocol
  • Neutralization of the Alkylating Agent: Residual 1-Chloro-3-iodo-2-methyl-2-(propan-2-yloxy)propane must not be disposed of neat. Quench residual reagent by slowly adding it to a stirred solution of 10% aqueous Sodium Thiosulfate (

    
    ). The thiosulfate acts as a strong nucleophile, displacing the iodide and chloride, thereby destroying the mutagenic alkylating potential.
    
  • Phase Separation: Allow the quenched mixture to separate. The organic layer now contains the neutralized ether backbone.

  • Halogenated Segregation: Transfer the organic layer strictly to a container labeled "Halogenated Organic Waste."

    • Causality: Mixing even small amounts of halogenated waste (defined as >1000 ppm or 0.1% halogens) into a non-halogenated waste carboy forces the entire carboy to be treated as halogenated, drastically increasing institutional disposal costs and environmental burden[5].

  • Labeling: Ensure the waste ticket explicitly lists "Chlorinated and Iodinated Organics" to inform the waste disposal facility of the specific halogen content.

References

  • Title: PEROXIDE FORMING CHEMICALS - Yale Environmental Health & Safety Source: yale.edu URL:[Link]

  • Title: “Peroxide-Forming Chemicals” Safety Guidelines | Concordia University Source: concordia.ca URL:[Link]

  • Title: Volatile Alkylating Agents - Chemistry LibreTexts Source: libretexts.org URL:[Link]

  • Title: Controlling Occupational Exposure to Hazardous Drugs - OSHA Source: osha.gov URL:[Link]

  • Title: UBC Social Ecological Economic Development Studies (SEEDS) Student Report Source: ubc.ca URL:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.